Lithium tetrahydroborate

Core Science & Biosynthesis

What are the fundamental properties of Lithium tetrahydroborate?

A Technical Guide to the Fundamental Properties of Lithium Tetrahydroborate (LiBH₄)

Introduction

Lithium tetrahydroborate, also known as lithium borohydride (B1222165) (LiBH₄), is a powerful and versatile inorganic reducing agent with significant applications in organic synthesis, materials science, and as a high-capacity hydrogen storage material.[1] As a member of the complex hydride family, it is stronger than sodium borohydride yet generally safer to handle than lithium aluminum hydride, occupying a crucial niche in chemical reactivity.[2][3] Its low molecular weight and high hydrogen content (18.5 wt%) make it a subject of intense research for energy applications.[4][5]

This technical guide provides an in-depth overview of the fundamental chemical, physical, and reactive properties of LiBH₄. It is intended for researchers, chemists, and materials scientists who require detailed, quantitative data and standardized protocols for its use.

Core Chemical and Physical Properties

Lithium tetrahydroborate is a white to grayish, hygroscopic crystalline solid that is highly sensitive to moisture.[1][6] It must be stored and handled under a dry, inert atmosphere to prevent decomposition.[1][7]

Data Presentation

The quantitative properties of Lithium Tetrahydroborate are summarized in the tables below for ease of reference and comparison.

Table 1: General and Structural Properties of Lithium Tetrahydroborate

Property	Value	Source(s)
Synonyms	Lithium borohydride, Lithium hydroborate	[1][2][3]
CAS Number	16949-15-8	[8][9]
Molecular Formula	LiBH₄	[1][8]
Molecular Weight	21.784 g/mol	[3]
Appearance	White to grayish crystalline solid/powder	[1][6]
Crystal Structure	Orthorhombic (at room temperature)	[3][8]

Table 2: Thermodynamic and Physical Data

Property	Value	Source(s)
Melting Point	268 - 280 °C (decomposes)	[1][3][7][8][10]
Decomposition Temp.	~380 °C	[3][8][10]
Density	0.666 g/cm³	[3]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-193.83 to -198.83 kJ/mol	[3][10]
Standard Molar Entropy (S⦵₂₉₈)	75.7 J/(mol·K)	[3][10]
Molar Heat Capacity (Cp)	82.6 J/(mol·K)	[3][10]
Solubility in Diethyl Ether	2.5 - 4.28 g/100 mL (at 25 °C)	[3][10]
Solubility in Tetrahydrofuran (B95107) (THF)	28 g/100 mL (at 25 °C)	[10]
Solubility in Water	Reacts violently	[1][3]

Reactivity and Chemical Behavior

As a Reducing Agent

LiBH₄ is a potent reducing agent capable of reducing a wide range of functional groups. Its reactivity is greater than that of sodium borohydride, allowing it to reduce esters and amides, a reaction not readily achieved by NaBH₄.[3] This enhanced reactivity is attributed to the polarization of the carbonyl substrate by the lithium cation.[3] However, it is more chemoselective and safer to handle than the more powerful lithium aluminum hydride, as it does not typically reduce nitro groups, alkyl halides, or tertiary amides.[3][7]

Figure 1: Generalized mechanism for the reduction of a carbonyl compound by LiBH₄.

Reaction with Protic Solvents

LiBH₄ reacts exothermically and often violently with protic solvents like water and alcohols to produce hydrogen gas.[1][6] The hydrolysis reaction proceeds as follows:

LiBH₄ + 2H₂O → LiBO₂ + 4H₂

This reactivity makes it imperative to use dry, aprotic solvents such as diethyl ether or tetrahydrofuran (THF) for reactions.[7]

Figure 2: Hydrolysis reaction of Lithium Tetrahydroborate with water.

Thermal Decomposition and Hydrogen Storage

Upon heating, LiBH₄ undergoes a phase transition at approximately 116°C before melting and decomposing.[11] The decomposition, which occurs at temperatures above 280°C, releases a significant amount of hydrogen gas, making it a promising material for hydrogen storage.[4][7] The decomposition pathway is complex, but ultimately yields lithium hydride, boron, and hydrogen gas.

Recent research has focused on destabilizing LiBH₄ with additives, such as lithium hydroxide (B78521) (LiOH), to lower the hydrogen release temperature.[4][5][12] This destabilization is achieved through a coupling reaction between the hydridic hydrogen (Hδ⁻) in the [BH₄]⁻ anion and the protic hydrogen (Hδ⁺) in the [OH]⁻ anion.[4][5]

Figure 3: Comparison of thermal decomposition pathways for pristine and destabilized LiBH₄.

Experimental Protocols

Synthesis Methodologies

Protocol 3.1.1: Metathesis from Sodium Borohydride and Lithium Halide This is a common industrial method for producing LiBH₄.[7]

• Materials : Sodium borohydride (NaBH₄), lithium chloride (LiCl) or lithium bromide (LiBr), and an anhydrous ether solvent (e.g., diethyl ether or THF).

• Apparatus : High-energy ball mill, inert atmosphere glovebox or Schlenk line, filtration apparatus.

• Procedure : a. Under an inert atmosphere (argon or nitrogen), charge the ball mill vessel with equimolar amounts of NaBH₄ and the lithium halide. b. Add the anhydrous ether solvent. c. Mill the mixture for a specified duration to facilitate the metathesis reaction: NaBH₄ + LiX → LiBH₄ + NaX (s).[7] d. Following the reaction, filter the mixture under inert atmosphere to remove the precipitated sodium halide (NaCl or NaBr). e. The resulting filtrate is a solution of LiBH₄ in the ether solvent. The solid product can be obtained by careful removal of the solvent under vacuum. f. A reaction yield of up to 90% can be achieved with this method.[7]

Figure 4: Experimental workflow for the synthesis of LiBH₄ via ball-milled metathesis.

Protocol 3.1.2: Synthesis from Lithium Hydride and Boron Trifluoride An alternative laboratory-scale synthesis involves the reaction of lithium hydride with boron trifluoride etherate.[3][13]

• Materials : Lithium hydride (LiH), boron trifluoride diethyl etherate (BF₃·OEt₂), anhydrous diethyl ether.

• Apparatus : Schlenk flask, dropping funnel, magnetic stirrer, inert atmosphere setup.

• Procedure : a. Suspend four equivalents of LiH powder in anhydrous diethyl ether in a flask under an inert atmosphere. b. Cool the suspension in an ice bath. c. Add one equivalent of BF₃·OEt₂ dropwise to the stirred suspension. d. The reaction proceeds according to the stoichiometry: 4LiH + BF₃·OEt₂ → LiBH₄ + 3LiF(s) + Et₂O.[3] e. After the addition is complete, allow the mixture to warm to room temperature and stir for several hours. f. Filter the reaction mixture to remove the insoluble lithium fluoride (B91410) (LiF) precipitate. g. The LiBH₄ remains in the ether solution and can be used directly or isolated by solvent evaporation.

Analytical Procedures

Protocol 3.2.1: Purity Determination by Titration The purity of LiBH₄ is commonly determined by titration, which quantifies the active hydride content.[1]

• Principle : This method typically involves the controlled hydrolysis of a weighed sample of LiBH₄ in a sealed system, followed by the quantification of the evolved hydrogen gas or the titration of the resulting basic solution.

• Procedure (General Outline for Acid-Base Titration) : a. Under an inert atmosphere, accurately weigh a sample of LiBH₄. b. Carefully and slowly quench the sample in a known excess of cooled, degassed water to form a solution of lithium metaborate (B1245444) (LiBO₂), a basic salt. c. Titrate the resulting solution with a standardized acid (e.g., HCl) to a potentiometric or colorimetric endpoint. d. The amount of acid consumed is used to calculate the molar amount of LiBH₄ in the original sample, thereby determining its purity. Note: Due to the violent reaction with water, extreme caution and specialized equipment are necessary.

Safety and Handling Protocols

LiBH₄ is a hazardous material that requires strict safety precautions.[1] It is highly flammable, corrosive, and toxic if inhaled or ingested.[1][14]

Table 3: Hazard Identification and Classifications

Hazard Type	GHS Code	Description	Source(s)
Physical	H260	In contact with water releases flammable gases which may ignite spontaneously	[1][14]
Health	H301	Toxic if swallowed	[1][14]
Health	H331	Toxic if inhaled	[1]
Health	H314	Causes severe skin burns and eye damage	[1][14]
Health	H335	May cause respiratory irritation	[1]

Storage and Handling:

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated area, away from water, moisture, and sources of ignition.[14][15] Storage under an inert gas (argon or nitrogen) is mandatory.[1][7]

• Handling : All manipulations should be performed in a glovebox or under an inert atmosphere using a Schlenk line.[15] Avoid creating dust.[15] The workplace must be kept dry.[14]

• Personal Protective Equipment (PPE) : Wear chemical-resistant gloves, flame-retardant laboratory coat, and chemical safety goggles with a face shield.[1][15] A NIOSH-approved respirator is required when dusts are generated.[15]

Emergency Procedures:

• Spills : Do not use water. Cover the spill with dry sand, dry earth, or another non-combustible dry material.[6] Eliminate all ignition sources.[6]

• Fire : DO NOT USE WATER OR FOAM.[6] Use Class D fire extinguishers, such as those containing dry sand, sodium chloride powder, or limestone powder.[6][15] If possible and safe, move containers away from the fire.[6]

Conclusion

Lithium tetrahydroborate is a high-energy compound with a unique profile of reactivity and physical properties. Its role as a selective and powerful reducing agent is well-established in chemical synthesis. Furthermore, its exceptionally high hydrogen density continues to drive research into its application for chemical hydrogen storage. A thorough understanding of its properties, combined with strict adherence to safety and handling protocols, is essential for leveraging its capabilities effectively and safely in a research and development environment.

References

• 1. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 2. Lithium borohydride, Lithium tetrahydroborate [organic-chemistry.org]
• 3. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 4. Understanding the reaction pathway of lithium borohydride-hydroxide-based multi-component systems for enhanced hydrogen storage - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA05368K [pubs.rsc.org]
• 5. Investigating the dehydrogenation pathway for lithium borohydride / hydroxide system - Nottingham ePrints [eprints.nottingham.ac.uk]
• 6. LITHIUM BOROHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. Lithium tetrahydridoborate：Properties，Production and Uses_Chemicalbook [chemicalbook.com]
• 8. Lithium Borohydride [drugfuture.com]
• 9. Lithium Borohydride [commonorganicchemistry.com]
• 10. lithium borohydride [chemister.ru]
• 11. researchgate.net [researchgate.net]
• 12. pubs.rsc.org [pubs.rsc.org]
• 13. EP1440934A1 - Process for preparing lithium borohydride - Google Patents [patents.google.com]
• 14. sigmaaldrich.com [sigmaaldrich.com]
• 15. fishersci.com [fishersci.com]

The Genesis of a Powerful Reducing Agent: A Technical Guide to the Discovery and Historical Synthesis of Lithium Borohydride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium borohydride (B1222165) (LiBH₄) is a powerful and versatile reducing agent with significant applications in organic synthesis and as a potential hydrogen storage material.[1][2] Its discovery in the mid-20th century marked a pivotal moment in the development of hydride chemistry, providing a reagent with unique reactivity and solubility compared to its sodium counterpart. This technical guide delves into the historical context of its discovery and details the evolution of its synthesis, providing researchers with a comprehensive understanding of this important compound.

Discovery and Historical Context

The discovery of lithium borohydride is credited to Hermann Irving Schlesinger and his student Herbert C. Brown in 1940.[3][4] Their work, initially focused on volatile uranium compounds for the Manhattan Project, led to the exploration of borohydrides. The first synthesis involved the reaction of ethyllithium (B1215237) with diborane (B8814927) (B₂H₆).[3] This groundbreaking research opened the door to a new class of hydride reagents and laid the foundation for the extensive study of their chemical properties.

Key Synthesis Methodologies

Several methods for the synthesis of lithium borohydride have been developed since its initial discovery. The following sections provide an overview and detailed experimental protocols for the most significant historical and contemporary methods.

The Original Schlesinger and Brown Synthesis (via Diborane)

The first reported synthesis of lithium borohydride involved the reaction of a lithium alkyl, specifically ethyllithium (C₂H₅Li), with diborane (B₂H₆). While historically significant, this method is less common today due to the hazardous nature of diborane.

Reaction:

2 B₂H₆ + 3 C₂H₅Li → 3 LiBH₄ + B(C₂H₅)₃

Experimental Protocol:

• Apparatus: A vacuum line apparatus is required for the safe handling of gaseous diborane. The reaction is typically carried out in a flask connected to the vacuum line, equipped with a gas inlet and a magnetic stirrer. All glassware must be rigorously dried and the system purged with an inert gas (e.g., nitrogen or argon).

• Reagents:

  • Ethyllithium (C₂H₅Li) solution in a suitable anhydrous solvent (e.g., benzene (B151609) or diethyl ether).

  • Diborane gas (B₂H₆).

• Procedure:

  • A solution of ethyllithium is introduced into the reaction flask under an inert atmosphere.

  • The flask is cooled, and diborane gas is slowly bubbled through the solution with vigorous stirring.

  • A white precipitate of lithium borohydride forms.

  • Upon completion of the reaction, the volatile components (solvent and triethylborane) are removed under vacuum.

  • The resulting solid lithium borohydride is collected and stored under anhydrous conditions.

Metathesis Reaction (via Ball Milling)

A more common and safer laboratory-scale synthesis involves a solid-state metathesis reaction between sodium borohydride (NaBH₄) and a lithium halide, typically lithium bromide (LiBr), using a ball mill.[1][2] This mechanochemical approach avoids the use of hazardous reagents like diborane.

Reaction:

NaBH₄ + LiBr → LiBH₄ + NaBr

Experimental Protocol:

• Apparatus: A planetary ball mill or a shaker mill. Hardened steel or tungsten carbide milling vials and balls are recommended. All manipulations should be performed in an inert atmosphere (e.g., inside a glovebox) to prevent moisture contamination.

• Reagents:

  • Anhydrous sodium borohydride (NaBH₄), finely powdered.

  • Anhydrous lithium bromide (LiBr), finely powdered.

• Procedure:

  • Equimolar amounts of finely powdered, anhydrous sodium borohydride and lithium bromide are loaded into the milling vial inside a glovebox.

  • The vial is sealed and placed in the ball mill.

  • The mixture is milled for a specified duration and at a set speed. Typical parameters can range from 1 to 6 hours at 300-500 rpm, with a ball-to-powder mass ratio of 10:1 to 40:1.[5]

  • After milling, the resulting mixture contains lithium borohydride and sodium bromide.

  • The lithium borohydride can be extracted from the solid mixture using a suitable anhydrous solvent in which it is soluble, but the sodium salt is not (e.g., diethyl ether or tetrahydrofuran).

  • The solution is then filtered to remove the insoluble sodium bromide.

  • The solvent is evaporated from the filtrate under vacuum to yield solid lithium borohydride.

Synthesis from Lithium Hydride and Boron Trifluoride

Another important synthetic route involves the reaction of lithium hydride (LiH) with boron trifluoride (BF₃), often as its etherate complex (BF₃·O(C₂H₅)₂).[1][2] This method is also advantageous as it avoids the direct handling of diborane gas.

Reaction:

4 LiH + BF₃ → LiBH₄ + 3 LiF

Experimental Protocol:

• Apparatus: A three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser connected to a gas bubbler. The entire setup should be flame-dried and maintained under a positive pressure of an inert gas.

• Reagents:

  • Lithium hydride (LiH) powder.

  • Boron trifluoride diethyl etherate (BF₃·O(C₂H₅)₂).

  • Anhydrous diethyl ether or tetrahydrofuran (B95107) (THF) as the solvent.

• Procedure:

  • Lithium hydride is suspended in the anhydrous solvent in the reaction flask under an inert atmosphere.

  • The boron trifluoride diethyl etherate is added dropwise to the stirred suspension from the dropping funnel. The reaction is exothermic, and the rate of addition should be controlled to maintain a gentle reflux.

  • After the addition is complete, the reaction mixture is typically stirred for an additional 1-2 hours at room temperature or gentle reflux to ensure complete reaction.

  • The reaction mixture contains soluble lithium borohydride and insoluble lithium fluoride (B91410).

  • The mixture is filtered under an inert atmosphere to remove the lithium fluoride precipitate.

  • The solvent is removed from the filtrate by distillation or under vacuum to obtain solid lithium borohydride.

Quantitative Data Summary

The following table summarizes key quantitative data for lithium borohydride.

Property	Value
Molar Mass	21.78 g/mol
Density	0.666 g/cm³
Melting Point	268-275 °C (decomposes)
Hydrogen Content	18.5 wt%
Solubility in Diethyl Ether	2.5 g/100 mL (25 °C)
Solubility in THF	28 g/100 mL (25 °C)
Standard Enthalpy of Formation (ΔfH°)	-183.7 kJ/mol

Visualizing Synthesis Workflows

The following diagrams, generated using the DOT language, illustrate the logical workflows for the key synthesis methods described above.

Figure 1: Workflow for the Original Schlesinger and Brown Synthesis.

Figure 2: Workflow for the Metathesis Synthesis via Ball Milling.

Figure 3: Workflow for the Synthesis from Lithium Hydride and Boron Trifluoride.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. revues.imist.ma [revues.imist.ma]

Lithium tetrahydroborate CAS number and chemical structure.

This guide provides a comprehensive overview of lithium tetrahydroborate, a versatile reducing agent with significant applications in organic synthesis and as a potential hydrogen storage material. This document is intended for researchers, scientists, and professionals in drug development and materials science.

Chemical Identity and Structure

Lithium tetrahydroborate, also known as lithium borohydride (B1222165), is an inorganic compound with the chemical formula LiBH₄.[1][2][3] Its Chemical Abstracts Service (CAS) number is 16949-15-8 .[1][3][4][5]

The chemical structure consists of a lithium cation (Li⁺) ionically bonded to a tetrahydroborate anion ([BH₄]⁻).[4][6] The tetrahydroborate anion possesses a tetrahedral geometry with a central boron atom covalently bonded to four hydrogen atoms.[6][7] At ambient conditions, lithium tetrahydroborate exists as a white orthorhombic crystalline solid.[1][2][7]

Physicochemical Properties

Lithium tetrahydroborate is a white, crystalline powder that is highly sensitive to moisture.[3][4] It is more soluble in ethers than its more common counterpart, sodium borohydride, and is a stronger, yet more selective, reducing agent than lithium aluminum hydride.[1] A summary of its key quantitative properties is presented in the table below.

Property	Value	References
Molar Mass	21.784 g/mol	[1]
Appearance	White solid	[1][4]
Density	0.666 g/cm³	[1]
Melting Point	268 °C (541 K)	[1]
Boiling Point	Decomposes at 380 °C (653 K)	[1]
Solubility in Ether	2.5 g/100 mL	[1]
Crystal Structure	Orthorhombic	[1][7]
Heat Capacity (C)	82.6 J/(mol·K)	[1]
Standard Molar Entropy (S⦵₂₉₈)	75.7 J/(mol·K)	[1]
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-198.83 kJ/mol	[1]

Synthesis of Lithium Tetrahydroborate

Lithium tetrahydroborate can be synthesized through several routes. Two common laboratory-scale methods are detailed below.

A prevalent method for the preparation of lithium tetrahydroborate involves a metathesis reaction between sodium borohydride (NaBH₄) and a lithium halide, such as lithium bromide (LiBr) or lithium chloride (LiCl).[1][8]

Experimental Protocol:

• Reactant Preparation: Equimolar amounts of finely ground sodium borohydride and lithium bromide are weighed in an inert atmosphere (e.g., a glovebox) to prevent exposure to moisture.

• Ball Milling: The reactants are transferred to a ball mill. The mixture is milled for a specified duration, which facilitates the solid-state reaction.

• Reaction: The mechanical energy from ball milling drives the reaction: NaBH₄ + LiBr → LiBH₄ + NaBr.[9]

• Extraction: The resulting mixture contains lithium tetrahydroborate and sodium bromide. Lithium tetrahydroborate is selectively extracted from the solid mixture using a suitable solvent in which it is soluble, such as diethyl ether or tetrahydrofuran (B95107) (THF).[1]

• Isolation: The solution is then filtered to remove the insoluble sodium bromide. The solvent is subsequently removed from the filtrate under reduced pressure to yield solid lithium tetrahydroborate.

An alternative synthesis route involves the reaction of lithium hydride (LiH) with boron trifluoride (BF₃), typically as its etherate complex (BF₃·OEt₂).[1][9]

Experimental Protocol:

• Reaction Setup: A suspension of lithium hydride in a dry, ethereal solvent (e.g., diethyl ether) is prepared in a reaction vessel under an inert atmosphere.

• Addition of Boron Trifluoride: Boron trifluoride etherate is added dropwise to the stirred suspension of lithium hydride at a controlled temperature.

• Reaction: The reaction proceeds according to the following stoichiometry: 4 LiH + BF₃ → LiBH₄ + 3 LiF.[1][9]

• Workup: The reaction mixture contains the soluble product, lithium tetrahydroborate, and the insoluble byproduct, lithium fluoride (B91410) (LiF).

• Isolation: The mixture is filtered to remove the lithium fluoride. The ethereal solution of lithium tetrahydroborate can be used directly or the solvent can be evaporated to obtain the solid product.

Common laboratory synthesis routes for lithium tetrahydroborate.

Applications in Research and Development

Lithium tetrahydroborate is a valuable reagent with diverse applications in chemical research and development.

• Selective Reducing Agent: In organic synthesis, it is employed as a reducing agent for a variety of functional groups.[1] It is particularly effective for the reduction of esters to primary alcohols, a transformation for which sodium borohydride is generally ineffective.[1][6] It can also reduce aldehydes, ketones, and in some cases, amides and nitriles.[1] The enhanced reactivity compared to sodium borohydride is attributed to the polarizing effect of the lithium cation on the carbonyl substrate.[1]

• Hydrogen Storage: With a high hydrogen content by weight (18.5 wt%), lithium tetrahydroborate is a promising material for solid-state hydrogen storage.[2] Research is ongoing to overcome the challenges associated with the high temperatures required for hydrogen release and the reversibility of the process.[10]

• Fuel Cell Technology: Due to its ability to release hydrogen upon reaction with water, it has been investigated for use in hydrogen generation systems for fuel cells.[1][3]

Safety and Handling

Lithium tetrahydroborate is a hazardous chemical that requires careful handling.

• Flammability and Reactivity: It is a flammable solid that reacts violently with water and moisture, releasing flammable hydrogen gas, which may ignite spontaneously.[2][9][11] It should be handled in a dry, inert atmosphere.[3]

• Health Hazards: It is corrosive and can cause severe burns to the skin, eyes, and respiratory tract.[11][12][13] Ingestion can be toxic.[13]

• Personal Protective Equipment (PPE): Appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat, must be worn when handling this compound.[3][11] Work should be conducted in a well-ventilated fume hood.[12]

• Storage: It should be stored in a tightly sealed container under an inert atmosphere, away from sources of ignition and moisture.[3][12]

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Lithium borohydride | 16949-15-8 [amp.chemicalbook.com]
• 3. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 4. Lithium borohydride | BH4.Li | CID 4148881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Lithium Borohydride SolutionCAS #: 16949-15-8 [eforu-chemical.com]
• 6. Borohydrides: Reducing Agents in Organic Synthesis | Borates Today [borates.today]
• 7. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 8. Lithium tetrahydridoborate：Properties，Production and Uses_Chemicalbook [chemicalbook.com]
• 9. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 10. researchgate.net [researchgate.net]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. fishersci.com [fishersci.com]
• 13. datasheets.scbt.com [datasheets.scbt.com]

An In-depth Technical Guide to the Physical and Chemical Characteristics of Lithium Borohydride

For Researchers, Scientists, and Drug Development Professionals

Lithium borohydride (B1222165) (LiBH₄) is a versatile and potent inorganic hydride that serves as a powerful reducing agent in organic synthesis and stands as a material of significant interest in the field of hydrogen storage.[1][2][3] This technical guide provides a comprehensive overview of its core physical and chemical characteristics, detailed experimental protocols, and visual representations of its reaction pathways and workflows.

Core Physical and Structural Properties

Lithium borohydride is a white to grayish crystalline solid that is highly hygroscopic.[3][4] It is recognized for its low density and its status as one of the most hydrogen-dense chemical compounds.[1][3] At ambient conditions, it possesses an orthorhombic crystal structure.[1][3]

Table 1: Key Physical and Structural Properties of Lithium Borohydride

Property	Value
Molecular Formula	LiBH₄
Molar Mass	21.784 g/mol [1]
Appearance	White to grayish crystalline solid[3][4]
Density	0.666 g/cm³[1][3]
Melting Point	268-284 °C (decomposes)[1][5]
Boiling Point	Decomposes at 380 °C[1]
Crystal Structure	Orthorhombic (at room temperature)[1][3]
Space Group	Pnma[1][6]
Lattice Constants	a = 7.178 Å, b = 4.436 Å, c = 6.803 Å[1]

Thermodynamic Data

The thermodynamic properties of LiBH₄ are crucial for understanding its stability and reactivity, particularly in the context of its application in hydrogen storage, which is often limited by its high thermal stability.[7][8]

Table 2: Thermodynamic Properties of Lithium Borohydride

Property	Value
Standard Enthalpy of Formation (ΔfH⦵₂₉₈)	-198.83 kJ/mol[1]
Standard Molar Entropy (S⦵₂₉₈)	75.7 J/(mol·K)[1]
Heat Capacity (Cₚ)	82.6 J/(mol·K)[1]
Band Gap	6.81 eV[6]

Solubility Profile

The solubility of lithium borohydride is a key factor in its application as a reducing agent, dictating the choice of solvent for chemical reactions. It is highly soluble in ethereal solvents, which contributes to its utility in organic synthesis.[1][3] It is insoluble in hydrocarbons and reacts with protic solvents like water and alcohols.[3][9]

Table 3: Solubility of Lithium Borohydride in Various Solvents

Solvent	Solubility ( g/100 mL)	Temperature (°C)
Tetrahydrofuran (THF)	25[3]	25
Diethyl Ether (Et₂O)	2.5 - 4.3[1][10]	25
Dimethoxyethane	4.57	75
Isopropanol	Soluble, with slow decomposition[5]	-
Water	Reacts violently[1][2]	-
Alcohols	Reacts[9]	-
Hydrocarbons	Insoluble[3]	-

Chemical Characteristics and Reactivity

Stability and Handling

Lithium borohydride is a moisture-sensitive and highly flammable solid.[2][3] It reacts violently with water, releasing flammable hydrogen gas, which poses a significant safety hazard.[1][2] Consequently, it must be handled under an inert atmosphere (e.g., nitrogen or argon) in a dry environment.[2][3] While stable in dry air, its hygroscopic nature means it readily absorbs atmospheric moisture, which can lead to decomposition.[3][11]

The reaction with water is vigorous and produces hydrogen gas, lithium hydroxide, and boric acid.[9]

Caption: Hydrolysis of Lithium Borohydride.

Reducing Properties

LiBH₄ is a potent reducing agent, stronger than sodium borohydride (NaBH₄) but generally weaker and safer to handle than lithium aluminium hydride (LiAlH₄).[1] Its enhanced reactivity compared to NaBH₄ is often attributed to the ability of the small Li⁺ cation to polarize the carbonyl substrate.[1] It is particularly effective for the reduction of esters to alcohols.[1][5]

Key Reductions:

• Esters to primary alcohols[1]

• Aldehydes and Ketones to corresponding alcohols[3]

• Primary Amides to amines[1]

• Nitriles to amines[1]

• Epoxides (ring-opening) to alcohols[1][3]

Unlike LiAlH₄, it does not typically reduce nitro groups, alkyl halides, or secondary and tertiary amides, offering a degree of chemoselectivity.[1]

Application in Hydrogen Storage

LiBH₄ is a leading candidate for solid-state hydrogen storage due to its exceptionally high theoretical hydrogen content of 18.5% by weight and a volumetric density of 121 kg H₂/m³.[12][13] However, a major obstacle to its practical application is the high temperature required for hydrogen release (dehydrogenation), which is typically above 400 °C.[3][13] Research is actively focused on destabilizing LiBH₄ through methods like catalyst doping and creating reactive composites to lower the dehydrogenation temperature.[8][13][14]

Experimental Protocols

Synthesis of Lithium Borohydride

Two common laboratory-scale methods for the synthesis of LiBH₄ are detailed below.

This method involves the reaction of sodium borohydride with a lithium halide, often facilitated by ball-milling or conducted in a suitable solvent where the product solubilities differ.[1][9][11]

Reaction: NaBH₄ + LiBr → LiBH₄ + NaBr

Methodology:

• Reagents and Setup: Under an inert atmosphere, add equimolar amounts of anhydrous sodium borohydride and anhydrous lithium bromide to a ball-milling vessel.

• Milling: Mill the mixture for a predetermined duration (e.g., several hours) until the reaction is complete. The mechanical energy facilitates the solid-state metathesis.

• Extraction: Extract the resulting powder with a dry, ethereal solvent in which LiBH₄ is soluble and sodium bromide is not (e.g., diethyl ether or THF).

• Isolation: Filter the mixture to remove the insoluble sodium bromide precipitate.

• Purification: Remove the solvent from the filtrate under reduced pressure to yield solid lithium borohydride. The product should be stored under an inert atmosphere.

Caption: Workflow for LiBH₄ Synthesis via Metathesis.

This method involves the reaction of lithium hydride with boron trifluoride etherate.[1][9]

Reaction: 4 LiH + BF₃·Et₂O → LiBH₄ + 3 LiF + Et₂O

Methodology:

• Setup: In a flame-dried, three-necked flask equipped with a mechanical stirrer, dropping funnel, and reflux condenser under a nitrogen atmosphere, suspend four equivalents of lithium hydride powder in anhydrous diethyl ether.

• Addition: Slowly add one equivalent of boron trifluoride etherate (BF₃·Et₂O) to the stirred suspension at a rate that maintains a gentle reflux.

• Reaction: After the addition is complete, continue to stir the mixture at room temperature or with gentle heating for several hours to ensure the reaction goes to completion.

• Isolation: Cool the reaction mixture and filter it to remove the insoluble lithium fluoride (B91410) (LiF) byproduct.

• Purification: The concentration of the LiBH₄ solution in diethyl ether can be determined by titration, or the solvent can be carefully removed under vacuum to yield the solid product.

General Protocol for Ester Reduction

The following is a generalized procedure for the reduction of an ester to a primary alcohol using LiBH₄.[15][16]

Methodology:

• Setup: Dissolve the ester substrate in an anhydrous ethereal solvent (e.g., THF or diethyl ether) in a flame-dried flask under an inert atmosphere of nitrogen or argon.

• Addition of Reducing Agent: Add a solution of lithium borohydride (typically 1.5-2.5 equivalents, e.g., a 2M solution in THF) to the ester solution at room temperature. For less reactive esters, the reaction may require heating to reflux.

• Monitoring: Monitor the progress of the reaction by a suitable analytical technique, such as Thin-Layer Chromatography (TLC) or Gas Chromatography (GC).

• Quenching: Once the reaction is complete, cool the mixture in an ice bath. Carefully and slowly quench the reaction by adding water, followed by a dilute aqueous acid (e.g., 1M HCl) to neutralize the mixture and dissolve the boron salts.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether).

• Workup: Wash the combined organic layers with brine, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude alcohol product.

• Purification: Purify the crude product, if necessary, using techniques such as column chromatography or distillation.

Caption: Experimental Workflow for Ester Reduction using LiBH₄.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 3. grokipedia.com [grokipedia.com]
• 4. Lithium borohydride | BH4.Li | CID 4148881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Page loading... [wap.guidechem.com]
• 6. next-gen.materialsproject.org [next-gen.materialsproject.org]
• 7. iris.unito.it [iris.unito.it]
• 8. Understanding the reaction pathway of lithium borohydride-hydroxide-based multi-component systems for enhanced hydrogen storage - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA05368K [pubs.rsc.org]
• 9. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 10. Borohydrides: Reducing Agents in Organic Synthesis | Borates Today [borates.today]
• 11. Page loading... [guidechem.com]
• 12. discovery.researcher.life [discovery.researcher.life]
• 13. researchgate.net [researchgate.net]
• 14. Advancements in Lithium Borohydride for Enhanced Hydrogen Storage_Chemicalbook [chemicalbook.com]
• 15. benchchem.com [benchchem.com]
• 16. Lithium Borohydride [commonorganicchemistry.com]

A Technical Guide to the Molecular Properties of Lithium Borohydride (LiBH4)

This document provides a detailed overview of the molecular formula and molar mass of Lithium Borohydride (B1222165) (LiBH4), a compound of significant interest to researchers and professionals in chemical synthesis and materials science.

Molecular Formula and Structure

Lithium borohydride is an inorganic compound with the chemical formula LiBH4.[1][2][3] This formula indicates that each molecule of lithium borohydride is composed of one lithium cation (Li+) and one borohydride anion (BH4-). The borohydride anion consists of a central boron atom covalently bonded to four hydrogen atoms.

Molar Mass

The molar mass of LiBH4 is approximately 21.78 g/mol .[1][2][3][4] This value is derived from the sum of the atomic weights of its constituent elements, as detailed in the tables below.

Elemental Composition and Molar Mass Calculation

The molar mass of a compound is the sum of the masses of its constituent atoms. The calculation for LiBH4 is based on the atomic masses of Lithium (Li), Boron (B), and Hydrogen (H).

Table 1: Elemental Composition of LiBH4

Element	Symbol	Number of Atoms	Atomic Mass ( g/mol )
Lithium	Li	1	6.94
Boron	B	1	10.81
Hydrogen	H	4	1.008

Table 2: Molar Mass Calculation for LiBH4

Element	Number of Atoms	Atomic Mass ( g/mol )	Total Mass ( g/mol )
Lithium (Li)	1	6.94	6.94
Boron (B)	1	10.81	10.81
Hydrogen (H)	4	1.008	4.032
Total Molar Mass	21.782

The experimentally determined and commonly cited molar mass for lithium borohydride is 21.78 g/mol .[2][4][5][6] This versatile and reactive compound is primarily used as a potent reducing agent in organic synthesis.[2] It is known for its high solubility in ethers, which offers advantages over similar reducing agents like sodium borohydride.[1] Due to its reactivity, particularly with water, it requires careful handling and storage under inert conditions.[2]

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 3. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 4. 硼氢化锂 ≥95.0% | Sigma-Aldrich [sigmaaldrich.com]
• 5. Lithium borohydride, 95% | Fisher Scientific [fishersci.ca]
• 6. Page loading... [wap.guidechem.com]

An In-depth Technical Guide to the Initial Investigations into the Reactivity of Lithium Tetrahydroborate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the initial investigations into the reactivity of lithium tetrahydroborate (LiBH₄), a versatile and powerful reducing agent. This document details its core chemical properties, reactivity with various functional groups, and provides structured data and experimental protocols for its application in organic synthesis.

Core Properties of Lithium Tetrahydroborate

Lithium tetrahydroborate, also known as lithium borohydride (B1222165), is a white, microcrystalline powder with the chemical formula LiBH₄.[1] It is a salt consisting of the lithium cation (Li⁺) and the tetrahydroborate anion (BH₄⁻). It is noteworthy for being a stronger reducing agent than sodium borohydride (NaBH₄) but generally less reactive and safer to handle than lithium aluminium hydride (LiAlH₄).[1][2]

Physical and Chemical Properties:

Property	Value
Molar Mass	21.78 g/mol [1]
Appearance	White solid[1]
Melting Point	268 °C (decomposes)[1]
Solubility	Highly soluble in ethers (e.g., THF, diethyl ether)[1][2]
Stability	Decomposes in the presence of moisture and in air, sometimes with spontaneous ignition. It should be stored and handled under an inert atmosphere (e.g., nitrogen or argon).[3]

Reactivity as a Reducing Agent

Lithium tetrahydroborate is a potent source of hydride (H⁻), making it an effective reducing agent for a variety of functional groups in organic chemistry.[2] Its reactivity is influenced by the solvent, with the general trend being: diethyl ether > tetrahydrofuran (B95107) (THF) > 2-propanol.[2] This is attributed to the coordinating ability of the lithium cation with the substrate, which enhances the reduction.[2]

LiBH₄ is widely used for the reduction of aldehydes, ketones, and esters to their corresponding alcohols.

Reduction of Aldehydes and Ketones:

Lithium tetrahydroborate readily reduces aldehydes to primary alcohols and ketones to secondary alcohols.[4][5][6] These reactions are typically rapid and proceed with high yields.

Table 1: Reduction of Aldehydes and Ketones with LiBH₄

Substrate	Product	Solvent	Temperature (°C)	Time (h)	Yield (%)
Benzaldehyde	Benzyl (B1604629) Alcohol	THF	0	0.5	>98[7]
Acetophenone (B1666503)	1-Phenylethanol	THF	25	1	>95[7]
Cyclohexanone	Cyclohexanol	THF	25	1	>95[7]
Cinnamaldehyde	Cinnamyl Alcohol	THF	0	1	95[7]
4-tert-Butylcyclohexanone	cis-4-tert-Butylcyclohexanol	THF	25	2	98 (cis)[7]

Reduction of Esters:

A key advantage of LiBH₄ over NaBH₄ is its ability to reduce esters to primary alcohols.[1][2] This reaction is highly efficient and selective, often proceeding in the presence of less reactive functional groups such as carboxylic acids, tertiary amides, and nitriles.[2]

Table 2: Reduction of Esters with LiBH₄

Substrate	Product	Solvent	Temperature (°C)	Time	Yield (%)
Ethyl Acetate (B1210297)	Ethanol	THF	25	1 h	>90[8]
Methyl Benzoate (B1203000)	Benzyl Alcohol	THF	0 to 25	2 h	~97[8]
Ethyl Cinnamate	Cinnamyl Alcohol	THF	0	1 h	~96 (1,2-reduction)[8]
γ-Butyrolactone	1,4-Butanediol	THF	25	1 h	~99[8]
Diethyl Phthalate	1,2-Benzenedimethanol	THF	25	4 h	~93[8]

Lithium tetrahydroborate exhibits useful chemoselectivity. It can selectively reduce esters in the presence of carboxylic acids, amides, and nitriles.[9][10] Furthermore, the addition of methanol (B129727) to ethereal solutions of LiBH₄ can enhance its reducing power without significantly compromising its selectivity.[11]

Reactivity with Protic Solvents

Water:

Lithium tetrahydroborate reacts vigorously and often spontaneously with water, liberating hydrogen gas.[1][2] This reaction can be hazardous and is highly exothermic. The overall reaction is as follows:

LiBH₄ + 4H₂O → LiOH + B(OH)₃ + 4H₂

While generally violent, stable aqueous solutions of LiBH₄ can be prepared at low temperatures using degassed, distilled water and avoiding oxygen exposure.[1][2] The hydrolysis of LiBH₄ has been studied for its potential in hydrogen storage, with the rate of hydrogen generation being dependent on factors such as the water-to-borohydride ratio and the presence of catalysts.

Alcohols:

Similar to its reaction with water, LiBH₄ reacts with alcohols to produce hydrogen gas and the corresponding lithium and borate (B1201080) alkoxides. This reactivity necessitates the use of anhydrous solvents for reduction reactions to prevent the quenching of the reagent.

Experimental Protocols

The following diagram illustrates a typical workflow for a reduction reaction using lithium tetrahydroborate.

A typical experimental workflow for a LiBH₄ reduction.

This protocol describes the reduction of methyl benzoate to benzyl alcohol using a 2M solution of LiBH₄ in THF.

Materials:

• Methyl Benzoate

• Lithium Tetrahydroborate (2M solution in THF)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous Ammonium Chloride (NH₄Cl) solution

• Ethyl Acetate (EtOAc)

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes

Procedure:

• Reaction Setup: A 100 mL round-bottom flask equipped with a magnetic stir bar is dried in an oven and allowed to cool under a stream of nitrogen or argon.

• Dissolution of Substrate: To the flask, add a solution of methyl benzoate (e.g., 640 mg, 4.7 mmol) in anhydrous THF (20 mL).

• Addition of Reducing Agent: While stirring the solution at room temperature, add the 2M solution of LiBH₄ in THF (5 mL, 10 mmol) dropwise via syringe.

• Reaction Monitoring: Stir the reaction mixture at room temperature overnight. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Quenching: After the reaction is complete, cool the flask in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of saturated aqueous NH₄Cl solution.

• Workup and Extraction: Filter the resulting mixture and transfer the filtrate to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

• Drying and Concentration: Combine the organic layers and dry over anhydrous Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude product by silica (B1680970) gel flash chromatography to afford pure benzyl alcohol.

This protocol details the reduction of acetophenone to 1-phenylethanol.

Materials:

• Acetophenone

• Lithium Tetrahydroborate

• Anhydrous Tetrahydrofuran (THF)

• 3 M Hydrochloric Acid (HCl)

• Diethyl ether

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask with a magnetic stir bar

• Septum and nitrogen/argon inlet

• Syringes

Procedure:

• Reaction Setup: Under an inert atmosphere, place a solution of acetophenone (e.g., 1.20 g, 10 mmol) in anhydrous THF (40 mL) in a 100 mL round-bottom flask equipped with a magnetic stir bar.

• Addition of Reducing Agent: Add a solution of LiBH₄ (e.g., 0.24 g, 11 mmol) in anhydrous THF (10 mL) dropwise to the stirred solution at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 2 hours. Monitor the reaction by TLC or GC-MS for the disappearance of the starting ketone.

• Quenching: Cool the reaction mixture to 0 °C in an ice bath. Slowly and carefully quench the reaction by the dropwise addition of 3 M HCl (15 mL). Caution: Hydrogen gas will evolve; ensure adequate ventilation. Continue stirring for 10 minutes.

• Workup and Extraction: Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 30 mL).

• Washing: Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (20 mL) and brine (20 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to afford the crude product.

• Purification: The crude product can be further purified by distillation or column chromatography if necessary.

Reaction Mechanisms

The reduction of carbonyl compounds by lithium tetrahydroborate proceeds via the nucleophilic addition of a hydride ion to the electrophilic carbonyl carbon. The lithium cation plays a crucial role by coordinating to the carbonyl oxygen, thereby increasing the electrophilicity of the carbonyl carbon and facilitating the hydride attack.

General mechanism for the reduction of a carbonyl compound by LiBH₄.

For esters, the reaction proceeds through an initial reduction to an aldehyde intermediate, which is then further reduced to the primary alcohol.

This guide provides a foundational understanding of the reactivity of lithium tetrahydroborate, supported by structured data and detailed experimental protocols. This information is intended to be a valuable resource for researchers and professionals in the fields of chemical synthesis and drug development.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. m.youtube.com [m.youtube.com]
• 4. scribd.com [scribd.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. LiAlH4 and NaBH4 Carbonyl Reduction Mechanism - Chemistry Steps [chemistrysteps.com]
• 10. youtube.com [youtube.com]
• 11. Novel functional group selectivity in reductions with lithium borohydride in mixed solvents containing methanol - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

A Technical Guide to the Synthesis of Lithium Tetrahydroborate

For Researchers, Scientists, and Drug Development Professionals

Lithium tetrahydroborate (LiBH₄), also known as lithium borohydride (B1222165), is a versatile and powerful reducing agent with significant applications in organic synthesis, hydrogen storage, and as a precursor for other borohydrides. Its superior reducing strength compared to sodium borohydride and its higher solubility in ethers make it a valuable reagent in various chemical transformations. This in-depth technical guide provides a comprehensive overview of the core synthesis routes for producing LiBH₄, complete with detailed experimental protocols, quantitative data for comparison, and graphical representations of the reaction pathways.

Core Synthesis Methodologies

The production of lithium tetrahydroborate can be broadly categorized into four primary methodologies: metathesis reactions, reactions involving lithium hydride and boron trifluoride, mechanochemical synthesis, and the use of borane (B79455) complexes with lithium hydride. Each of these routes offers distinct advantages and disadvantages concerning starting materials, reaction conditions, yield, and purity of the final product.

Metathesis Reaction

The metathesis reaction is a widely employed method for the synthesis of LiBH₄, primarily due to the ready availability and lower cost of sodium borohydride (NaBH₄). This approach involves a double displacement reaction between sodium borohydride and a lithium halide, typically lithium bromide (LiBr) or lithium chloride (LiCl).[1][2] The reaction can be performed in a solvent or through a solvent-free mechanochemical process.

Reaction Scheme:

NaBH₄ + LiX → LiBH₄ + NaX (where X = Cl, Br)

The choice of lithium halide and reaction conditions significantly impacts the reaction rate and yield. Lithium bromide is often preferred over lithium chloride due to its higher reactivity.[3] The success of the solvent-based method hinges on the solubility of the reactants and the insolubility of the resulting sodium halide, which precipitates out of the solution, driving the reaction to completion.

Reactants	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference(s)
NaBH₄, LiBr	Diethyl Ether	25-35	18.5	90	97	[3]
NaBH₄, LiCl	Isopropylamine	35 (reflux)	2	100	-	[4]
NaBH₄, LiCl	Tetrahydrofuran (B95107)	67 (reflux)	48	65	-	[3]
NaBH₄, LiBr	Tetrahydrofuran	67 (reflux)	16	99	-	[3]
NaBH₄, LiBr	Ball-milling (solid-state)	Ambient	-	High	-	[1][2]

• Preparation: A dry, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a nitrogen inlet is charged with sodium borohydride (1.0 eq) and lithium bromide (1.05 eq). The flask is flushed with dry nitrogen.

• Reaction: Anhydrous diethyl ether is added to the flask via a cannula. The resulting suspension is stirred vigorously at room temperature (25°C) for 18 hours, followed by gentle reflux (35°C) for 30 minutes.

• Work-up: The reaction mixture is allowed to cool to room temperature, and the precipitated sodium bromide is allowed to settle. The clear supernatant containing the LiBH₄ solution is then carefully transferred to a separate dry flask via a cannula.

• Isolation: The diethyl ether is removed under reduced pressure to yield solid LiBH₄. The product should be handled and stored under an inert atmosphere due to its hygroscopic nature.

Reaction of Lithium Hydride with Boron Trifluoride

This method offers a direct route to LiBH₄ from lithium hydride (LiH) and boron trifluoride (BF₃), typically used as its etherate or tetrahydrofuran complex.[1][5] The reaction is generally performed in an ethereal solvent.

Reaction Scheme:

4 LiH + BF₃ → LiBH₄ + 3 LiF

A key advantage of this method is the formation of a stable lithium fluoride (B91410) (LiF) byproduct, which is easily separated from the soluble LiBH₄ product. Careful control of the stoichiometry and reaction temperature is crucial to avoid the formation of diborane (B8814927) (B₂H₆).[5]

Reactants	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Purity (%)	Reference(s)
LiH, BF₃·THF	Tetrahydrofuran	45-60	1.8	93	>95	[6]
LiH, BF₃·Et₂O	Diethyl Ether	Ambient	-	-	-	[1][7]

• Preparation: A dry, double-walled reactor equipped with a mechanical stirrer, reflux condenser, thermocouple, and an argon inlet is charged with powdered lithium hydride (4.09 eq). Anhydrous tetrahydrofuran (THF) is added, and the suspension is stirred. A catalytic amount of solid LiBH₄ can be added to initiate the reaction.

• Reaction: The suspension is heated to 45-60°C. Boron trifluoride tetrahydrofuran complex (1.0 eq) is then added dropwise over a period of 110 minutes, maintaining the internal temperature within the specified range.

• Completion and Work-up: After the addition is complete, the reaction mixture is refluxed for an additional 1.5 hours. The mixture is then cooled to room temperature and filtered to remove the precipitated lithium fluoride.

• Isolation: The clear filtrate, a solution of LiBH₄ in THF, can be used directly or the solvent can be removed under vacuum to obtain solid LiBH₄.

Mechanochemical Synthesis

Mechanochemical synthesis, utilizing high-energy ball milling, provides a solvent-free and often more environmentally friendly route to LiBH₄.[8][9][10] This method can be applied to various starting materials.

Reaction Schemes:

• From Lithium Hydride and Boron:

  LiH + B + 1.5 H₂ → LiBH₄ (under H₂ atmosphere)

• From Lithium Metaborate (B1245444) and a Reducing Agent:

  LiBO₂ + 2 MgH₂ → LiBH₄ + 2 MgOLiBO₂ + Mg-Al waste + H₂ → LiBH₄ + Metal Oxides (under H₂ pressure)

The high energy input from ball milling facilitates the solid-state reaction, often at room temperature, although a hydrogen atmosphere is typically required.

Reactants	Method	Milling Time (h)	H₂ Pressure (bar)	Conversion/Yield (%)	Reference(s)
LiH, B	Ball-milling	-	-	-	[8]
LiBO₂, Mg-Al waste	Ball-milling	1-36	70	>99.5 (conversion)	[1][9][11]
LiBO₂, MgH₂	Ball-milling	~16.7	-	90	[12]

• Preparation: In an inert atmosphere glovebox, a stainless-steel milling vial is charged with anhydrous lithium metaborate (LiBO₂), the Mg-Al waste reductant, and stainless-steel balls. The ball-to-powder mass ratio is typically high (e.g., 40:1).

• Milling: The vial is sealed, removed from the glovebox, and connected to a hydrogen gas line. The vial is pressurized with hydrogen to the desired pressure (e.g., 70 bar).

• Reaction: The milling is performed using a planetary ball mill for a specified duration (e.g., 1-36 hours) at a set rotational speed. The milling is often performed in cycles with intermittent cooling periods.

• Isolation and Purification: After milling, the vial is returned to the glovebox. The product mixture, containing LiBH₄ and metal oxide byproducts, is recovered. LiBH₄ can be extracted from the mixture using a suitable solvent like diethyl ether, followed by filtration and solvent evaporation.

Reaction of Lithium Hydride with Borane-Dimethyl Sulfide (B99878) Complex

A convenient and efficient laboratory-scale synthesis of LiBH₄ involves the reaction of lithium hydride with borane-dimethyl sulfide complex (BMS, H₃B-SMe₂).[4] This method avoids the handling of gaseous diborane.

Reaction Scheme:

LiH + H₃B-SMe₂ → LiBH₄ + SMe₂

The reaction proceeds smoothly in an ethereal solvent, and the volatile dimethyl sulfide byproduct can be readily removed.

Reactants	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference(s)
LiH, H₃B-SMe₂	Diethyl Ether	-	-	High	[4]

• Preparation: A dry, nitrogen-flushed flask equipped with a magnetic stirrer and a dropping funnel is charged with a suspension of lithium hydride in anhydrous diethyl ether.

• Reaction: Borane-dimethyl sulfide complex is added dropwise to the stirred suspension of LiH at room temperature. The reaction is typically exothermic.

• Work-up: After the addition is complete, the reaction mixture is stirred for an additional period to ensure complete reaction. The resulting solution of LiBH₄ in diethyl ether can be separated from any unreacted LiH by filtration.

• Isolation: The diethyl ether and dimethyl sulfide are removed under reduced pressure to afford solid LiBH₄.

Visualizing the Synthesis Pathways

The following diagrams, generated using the DOT language, illustrate the logical flow of the primary synthesis routes for lithium tetrahydroborate.

Caption: Metathesis reaction for LiBH₄ synthesis.

Caption: Synthesis of LiBH₄ from LiH and BF₃.

Caption: Mechanochemical synthesis routes to LiBH₄.

Caption: Synthesis of LiBH₄ using BMS.

Conclusion

The synthesis of lithium tetrahydroborate can be achieved through several viable routes, each with its own set of advantages and challenges. The choice of a particular method will depend on factors such as the desired scale of production, cost of starting materials, required purity of the final product, and available laboratory equipment. The metathesis reaction offers a cost-effective approach for large-scale production, while the reaction of lithium hydride with boron trifluoride provides a high-purity product. Mechanochemical methods are promising for their solvent-free nature, and the use of borane-dimethyl sulfide complex is a convenient option for laboratory-scale synthesis. This guide provides the foundational knowledge for researchers and professionals to select and implement the most suitable synthesis strategy for their specific needs.

References

• 1. revues.imist.ma [revues.imist.ma]
• 2. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 3. sciencemadness.org [sciencemadness.org]
• 4. chemistry.mdma.ch [chemistry.mdma.ch]
• 5. Engineering LiBH4-Based Materials for Advanced Hydrogen Storage: A Critical Review of Catalysis, Nanoconfinement, and Composite Design - PMC [pmc.ncbi.nlm.nih.gov]
• 6. EP1440934A1 - Process for preparing lithium borohydride - Google Patents [patents.google.com]
• 7. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Safe Handling of Lithium Borohydride

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for lithium borohydride (B1222165) (LiBH₄), a powerful reducing agent utilized in organic synthesis. Given its hazardous nature, a thorough understanding of its properties and associated safety protocols is critical for all personnel.

Chemical and Physical Properties

Lithium borohydride is a white to grayish crystalline powder.[1] It is a potent reducing agent, stronger than sodium borohydride but generally less reactive than lithium aluminum hydride.[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Lithium Borohydride

Property	Value	Citations
Chemical Formula	LiBH₄	[2][3]
Molecular Weight	21.78 g/mol	[3]
Appearance	White to grayish crystalline powder	[1]
Density	0.666 g/cm³	[2]
Melting Point	268 °C (514 °F; 541 K)	[2]
Boiling Point	Decomposes at 380 °C (716 °F; 653 K)	[2][4]
Solubility in Ether	2.5 g/100 mL	[2]
Autoignition Temperature	> 180 °C (356 °F; 453 K)	[2]

Toxicological Data

Lithium borohydride is toxic if swallowed, inhaled, or absorbed through the skin.[5] It can cause severe chemical burns to the skin, eyes, and respiratory tract.[5][6] Ingestion may lead to damage of the blood, kidneys, heart, and liver.[6]

Table 2: Toxicological Properties of Lithium Borohydride

Parameter	Value	Species	Citations
LD50 (Oral)	87.8 mg/kg	Mouse	[7]

Reactivity and Incompatibilities

A primary hazard associated with lithium borohydride is its violent reaction with water and other protic solvents, which liberates highly flammable hydrogen gas.[3][5] This reaction can be vigorous enough to cause ignition.[8]

Key Incompatibilities:

• Water and Moist Air: Reacts violently to produce flammable hydrogen gas.[3][5]

• Acids: Reacts vigorously, producing toxic fumes.[5]

• Alcohols and other Protic Solvents: Reacts to produce flammable hydrogen gas.[9][10]

• Strong Oxidizing Agents: Can lead to explosive reactions.[11]

• Amines, Halogens, Acid Anhydrides, and Chloroformates: Incompatible and may react violently.[11]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling lithium borohydride to prevent contact and inhalation. The selection of PPE should be based on a thorough risk assessment of the specific procedure being performed.

Recommended PPE:

• Eye and Face Protection: Chemical safety goggles and a full-face shield are essential.[12]

• Skin Protection: A flame-retardant lab coat, worn over clothing made from natural fibers (e.g., cotton), is required.[12]

• Hand Protection: Double gloving is recommended. An inner nitrile glove can be worn with a heavier, chemical-resistant outer glove such as butyl rubber or Viton®.[13][14][15] Glove selection should be guided by the manufacturer's compatibility charts, as breakthrough times can vary.[16] Always inspect gloves for any signs of degradation before use.

• Respiratory Protection: For operations that may generate dusts or aerosols, a NIOSH-approved respirator with a suitable cartridge (e.g., Type BAX-P) is necessary.[5] All work with solid lithium borohydride should be conducted in a certified chemical fume hood or a glovebox.[17]

Figure 1. Recommended PPE for handling lithium borohydride.

Storage and Handling

Proper storage and handling procedures are crucial to prevent accidents.

Storage:

• Store in a cool, dry, well-ventilated area away from incompatible materials.[5]

• Containers must be kept tightly sealed under an inert atmosphere (e.g., nitrogen or argon).[5]

• Store in a dedicated, flame-proof cabinet.[5]

• Protect containers from physical damage and inspect regularly for leaks.[5]

Handling:

• All manipulations of solid lithium borohydride should be performed under an inert atmosphere in a glovebox or a certified chemical fume hood.[12][17]

• Avoid the formation of dust.[11]

• Use non-sparking tools.[5]

• Ground and bond containers when transferring material.[17]

• Never work alone when handling this substance.

Figure 2. General workflow for handling solid lithium borohydride.

Emergency Procedures

Spill Response:

• Minor Spill (Solid):

  • Eliminate all ignition sources.[5]

  • Wearing appropriate PPE, cover the spill with a dry, non-combustible material such as dry sand, soda ash, or lime.[5][8] DO NOT use combustible materials like paper towels.

  • Using non-sparking tools, carefully collect the mixture into a dry, labeled container for disposal.[5]

• Major Spill:

  • Evacuate the area immediately and alert emergency personnel.[5]

  • Move upwind of the spill.[5]

  • Isolate the spill area for at least 50 meters (150 feet) for solids.[8]

Figure 3. Decision-making workflow for lithium borohydride spills.

Fire Fighting:

• DO NOT use water, carbon dioxide (CO₂), or foam extinguishers. [5]

• Small Fires: Use a Class D dry chemical extinguisher, dry sand, soda ash, or lime.[5][8]

• Large Fires: Use large quantities of dry sand, dry chemical, or soda ash. It may be necessary to withdraw from the area and let the fire burn.[5][8]

• If a container is exposed to fire, cool it with flooding quantities of water from a protected location, but do not allow water to contact the material itself.[5]

First Aid:

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids. Seek immediate medical attention.[6]

• Skin Contact: Brush off any solid material. Immediately flush the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing. Seek immediate medical attention.[6]

• Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek immediate medical attention.[17]

• Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water. Seek immediate medical attention.[17]

Experimental Protocols

The following protocols are provided as general guidelines and should be adapted to the specific scale and conditions of your experiment. A thorough risk assessment must be conducted before any new procedure.

7.1. Preparation of a Lithium Borohydride Solution in THF (Example)

This procedure should be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).

• Glassware Preparation: Ensure all glassware is oven-dried and cooled under a stream of dry nitrogen or argon.

• Solvent Preparation: Use anhydrous tetrahydrofuran (B95107) (THF).

• Dissolution: In a flask equipped with a magnetic stir bar and under a positive pressure of inert gas, add the desired amount of anhydrous THF.

• Slowly add the pre-weighed solid lithium borohydride to the stirring solvent. The dissolution may be slightly exothermic.

• Stir until the solid is fully dissolved. The resulting solution is ready for use.

7.2. Quenching of a Reaction Mixture Containing Excess Lithium Borohydride

This procedure is highly exothermic and produces hydrogen gas. It must be performed in a fume hood, away from ignition sources, and with appropriate cooling.

• Cooling: Cool the reaction flask to 0 °C using an ice-water bath.[18]

• Initial Quenching (Slowly!): While stirring vigorously, very slowly and dropwise add a less reactive protic solvent such as isopropanol (B130326) or ethanol.[19][20] Monitor for gas evolution and control the addition rate to keep the reaction from becoming too vigorous.

• Secondary Quenching: Once the initial vigorous reaction has subsided, slowly and dropwise add methanol (B129727).[20]

• Final Quenching: After gas evolution from the methanol addition has ceased, very slowly and carefully add water dropwise to ensure all residual hydride is destroyed.[18][19]

• Acidification (Optional but Recommended): To neutralize the resulting basic solution and decompose borate (B1201080) complexes, slowly add a dilute acid (e.g., 1 M HCl) until the aqueous phase is acidic.[18]

• Workup: Proceed with standard aqueous workup and extraction of the desired product.

7.3. Disposal of Lithium Borohydride Waste

Small quantities of unreacted lithium borohydride and contaminated materials must be quenched before disposal.

• Containment: Collect contaminated materials (e.g., weighing paper, gloves) in a dry, dedicated waste container inside a fume hood.[21]

• Neutralization: In a large, suitable container (e.g., a large beaker or flask) with a magnetic stir bar, add a large volume of a less reactive alcohol like isopropanol.

• Slowly and in small portions, add the lithium borohydride waste to the stirring alcohol.

• Once the reaction has ceased, follow the secondary and final quenching steps outlined in the reaction quenching protocol (Section 7.2).

• The resulting neutralized solution should be collected as hazardous waste. Do not pour down the drain.[17]

This guide is intended to provide a comprehensive overview of the safety and handling precautions for lithium borohydride. It is not a substitute for formal safety training and a thorough understanding of the specific procedures and hazards in your laboratory. Always consult the Safety Data Sheet (SDS) and your institution's safety guidelines before working with this chemical.

References

• 1. Lithium borohydride | BH4.Li | CID 4148881 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 3. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 4. Lithium borohydride | 16949-15-8 [amp.chemicalbook.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. LITHIUM BOROHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 9. Solved temperature in common organic solvents. But lithium | Chegg.com [chegg.com]
• 10. quora.com [quora.com]
• 11. fishersci.com [fishersci.com]
• 12. chemistry.ucmerced.edu [chemistry.ucmerced.edu]
• 13. yourglovesource.com [yourglovesource.com]
• 14. safety.fsu.edu [safety.fsu.edu]
• 15. Glove Selection Guide | Office of Environment, Health & Safety [ehs.berkeley.edu]
• 16. Glove Selection Chart - Chemical Breakthrough Times | All Safety Products [allsafetyproducts.com]
• 17. research.uga.edu [research.uga.edu]
• 18. benchchem.com [benchchem.com]
• 19. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 20. sarponggroup.com [sarponggroup.com]
• 21. Lithium Borohydride Ignites Trash | The UC Center for Laboratory Safety [cls.ucla.edu]

An In-depth Technical Guide to the Solubility of Lithium Tetrahydroborate in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of lithium tetrahydroborate (LiBH₄), a potent reducing agent, in various organic solvents. Understanding its solubility is critical for its effective use in chemical synthesis and other applications. This document outlines quantitative solubility data, detailed experimental protocols for its determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

Lithium tetrahydroborate, also known as lithium borohydride, exhibits a wide range of solubilities in organic solvents, primarily dictated by the solvent's polarity and ability to solvate the lithium cation. Ethereal solvents are particularly effective due to the coordinating ability of the oxygen lone pairs. The following table summarizes the quantitative solubility of LiBH₄ in several common organic solvents at various temperatures.

Solvent	Temperature (°C)	Solubility ( g/100g of solvent)
Ethers
Diethyl Ether	0	1.28[1]
1	1.37[1]
20	3[1]
25	4.28[1]
34	6.62[2]
38.8	28.5[1]
Tetrahydrofuran (B95107) (THF)	-23	15.5[1]
0	17.8[1]
25	28[1]
1,4-Dioxane	18	0.3 (g/100mL)[2]
25	0.06[1]
Diglyme (bis(2-methoxyethyl) ether)	25	1.79[1]
Dimethoxyethane	0	4.14 (g/100mL)[2]
75	4.57 (g/100mL)[2]
Dimethyl Ether	-45.2	1.6[1][2]
Amines
Isopropylamine	10	8[1]
n-Butylamine	10	5.2[1]
Hydrazine	25	15.6[1]
Other Polar Organic Solvents
Dimethylformamide (DMF)	25	3.5[1]
Hydrocarbons
Cyclohexane, Heptane, Hexane, Pentane, Toluene, Xylene	Ambient	Insoluble[2][3]
Protic Solvents
Ethanol, Methanol	Ambient	Reacts[1]

Note: Lithium tetrahydroborate is highly soluble in ethereal solvents like diethyl ether and tetrahydrofuran but is insoluble in hydrocarbons.[3] It reacts with protic solvents such as water and alcohols.[1][2]

Experimental Protocols for Solubility Determination

The determination of the solubility of lithium tetrahydroborate requires stringent anhydrous and anaerobic conditions due to its high reactivity with moisture and air. The isothermal equilibrium method is a reliable technique for this purpose.

Objective: To determine the equilibrium solubility of LiBH₄ in a given anhydrous organic solvent at a specific temperature.

Materials and Equipment:

• Lithium tetrahydroborate (LiBH₄), high purity

• Anhydrous organic solvent of interest

• Inert gas (Argon or Nitrogen, high purity)

• Glovebox or Schlenk line

• Temperature-controlled shaker or magnetic stirrer with a thermostat

• Glass vials or flasks with airtight septa or caps

• Syringes and needles

• Filtration unit with inert filters (e.g., PTFE syringe filters)

• Analytical balance

• Volumetric flasks and pipettes

• Apparatus for quantitative analysis (e.g., ICP-OES for lithium or boron analysis, or a gas buret for hydrolysis-based determination)

Procedure:

• Preparation of Materials (Inert Atmosphere):

  • All glassware must be rigorously dried in an oven and cooled under a stream of inert gas or inside a glovebox.

  • The organic solvent must be dried using appropriate drying agents and degassed prior to use.

  • All manipulations of solid LiBH₄ and the preparation of solutions must be performed under an inert atmosphere (e.g., inside a glovebox).

• Establishment of Equilibrium:

  • An excess amount of solid LiBH₄ is added to a known mass or volume of the anhydrous solvent in a sealed vial. The presence of undissolved solid is crucial to ensure saturation.

  • The vial is then placed in a temperature-controlled shaker or on a stirrer with a thermostat set to the desired temperature.

  • The mixture is agitated for a sufficient period to ensure that equilibrium is reached. This can range from several hours to days, and the required time should be determined by preliminary experiments where the concentration of the solute in the liquid phase is measured at different time points until it becomes constant.

• Sample Collection and Separation:

  • Once equilibrium is established, agitation is stopped, and the solid phase is allowed to settle.

  • A sample of the supernatant (the saturated solution) is carefully withdrawn using a syringe fitted with a filter to remove any undissolved solid particles. This step must be performed while maintaining the system at the equilibrium temperature and under an inert atmosphere.

• Quantitative Analysis:

  • A precisely measured volume or mass of the clear, saturated solution is transferred to a volumetric flask and diluted with an appropriate solvent.

  • The concentration of LiBH₄ in the diluted sample is determined using a suitable analytical method. One common method is to hydrolyze the LiBH₄ and measure the volume of hydrogen gas produced.[4] Alternatively, the concentration of lithium or boron can be determined by techniques such as Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES).

  • The gravimetric method can also be employed, where a known mass of the saturated solution is taken, the solvent is carefully evaporated under vacuum, and the mass of the remaining LiBH₄ is determined.

• Calculation of Solubility:

  • The solubility is calculated from the concentration of the saturated solution and is typically expressed in grams of solute per 100 grams of solvent ( g/100g ) or moles of solute per liter of solvent (mol/L).

Visualization of Experimental Workflow

The following diagram illustrates the logical workflow for the experimental determination of lithium tetrahydroborate solubility.

Caption: Experimental workflow for determining LiBH₄ solubility.

References

• 1. uomus.edu.iq [uomus.edu.iq]
• 2. pharmajournal.net [pharmajournal.net]
• 3. pharmacyjournal.info [pharmacyjournal.info]
• 4. sigmaaldrich.com [sigmaaldrich.com]

Protocols & Analytical Methods

Application Notes and Protocols: Ester Reduction Using Lithium Tetrahydroborate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium tetrahydroborate (LiBH₄), also known as lithium borohydride (B1222165), is a versatile and selective reducing agent employed in organic synthesis.[1] It is particularly useful for the reduction of esters to their corresponding primary alcohols. While less reactive than lithium aluminum hydride (LiAlH₄), LiBH₄ offers the advantage of being a stronger reducing agent than sodium borohydride (NaBH₄) and exhibits excellent solubility in ethereal solvents like tetrahydrofuran (B95107) (THF).[1][2] This increased reactivity compared to NaBH₄ is attributed to the polarizing effect of the lithium cation on the carbonyl substrate.[1] These characteristics make LiBH₄ a valuable tool for chemoselective reductions in the synthesis of complex molecules.

Mechanism of Ester Reduction

The reduction of an ester to a primary alcohol by lithium tetrahydroborate proceeds through a two-step nucleophilic addition of a hydride ion (H⁻) to the carbonyl carbon.

• First Hydride Addition: The reaction is initiated by the nucleophilic attack of a hydride ion from the borohydride complex on the electrophilic carbonyl carbon of the ester. This step results in the formation of a tetrahedral intermediate. The coordination of the Lewis acidic lithium cation (Li⁺) to the carbonyl oxygen enhances the electrophilicity of the carbonyl carbon, facilitating the hydride attack.

• Leaving Group Elimination: The unstable tetrahedral intermediate collapses, leading to the elimination of the alkoxy group (-OR') as a leaving group. This step reforms the carbonyl double bond, yielding an aldehyde intermediate.

• Second Hydride Addition: The aldehyde formed is more reactive than the starting ester and is rapidly reduced by a second equivalent of the hydride reagent. This second nucleophilic addition generates an alkoxide intermediate.

• Protonation (Work-up): The final primary alcohol is obtained after an aqueous work-up, which protonates the alkoxide intermediate.

Experimental Data

The following table summarizes the reaction conditions and yields for the reduction of various esters to their corresponding primary alcohols using lithium tetrahydroborate and a similar reagent, lithium pyrrolidinoborohydride.

Substrate (Ester)	Reagent	Equivalents of Reagent	Solvent	Temperature (°C)	Time (h)	Yield (%)
Ethyl Acetate	LiPyrrBH₃	1.5	THF	25	1	>90[3]
Ethyl Butyrate	LiPyrrBH₃	1.5	THF	25	2	~95[3]
Methyl Laurate	LiPyrrBH₃	2.0	THF	25	3	~98[3]
γ-Butyrolactone	LiPyrrBH₃	2.0	THF	25	1	~99[3]
Methyl Benzoate	LiPyrrBH₃	1.5	THF	0 to 25	2	~97[3]
Ethyl Cinnamate	LiPyrrBH₃	1.5	THF	0	1	~96 (1,2-reduction)[3]
Diethyl Phthalate	LiPyrrBH₃	3.0	THF	25	4	~93[3]

Experimental Workflow Diagram

Caption: A standard laboratory workflow for the reduction of esters using lithium tetrahydroborate.

Detailed Experimental Protocol

This protocol provides a general procedure for the reduction of an ester to its corresponding primary alcohol using lithium tetrahydroborate in THF.

Materials and Reagents:

• Ester

• Lithium tetrahydroborate (LiBH₄) (solid or as a solution in THF)

• Anhydrous tetrahydrofuran (THF)

• Deionized water

• Dilute aqueous acid (e.g., 1 M HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether, ethyl acetate)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Inert atmosphere setup (e.g., nitrogen or argon balloon/manifold)

• Septa

• Syringes and needles

• Ice-water bath

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and purification

• Chromatography equipment (optional, for purification)

Procedure:

• Reaction Setup:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere (nitrogen or argon).

  • To a round-bottom flask equipped with a magnetic stir bar and a septum, add the ester (1.0 eq.).

  • Dissolve the ester in anhydrous THF (concentration typically 0.1-0.5 M).

• Reduction:

  • Cool the ester solution to 0 °C using an ice-water bath.

  • Slowly add the lithium tetrahydroborate (typically 1.5-2.5 equivalents) to the stirred solution. If using solid LiBH₄, it can be added in portions. If using a solution of LiBH₄ in THF, it should be added dropwise via syringe.

  • After the addition is complete, the reaction mixture can be stirred at 0 °C or allowed to warm to room temperature. The reaction time can vary from a few hours to overnight, depending on the reactivity of the ester.

• Reaction Monitoring:

  • The progress of the reaction should be monitored by an appropriate technique, such as Thin Layer Chromatography (TLC), Gas Chromatography (GC), or Liquid Chromatography-Mass Spectrometry (LC-MS), to confirm the consumption of the starting material.

• Work-up and Quenching:

  • Once the reaction is complete, cool the flask back to 0 °C in an ice-water bath.

  • Caution: The quenching process is exothermic and generates hydrogen gas. It must be performed slowly and in a well-ventilated fume hood.

  • Slowly and carefully add deionized water dropwise to quench the excess LiBH₄.

  • If the solution is basic, neutralize it by the slow addition of dilute aqueous acid (e.g., 1 M HCl) until the pH is approximately 7.

  • If a precipitate forms, it may be dissolved by the addition of more acid or a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) with stirring.

• Extraction and Isolation:

  • Transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) three times.

  • Combine the organic layers and wash sequentially with deionized water, saturated aqueous sodium bicarbonate solution (if an acid was used for quenching), and brine.

  • Dry the combined organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude alcohol.

• Purification and Characterization:

  • Purify the crude product by an appropriate method, such as flash column chromatography or distillation, if necessary.

  • Characterize the purified product by spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, IR, and MS) to confirm its identity and purity.

Safety Precautions

• Lithium tetrahydroborate is a flammable solid and reacts violently with water to produce flammable hydrogen gas. All manipulations should be carried out under an inert and anhydrous atmosphere.

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Perform the reaction and work-up in a well-ventilated fume hood.

• The quenching of excess hydride is highly exothermic and should be done with extreme care, especially on a large scale. Always cool the reaction mixture before quenching and add the quenching agent slowly and dropwise.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Selective Reduction of Carbonyl Compounds Utilizing LiBH₄

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium borohydride (B1222165) (LiBH₄) is a versatile and selective reducing agent employed in organic synthesis for the conversion of various carbonyl functionalities to their corresponding alcohols.[1][2] Its milder reactivity compared to lithium aluminum hydride (LiAlH₄) allows for greater chemoselectivity, making it an invaluable tool in the synthesis of complex molecules, including pharmaceutical intermediates.[3][4] LiBH₄ is particularly noted for its ability to reduce esters and lactones, a transformation not readily achieved with sodium borohydride (NaBH₄) under standard conditions.[1][5] This document provides detailed application notes and experimental protocols for the selective reduction of carbonyl compounds using LiBH₄.

Chemoselectivity and Reactivity

LiBH₄ exhibits a useful level of chemoselectivity, allowing for the reduction of certain carbonyl groups in the presence of others. The general order of reactivity for common functional groups towards LiBH₄ is:

Aldehydes > Ketones > Esters ≈ Lactones > Amides (primary) > Nitriles

Carboxylic acids, tertiary amides, and nitro groups are generally not reduced by LiBH₄.[1][6] This selectivity is attributed to the Lewis acidic character of the lithium cation (Li⁺), which coordinates to the carbonyl oxygen, enhancing the electrophilicity of the carbonyl carbon and facilitating hydride attack.[5][7] The reactivity of LiBH₄ is also influenced by the solvent, with the general trend being: diethyl ether > tetrahydrofuran (B95107) (THF) > 2-propanol .[6]

Data Presentation: Reduction of Various Carbonyl Compounds

The following tables summarize the reduction of representative carbonyl compounds with LiBH₄, providing a comparative overview of reaction conditions and yields.

Table 1: Reduction of Aldehydes and Ketones

Substrate	Product	Reagent (Equivalents)	Solvent	Time	Yield (%)	Reference
Benzaldehyde	Benzyl alcohol	LiBH₄ (1.0)	H₂O	30 sec	95	[8]
4-Nitrobenzaldehyde	4-Nitrobenzyl alcohol	LiBH₄ (1.0)	H₂O	30 sec	97	[8]
Cinnamaldehyde	Cinnamyl alcohol	LiBH₄ (1.0)	H₂O	30 sec	94	[8]
Acetophenone	1-Phenylethanol	LiBH₄ (2.0)	H₂O	80 sec	97	[8]
Cyclohexanone	Cyclohexanol	LiBH₄ (2.0)	H₂O	120 sec	95	[8]

Table 2: Reduction of Esters and Lactones

Substrate	Product	Reagent (Equivalents)	Solvent	Temperature	Time	Yield (%)	Reference
Ethyl benzoate	Benzyl alcohol	LiBH₄ (2.5)	THF	RT	Overnight	High	[9]
Methyl 4-nitrobenzoate	4-Nitrobenzyl alcohol	LiBH₄ (excess)	THF	Reflux	-	High
γ-Butyrolactone	1,4-Butanediol	LiBH₄ (excess)	THF	RT	-	High	[10]
δ-Valerolactone	1,5-Pentanediol	LiBH₄ (excess)	THF	RT	-	High	[10]

Table 3: Reduction of Amides

Substrate	Product	Reagent (Equivalents)	Solvent	Temperature	Time	Yield (%)	Reference
Benzamide	Benzylamine	LiBH₄ (excess)	Diglyme	Reflux	-	High	[11]
N-Methylbenzamide	N-Methylbenzylamine	LiBH₄ (excess)	THF	Reflux	-	Moderate
N,N-Dimethylbenzamide	N,N-Dimethylbenzylamine	LiBH₄	THF	RT	-	No Reaction	[12]

Experimental Protocols

Protocol 1: General Procedure for the Reduction of an Aldehyde or Ketone

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), add the carbonyl compound (1.0 mmol).

• Solvent Addition: Add anhydrous solvent (e.g., THF, 10 mL).

• Reagent Addition: Cool the solution to 0 °C using an ice bath. Add LiBH₄ (1.0-2.0 mmol, as a solid or a solution in THF) portion-wise over 5-10 minutes.

• Reaction Monitoring: Stir the reaction mixture at 0 °C or allow it to warm to room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Once the starting material is consumed, cool the reaction mixture to 0 °C and slowly quench the excess LiBH₄ by the dropwise addition of 1 M HCl.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate) (3 x 20 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. The crude alcohol can be purified by flash column chromatography if necessary.

Protocol 2: General Procedure for the Reduction of an Ester or Lactone

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and under an inert atmosphere, add the ester or lactone (1.0 mmol).

• Solvent Addition: Add anhydrous THF (15 mL).

• Reagent Addition: Add LiBH₄ (2.0-3.0 mmol) as a solid or a solution in THF.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat to reflux. Monitor the reaction by TLC or GC-MS.

• Work-up: After completion, cool the reaction to 0 °C and cautiously add 1 M HCl to quench the reaction.

• Extraction and Purification: Follow the extraction and purification steps outlined in Protocol 1.

Mandatory Visualizations

Experimental Workflow for Carbonyl Reduction

Caption: A generalized experimental workflow for the LiBH₄ reduction of carbonyl compounds.

Signaling Pathway of Carbonyl Reduction by LiBH₄

Caption: Mechanism of carbonyl reduction by LiBH₄, highlighting Lewis acid activation.

Logical Relationships in Chemoselectivity

Caption: Chemoselectivity of LiBH₄ towards different carbonyl and related functional groups.

Applications in Drug Development

The selective nature of LiBH₄ makes it a valuable reagent in the synthesis of complex pharmaceutical compounds where preserving certain functional groups is crucial. For instance, the reduction of an ester in the presence of an amide or a nitro group can be a key step in building a drug molecule with multiple functionalities. While specific examples are often proprietary, the principles of chemoselective reduction with LiBH₄ are widely applied in the construction of chiral alcohols and diols that form the backbone of many therapeutic agents.

Safety Precautions

LiBH₄ is a flammable solid and reacts with water and protic solvents to release flammable hydrogen gas. All manipulations should be carried out in a well-ventilated fume hood under an inert atmosphere. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, must be worn. Ensure that all glassware is thoroughly dried before use.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 3. nbinno.com [nbinno.com]
• 4. Metal Hydride Reduction Service | API Contract Manufacturing [pharmacompass.com]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Reddit - The heart of the internet [reddit.com]
• 8. Reduction of Aldehydes and Ketones with LiBH4 Under Microwave Irradiation – Oriental Journal of Chemistry [orientjchem.org]
• 9. Lithium Borohydride [commonorganicchemistry.com]
• 10. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 11. rushim.ru [rushim.ru]
• 12. chegg.com [chegg.com]

Application Notes and Protocols: Lithium Tetrahydroborate in Advanced Hydrogen Storage Systems

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the role of lithium tetrahydroborate (LiBH₄) in the development of advanced hydrogen storage systems. This document details the material's properties, key performance data from recent studies, and standardized experimental protocols for its evaluation.

Lithium tetrahydroborate stands out as a premier candidate for solid-state hydrogen storage due to its exceptionally high gravimetric (18.5 wt%) and volumetric (121 kg/m ³) hydrogen densities.[1][2][3] However, its practical application has been hindered by significant challenges, including a high dehydrogenation temperature (above 400 °C), slow kinetics, and poor reversibility.[4][5] Research efforts are focused on overcoming these limitations through strategies such as catalyst addition, nanoconfinement, and the formation of reactive hydride composites.[3][4]

Data Presentation: Performance of LiBH₄-Based Hydrogen Storage Systems

The following table summarizes key quantitative data from various studies on pristine and modified LiBH₄, offering a comparative view of their hydrogen storage performance.

Material System	Dehydrogenation Onset/Peak Temperature (°C)	Hydrogen Release Capacity (wt%)	Rehydrogenation Conditions	Cycling Stability	Reference
Pristine LiBH₄	>400 / 743 K (470 °C)	13.8 (theoretically up to 18.5)	>600 °C, >100 bar H₂	Poor reversibility	[1][3][4]
LiBH₄ + 25 mass% Ni (nanosized)	Peak reduced to 696 K (423 °C)	12.3	4.3 to 10.8 wt% uptake	Not specified	[6][7]
6LiBH₄ / SrF₂	Onset ~350, Plateaus at 400-500	~5.2	450 °C, 8 MPa H₂	Reversible formation of LiSrH₃	[4]
LiBH₄ + 20 wt% Ce₂S₃	Initial at 250	~4.0 within 3000s at 400 °C	3.6 wt% uptake after 4 cycles	Retains capacity over 4 cycles	[4]
60 wt% LiBH₄ in Ni-decorated porous carbon	Onset at 175	4.9 by 350 °C, 7.8 within 20 min	Not specified	93% capacity retention after 20 cycles at 300 °C	[4]
LiBH₄ / Carbon Nanotubes (1:2 mass ratio)	Onset at 250	Majority released below 600 °C	Partial (1/4 capacity) at 400 °C	Not specified	[8]
75% LiBH₄ + 25% TiO₂	Onset at 473 K (200 °C)	~9	873 K (600 °C), 7 MPa H₂	Gradual decrease	[9]
0.62LiBH₄-0.38NaBH₄ + nano-Ni	Major dehydrogenation >350	8.1 total	5.1 wt% reversible (1st cycle)	Decreased to 0.6 wt% after 3 cycles	[10]
LiBH₄/Mg₂NiH₄	Onset at 250	Not specified	Reversible	Not specified	[11][12]

Experimental Protocols

Detailed methodologies for the synthesis, characterization, and testing of LiBH₄-based hydrogen storage materials are crucial for reproducible research.

Protocol 1: Synthesis of Nanoconfined LiBH₄ by Melt Infiltration

This protocol describes the process of confining LiBH₄ within a porous scaffold to improve its kinetic and thermodynamic properties.

Materials and Equipment:

• Pristine LiBH₄ powder (>95% purity)

• Porous scaffold (e.g., mesoporous carbon, carbon aerogel)

• Glovebox with an inert atmosphere (e.g., Argon)

• Tube furnace with temperature and pressure control

• Schlenk line

• Mortar and pestle

Procedure:

• Scaffold Preparation: Dry the porous carbon scaffold under vacuum at a temperature sufficient to remove adsorbed water and other impurities (typically >200 °C) for several hours.

• Mixing: Inside the inert atmosphere of a glovebox, thoroughly mix the dried porous scaffold with LiBH₄ powder in a predetermined weight ratio. Gentle grinding with a mortar and pestle can ensure a homogeneous mixture.

• Melt Infiltration: a. Transfer the mixture into a sample holder and place it inside a tube furnace. b. Evacuate the furnace and then introduce a controlled backpressure of hydrogen (e.g., 1-5 bar) to suppress the decomposition of LiBH₄ during heating. c. Heat the sample to a temperature above the melting point of LiBH₄ (~280 °C), for instance, to 300 °C, and hold for a specified duration (e.g., 1-2 hours) to allow the molten LiBH₄ to infiltrate the pores of the scaffold. d. Cool the sample down to room temperature under the hydrogen atmosphere.

• Sample Collection: Once at room temperature, transfer the sample back into the glovebox for storage and further characterization.

Protocol 2: Dehydrogenation and Rehydrogenation Testing using a Sieverts-type Apparatus

This protocol outlines the measurement of hydrogen release (dehydrogenation) and uptake (rehydrogenation) properties.

Materials and Equipment:

• Synthesized LiBH₄-based material

• Sieverts-type apparatus (volumetric setup) with calibrated volumes, pressure transducers, and temperature control

• Sample holder made of an inert material (e.g., stainless steel)

• High-purity hydrogen gas

Procedure:

• Sample Loading: In a glovebox, load a precisely weighed amount of the sample material into the sample holder.

• Dehydrogenation Measurement (Temperature Programmed Desorption - TPD): a. Mount the sample holder onto the Sieverts apparatus and evacuate the system to a high vacuum. b. Heat the sample at a constant rate (e.g., 2-5 °C/min) under a dynamic vacuum or a slight backpressure of an inert gas. c. Continuously monitor the pressure increase in a known volume, which corresponds to the amount of hydrogen released from the sample. Record the temperature and pressure data to plot the dehydrogenation profile.

• Isothermal Dehydrogenation: a. For kinetic studies, rapidly heat the sample to a specific isothermal temperature and monitor the hydrogen evolution over time.

• Rehydrogenation Measurement: a. After dehydrogenation, cool the sample to the desired rehydrogenation temperature. b. Introduce a high pressure of hydrogen gas (e.g., 50-100 bar) into the sample chamber. c. Monitor the pressure drop in the system over time, which corresponds to the amount of hydrogen absorbed by the sample.

• Cycling: Repeat the dehydrogenation and rehydrogenation steps for multiple cycles to evaluate the material's stability and reversibility.

Visualizations

The following diagrams illustrate key relationships and workflows in the study of LiBH₄ for hydrogen storage.

Experimental workflow for LiBH₄-based hydrogen storage material development.

Factors influencing the performance of LiBH₄ for hydrogen storage.

References

• 1. dl.begellhouse.com [dl.begellhouse.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Tuning LiBH4 for Hydrogen Storage: Destabilization, Additive, and Nanoconfinement Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Engineering LiBH4-Based Materials for Advanced Hydrogen Storage: A Critical Review of Catalysis, Nanoconfinement, and Composite Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. jstage.jst.go.jp [jstage.jst.go.jp]
• 7. jstage.jst.go.jp [jstage.jst.go.jp]
• 8. pubs.aip.org [pubs.aip.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. research.birmingham.ac.uk [research.birmingham.ac.uk]
• 11. Thermodynamic and kinetic destabilization in LiBH4/Mg2NiH4: promise for borohydride-based hydrogen storage | Scilit [scilit.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Nanoparticles using Lithium Borohydride

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium borohydride (B1222165) (LiBH₄) is a versatile chemical compound with significant applications in the synthesis of various nanomaterials. Its strong reducing potential and role as a hydrogen storage material make it a valuable precursor and reagent in nanomanufacturing. This document provides detailed methodologies for the creation of nanoparticles utilizing lithium borohydride, including the synthesis of LiBH₄ nanoparticles themselves and the use of LiBH₄ as a reducing agent for the fabrication of other metallic nanoparticles. The protocols outlined below are intended to serve as a comprehensive guide for researchers in nanotechnology, materials science, and drug development.

Method 1: Ball Milling for the Synthesis of Lithium Borohydride Nanoparticles

Ball milling is a top-down, solvent-free mechanical attrition method used to produce nanoparticles by subjecting bulk materials to high-energy collisions. This technique is effective for synthesizing both pure LiBH₄ nanoparticles and composites.

Application Notes

This method is particularly useful for producing large quantities of nanostructured LiBH₄ and its composites. The process is relatively simple and can be easily scaled up. The final particle size is influenced by milling time, speed, and the ball-to-powder ratio. Ball milling can also be used to create reactive hydride composites by co-milling LiBH₄ with other metal hydrides or additives.

Experimental Protocol: Synthesis of LiBH₄/C Nanocomposites

• Preparation of Materials:

  • Commercial LiBH₄ (95% purity).

  • Mesoporous carbon (e.g., CMK-3) as a support material.

• Milling Process:

  • In an inert atmosphere (e.g., an argon-filled glovebox), load a stainless steel milling vial (100 mL) with LiBH₄ and mesoporous carbon in a 1:1 weight ratio.

  • Add stainless steel balls with a ball-to-powder weight ratio of 40:1.

  • Seal the vial and transfer it to a planetary ball miller (e.g., QM-ISP).

  • Mill the mixture for 5 hours at a rotational speed of 450 rpm.

  • Introduce a hydrogen atmosphere (0.3 MPa) to the milling pot to act as a protective atmosphere.

• Product Recovery:

  • After milling, return the vial to the inert atmosphere glovebox.

  • Carefully separate the nanocomposite powder from the milling balls.

  • Store the resulting nano-LiBH₄/Cmesoporous powder in an airtight container under an inert atmosphere to prevent degradation.

Quantitative Data

Parameter	Value	Reference
Starting Materials	Commercial LiBH₄, Mesoporous Carbon (CMK-3)
Milling Time	5 hours
Rotational Speed	450 rpm
Ball-to-Powder Ratio	40:1
Resulting Particle Size	~5 nm
Dehydrogenation	>7 wt% H₂ desorption under 600°C

Experimental Workflow

Ball Milling Workflow for LiBH₄ Nanoparticles

Method 2: Solvothermal Synthesis of Lithium Borohydride Nanorods

Solvothermal synthesis is a chemical method that involves reacting precursors in a solvent at temperatures above its boiling point in a sealed vessel, leading to high autogenous pressures. This technique allows for the control of particle size, shape, and crystallinity.

Application Notes

This method is ideal for producing highly crystalline and shape-controlled nanoparticles, such as nanorods. The reaction temperature, pressure, and duration are critical parameters that influence the morphology of the final product. The resulting LiBH₄ nanorods have shown improved hydrogen release properties compared to bulk materials.

Experimental Protocol: Synthesis of LiBH₄ Nanorods

• Precursor Preparation:

  • In an inert atmosphere, prepare a solution of n-butyl lithium in n-hexane.

  • Prepare a solution of triethylamine (B128534) borane (B79455) in n-hexane.

• Solvothermal Reaction:

  • Mix the n-butyl lithium and triethylamine borane solutions in a stainless-steel autoclave.

  • Pressurize the autoclave with hydrogen gas to 50 bar.

  • Heat the autoclave to a temperature between 40-100°C and maintain for a set duration (e.g., 12 hours).

• Product Isolation and Purification:

  • After the reaction, cool the autoclave to room temperature and carefully vent the hydrogen gas.

  • Collect the solid product by filtration in an inert atmosphere.

  • Wash the product with fresh n-hexane to remove any unreacted precursors and byproducts.

  • Dry the final product under vacuum.

Quantitative Data

Parameter	Value
Reactants	n-butyl lithium, triethylamine borane
Solvent	n-hexane
Pressure	50 bar H₂
Temperature	40-100 °C
Reaction Time	12 hours
Resulting Nanorod Diameter	500-800 nm
Hydrogen Release Onset	~184 °C

Experimental Workflow

Solvothermal Synthesis of LiBH₄ Nanorods

Method 3: Modified Ternary Anti-Precipitation for Borohydride Nanoparticles

This wet chemistry approach involves the controlled precipitation of nanoparticles from a solution. A co-solvent is used to create a microemulsion, which modifies the metastable zone to favor the formation of nanoparticles. The choice of surfactant can be used to tune the particle size.

Application Notes

This method provides a simple and effective route to produce nanosized borohydride particles at room temperature. It allows for good control over particle size by adjusting the surfactant's carbon chain length, which influences the steric hindrance. This technique is advantageous as it can minimize the amount of surfactant that may contaminate the final product.

Experimental Protocol: General Procedure

• Solution Preparation:

  • Dissolve the borohydride salt (e.g., LiBH₄) in a suitable solvent to create the primary solution.

  • Prepare a solution of a stabilizing surfactant in a co-solvent. The co-solvent should be miscible with the primary solvent and act as an anti-solvent for the borohydride.

• Precipitation:

  • Slowly add the primary borohydride solution to the vigorously stirred surfactant/co-solvent solution.

  • The addition of the primary solution into the anti-solvent will induce the precipitation of borohydride nanoparticles. The surfactant will adsorb onto the surface of the nanoparticles, preventing agglomeration.

• Separation and Washing:

  • Separate the precipitated nanoparticles from the solution by centrifugation.

  • Wash the nanoparticles several times with the co-solvent to remove excess surfactant and any unreacted materials.

• Drying:

  • Dry the washed nanoparticles under vacuum to obtain a fine powder.

Quantitative Data

Parameter	Value	Reference
Method	Modified Ternary Anti-Precipitation	[1]
Products	LiBH₄, NaBH₄, KBH₄ nanoparticles	[1]
Particle Size Control	Surfactant carbon chain length	[1]
Resulting Particle Size	<20 nm (achievable with long linear chain surfactants)	[1]

Logical Relationship Diagram

Anti-Precipitation Method for Nanoparticles

Method 4: Nanoconfinement by Melt Infiltration

In this method, LiBH₄ is loaded into the pores of a nanoporous scaffold by heating it above its melting point. The molten LiBH₄ infiltrates the pores due to capillary forces.

Application Notes

Nanoconfinement is an effective strategy to improve the hydrogen storage properties of LiBH₄ by reducing the particle size and introducing interfacial effects. The choice of scaffold material (e.g., porous carbon, silica) and its pore size are critical for determining the properties of the final nanocomposite. This method is particularly useful for fundamental studies on the effects of nanosizing on the thermodynamic and kinetic properties of LiBH₄.

Experimental Protocol: Melt Infiltration into Porous Carbon

• Scaffold Preparation:

  • Synthesize or obtain a nanoporous carbon scaffold (e.g., resorcinol-formaldehyde carbon aerogel).

  • Dry the scaffold thoroughly under vacuum to remove any adsorbed water and gases.

• Mixing:

  • In an inert atmosphere, physically mix the dried porous carbon scaffold with LiBH₄ powder.

• Melt Infiltration:

  • Place the mixture in a high-pressure vessel.

  • Pressurize the vessel with hydrogen gas (e.g., 100 bar) to prevent the decomposition of LiBH₄ at high temperatures.

  • Heat the vessel to a temperature above the melting point of LiBH₄ (e.g., 300°C) and hold for a specific duration to allow for complete infiltration.[2]

• Cooling and Recovery:

  • Cool the vessel to room temperature.

  • The resulting nanocomposite, with LiBH₄ confined within the pores of the carbon scaffold, can be recovered in an inert atmosphere.

Quantitative Data

Parameter	Value	Reference
Scaffold	Nanoporous Resorcinol-Formaldehyde Carbon Aerogel	[3]
Infiltration Temperature	300 °C	[2]
Infiltration Pressure	100 bar H₂	[2]
LiBH₄ Loading	Up to 80 wt%	[2]
Resulting Properties	Improved hydrogen desorption kinetics	[3]

Experimental Workflow

Melt Infiltration of LiBH₄ into Porous Scaffolds

Method 5: Lithium Borohydride as a Reducing Agent for Metal Nanoparticle Synthesis

Lithium borohydride is a powerful reducing agent that can be used to synthesize various metal nanoparticles from their corresponding metal salts.[4]

Application Notes

This method is a versatile bottom-up approach for producing a wide range of metallic nanoparticles. The reaction is typically fast and can be performed at room temperature. The size of the resulting nanoparticles can be controlled by adjusting the concentration of the reactants and the addition rate of the reducing agent.

Experimental Protocol: Synthesis of Gold Nanoparticles

• Preparation of Solutions:

  • Prepare an aqueous solution of a gold precursor, such as chloroauric acid (HAuCl₄).

  • Prepare a fresh aqueous solution of lithium borohydride (LiBH₄).

• Reduction Reaction:

  • Cool the gold precursor solution in an ice bath under vigorous stirring.

  • Slowly add the LiBH₄ solution dropwise to the gold precursor solution. A color change should be observed, indicating the formation of gold nanoparticles.

• Stabilization:

  • To prevent aggregation, a stabilizing agent (e.g., sodium citrate (B86180) or a polymer like PVP) can be added to the solution before or after the addition of LiBH₄.

• Purification:

  • The resulting colloidal solution can be purified by centrifugation and redispersion in a suitable solvent to remove unreacted ions and byproducts.

Quantitative Data

Parameter	Value	Reference
Precursor	Chloroauric Acid (HAuCl₄)	[5]
Reducing Agent	Lithium Borohydride (LiBH₄)	[5]
Resulting Particle Size	~2 nm	[5]
pH Stability Range	3 to 10.6	[5]

Signaling Pathway Analogy: Reduction of Gold Ions

Reduction of Gold Ions by LiBH₄

Conclusion

The methodologies presented in this document offer a range of techniques for the synthesis of nanoparticles using lithium borohydride. Each method has its unique advantages and allows for the control of various nanoparticle properties, such as size, shape, and composition. For researchers and professionals in drug development, the ability to produce well-defined nanoparticles is crucial for applications in drug delivery, imaging, and diagnostics. These protocols provide a solid foundation for the reproducible synthesis of nanoparticles and can be adapted and optimized for specific research needs. As with all chemical syntheses, appropriate safety precautions should be taken when handling lithium borohydride and other reagents.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. nanorh.com [nanorh.com]
• 5. Ultra-small gold nanoparticles synthesized in aqueous solution and their application in fluorometric collagen estimation using bi-ligand functionalization - RSC Advances (RSC Publishing) [pubs.rsc.org]

High-Yield Synthesis of Lithium Borohydride (LiBH₄): Application Notes and Protocols

Introduction

Lithium borohydride (B1222165) (LiBH₄) is a potent reducing agent in organic synthesis and a promising material for hydrogen storage due to its high gravimetric hydrogen density of 18.5 wt%. This document provides detailed experimental protocols for high-yield synthesis of LiBH₄ suitable for research and development laboratories. The methods covered include solvent-based metathesis and mechanochemical synthesis, offering routes with varying equipment requirements and precursor materials.

Data Presentation: Comparison of Synthesis Methods

The following table summarizes the quantitative data for different high-yield synthesis methods of LiBH₄, allowing for easy comparison of reaction conditions and reported yields.

Synthesis Method	Precursors	Solvent/Atmosphere	Temperature (°C)	Time	Reported Yield/Conversion	Key Equipment
Solvent-Based Metathesis	Sodium Borohydride (NaBH₄), Lithium Bromide (LiBr)	Diethyl Ether	25-35	18.5 hours	90%	Glass Reactor, Mechanical Stirrer
Mechanochemical Synthesis	Lithium Metaborate (LiBO₂), Mg-Al Waste	70 bar H₂	Room Temperature	1-36 hours	>99.5%	High-Energy Ball Mill
Solvent-Based Hydride-Halide Reaction	Lithium Hydride (LiH), Boron Trifluoride (BF₃)	Tetrahydrofuran (THF)	>10	0.5-15 hours	≥90%	Glass Reactor, Gas Inlet
Mechanochemical Metathesis	Sodium Borohydride (NaBH₄), Lithium Bromide (LiBr)	Inert	Room Temperature	Not Specified	High	High-Energy Ball Mill

Experimental Protocols

Protocol 1: Solvent-Based Metathesis from NaBH₄ and LiBr

This protocol details the synthesis of LiBH₄ via a metathesis reaction in diethyl ether, resulting in a solution of LiBH₄.[1]

Materials:

• Sodium Borohydride (NaBH₄)

• Lithium Bromide (LiBr), anhydrous

• Diethyl Ether (anhydrous)

• Nitrogen (N₂) gas, high purity

• Glass beads (6 mm diameter)

Equipment:

• Three-necked round-bottom flask (2000 mL)

• Mechanical stirrer with a Teflon paddle

• Reflux condenser

• Nitrogen gas inlet and bubbler outlet

• Double-ended needle for liquid transfer

• Volumetric flask (500 mL)

Procedure:

• Dry the three-necked flask and glass beads thoroughly.

• Under a nitrogen atmosphere, add glass beads (180 g), NaBH₄ (19.65 g, 500 mmol), and LiBr (45.6 g, 525 mmol) to the flask.

• Flush the flask with nitrogen.

• Add 500 mL of anhydrous diethyl ether to the flask using a double-ended needle.

• Stir the mixture mechanically at 25°C for 18 hours.

• Increase the temperature to 35°C (gentle reflux) and continue stirring for an additional 30 minutes. A white precipitate of sodium bromide (NaBr) will form.

• Stop stirring and allow the NaBr to settle.

• Carefully transfer the clear supernatant solution of LiBH₄ in diethyl ether to a 500 mL volumetric flask using a double-ended needle.

• To extract the remaining LiBH₄, add 50 mL of fresh anhydrous diethyl ether to the reaction flask, stir at reflux for 15 minutes, cool, and transfer the clear solution to the same volumetric flask.

• Repeat the extraction step twice more.

• Make up the solution in the volumetric flask to the 500 mL mark with diethyl ether. The final product is a solution of LiBH₄ in diethyl ether. The reported yield is approximately 90%.[1]

Protocol 2: Mechanochemical Synthesis from LiBO₂ and Mg-Al Waste

This protocol describes a high-yield, solvent-free synthesis of LiBH₄ using a high-energy ball mill.[2][3]

Materials:

• Lithium Metaborate (LiBO₂), anhydrous

• Magnesium-Aluminum (Mg-Al) based waste

• Hydrogen (H₂) gas, high pressure

Equipment:

• High-energy planetary ball mill (e.g., Simoloyer CM08)

• Hardened steel or tungsten carbide milling vials and balls

• Glove box or inert atmosphere chamber

• Gas pressure controller

Procedure:

• Prepare the Mg-Al waste by cleaning and drying it thoroughly.

• Inside a glove box, load the milling vial with LiBO₂ (e.g., 2.43 g) and the Mg-Al waste (e.g., 3.121 g). The ball-to-powder weight ratio should be optimized for the specific mill (e.g., 40:1).

• Seal the milling vial tightly.

• Remove the vial from the glove box and connect it to a hydrogen gas line.

• Pressurize the vial with H₂ gas to 70 bar.

• Commence milling at room temperature. The milling duration can range from 1 to 36 hours.

• After milling, carefully vent the hydrogen pressure.

• Transfer the vial back into a glove box to handle the product. The final product is a solid mixture containing LiBH₄. A conversion efficiency of over 99.5% has been reported.[2][3]

Protocol 3: Solvent-Based Synthesis from LiH and BF₃

This protocol outlines the synthesis of LiBH₄ from lithium hydride and boron trifluoride in an ethereal solvent.[4][5]

Materials:

• Lithium Hydride (LiH), powder

• Boron Trifluoride (BF₃), gas or as a complex (e.g., BF₃·OEt₂)

• Tetrahydrofuran (THF), anhydrous

• Nitrogen (N₂) or Argon (Ar) gas, high purity

Equipment:

• Jacketed glass reactor with a bottom outlet

• Mechanical stirrer

• Gas inlet tube

• Thermocouple

• Reflux condenser

• Filtration unit (e.g., glass frit)

Procedure:

• Under an inert gas atmosphere, suspend powdered LiH in anhydrous THF in the reactor. The molar ratio of LiH to BF₃ should be greater than 4.1:1.[4]

• Maintain the reaction temperature at a minimum of 10°C.

• Slowly introduce gaseous BF₃ through the gas inlet tube into the stirred LiH suspension. Alternatively, a solution of a BF₃ complex in THF can be added dropwise. The addition rate should be controlled to manage the exothermic reaction, typically over 0.5 to 15 hours.[4]

• After the addition is complete, continue stirring the mixture to ensure the reaction goes to completion. This may involve a period of reflux.

• Cool the reaction mixture to room temperature.

• Filter the mixture through a glass frit to remove the solid lithium fluoride (B91410) (LiF) byproduct and any unreacted LiH.

• Wash the filter cake with fresh anhydrous THF to recover any dissolved product.

• The combined filtrate is a clear, colorless solution of LiBH₄ in THF. This method can achieve yields of 90% or higher.[4]

Visualizations

Experimental Workflow Diagrams

The following diagrams illustrate the logical flow of the experimental protocols.

Caption: Workflow for Solvent-Based Metathesis Synthesis of LiBH₄.

Caption: Workflow for Mechanochemical Synthesis of LiBH₄.

Caption: Workflow for LiH and BF₃ Reaction for LiBH₄ Synthesis.

References

• 1. Preparation of Lithium Borohydride (LiBH4) - [www.rhodium.ws] [designer-drug.com]
• 2. mdpi.com [mdpi.com]
• 3. revues.imist.ma [revues.imist.ma]
• 4. US7288236B2 - Process for the preparation of lithium borohydride - Google Patents [patents.google.com]
• 5. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]

Application Notes and Protocols: Safe Handling and Quenching of LiBH₄ Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium borohydride (B1222165) (LiBH₄) is a potent and selective reducing agent utilized in organic synthesis.[1][2] Its high reactivity necessitates strict adherence to safety protocols to mitigate risks such as fire, explosion, and exposure to hazardous materials.[3][4] In contact with water, it releases flammable gases that can ignite spontaneously.[4][5][6] These application notes provide detailed procedures for the safe handling of LiBH₄ and the controlled quenching of reactions involving this reagent.

1. Safe Handling of Lithium Borohydride

Proper handling of LiBH₄ is paramount to ensure laboratory safety. The following guidelines should be strictly followed:

• Inert Atmosphere: All manipulations of solid LiBH₄ or its solutions should be carried out under an inert atmosphere, such as nitrogen or argon, to prevent contact with moisture and air.[3][7]

• Personal Protective Equipment (PPE): At a minimum, a flame-resistant lab coat, chemical splash goggles, and appropriate chemical-resistant gloves must be worn.[8] For operations with a higher risk of splashing or aerosol generation, a face shield is also recommended.[9]

• Ventilation: All work with LiBH₄ must be conducted in a certified chemical fume hood.[3][4]

• Storage: LiBH₄ should be stored in a cool, dry, and well-ventilated area, away from sources of ignition and incompatible substances such as acids and oxidizing agents.[3][4][7] The container must be kept tightly closed and protected from moisture.[3][4]

• Dispensing: When weighing and transferring LiBH₄, exercise caution to avoid creating dust. Use non-sparking tools and ensure all equipment is dry.[6] Weighing paper that has come into contact with LiBH₄ should be disposed of as hazardous waste, as it can ignite in the trash.[5]

2. Quenching of LiBH₄ Reactions

The quenching process neutralizes unreacted LiBH₄ and must be performed with extreme care due to its exothermic nature and the evolution of hydrogen gas.[9][10] The choice of quenching agent and procedure depends on the scale of the reaction and the sensitivity of the product to acidic or basic conditions.

2.1. General Quenching Principles

• Cooling: Always cool the reaction vessel to 0 °C using an ice-water bath before and during the quenching process.[2][10]

• Slow Addition: The quenching agent must be added slowly and dropwise with vigorous stirring to control the rate of reaction and gas evolution.[8][9][10]

• Venting: Never perform a quench in a sealed vessel. Ensure there is an adequate outlet for the hydrogen gas produced.[8][9]

2.2. Quenching Protocols

The following tables summarize common quenching agents and protocols.

Quenching Agent	Typical Concentration	Application Notes	Reference(s)
Isopropanol (B130326)/Ethanol (B145695)	Anhydrous	Used as the initial quenching agent for a more controlled reaction before the addition of more reactive protic solvents.	[8][9]
Methanol (B129727)	Anhydrous	Can be used after isopropanol/ethanol for a slightly more vigorous quench.	[8][9]
Water	N/A	Highly exothermic reaction. Should be added very cautiously after initial quenching with an alcohol.	[1][8][9]
Dilute Hydrochloric Acid (HCl)	1 M to 3 M	Effective for hydrolyzing boron complexes and neutralizing the reaction. Not suitable for acid-sensitive products.	[2][10]
Saturated Aqueous Sodium Sulfate (B86663) (Na₂SO₄)	Saturated Solution	A milder alternative to water for the initial decomposition of the hydride.	[11]
Saturated Aqueous Rochelle's Salt (Sodium Potassium Tartrate)	Saturated Solution	Useful for complexing boron salts, which can aid in their removal during workup.	[2][12]

3. Experimental Protocols

3.1. Protocol 1: Standard Quenching with Sequential Alcohol and Water Addition

This protocol is a general and safe method for quenching LiBH₄ reactions.

• Cooling: Once the reaction is complete, cool the reaction flask to 0 °C in an ice-water bath.[9]

• Initial Quench: With vigorous stirring, slowly add anhydrous isopropanol or ethanol dropwise until gas evolution subsides.[8][9]

• Secondary Quench: Continue the dropwise addition with anhydrous methanol until gas evolution ceases.[8][9]

• Final Quench: Cautiously add water dropwise to ensure all residual hydride is destroyed.[8][9]

• Workup: Proceed with the appropriate aqueous workup for product isolation.

3.2. Protocol 2: Acidic Quench and Workup

This protocol is suitable for products that are stable to acidic conditions.

• Cooling: Cool the reaction mixture to 0 °C in an ice-water bath.[10]

• Quenching: While stirring vigorously, slowly and dropwise add 1 M to 3 M hydrochloric acid (HCl).[2][10] Control the addition rate to manage gas evolution and maintain a low temperature.[2] Continue adding acid until the aqueous phase is acidic (pH 1-2).[10]

• Extraction: Transfer the mixture to a separatory funnel and extract the product with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) multiple times.[10]

• Washing: Combine the organic extracts and wash sequentially with water, saturated aqueous sodium bicarbonate (to neutralize excess acid), and finally with brine.[10]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to obtain the crude product.[10]

3.3. Protocol 3: Modified Fieser Workup for Borohydrides

This method, adapted from procedures for lithium aluminum hydride, is beneficial for producing granular, easily filterable salts and is suitable for acid-sensitive products.[10]

• Cooling and Dilution: Cool the reaction flask to 0 °C and dilute the mixture with an equal volume of an appropriate solvent like THF or diethyl ether to ensure it remains stirrable.[10]

• Sequential Addition: For every 1 gram of LiBH₄ used, add the following reagents dropwise and sequentially with vigorous stirring:

  • 'x' mL of water

  • 'x' mL of 15% aqueous NaOH

  • '3x' mL of water[10]

• Stirring: Allow the mixture to warm to room temperature and stir until a granular precipitate forms.

• Filtration: Filter the mixture through a pad of Celite or anhydrous magnesium sulfate to remove the inorganic salts.

• Concentration: Concentrate the filtrate under reduced pressure to yield the crude product.

4. Visualized Workflows

4.1. General Workflow for Safe Handling and Quenching of LiBH₄

Caption: Workflow for a typical LiBH₄ reaction from setup to product isolation.

4.2. Decision Tree for Selecting a Quenching Protocol

Caption: Decision-making flowchart for choosing an appropriate LiBH₄ quenching method.

5. Waste Disposal

After a successful quench and workup, the aqueous layer will contain neutralized boron salts. This aqueous waste, along with any organic solvent waste, must be disposed of in accordance with local and institutional hazardous waste management guidelines.[3] Never dispose of unquenched or partially quenched LiBH₄ waste.[5] Contaminated materials such as gloves, weighing paper, and pipette tips should also be treated as hazardous waste.[3][5]

References

• 1. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 2. benchchem.com [benchchem.com]
• 3. research.uga.edu [research.uga.edu]
• 4. fishersci.com [fishersci.com]
• 5. Lithium Borohydride Ignites Trash | The UC Center for Laboratory Safety [cls.ucla.edu]
• 6. LITHIUM BOROHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 7. tcichemicals.com [tcichemicals.com]
• 8. sarponggroup.com [sarponggroup.com]
• 9. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 10. benchchem.com [benchchem.com]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. Reddit - The heart of the internet [reddit.com]

Application Notes and Protocols: Lithium Tetrahydroborate as a Catalyst in Chemical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lithium tetrahydroborate (LiBH₄), also known as lithium borohydride (B1222165), is a versatile chemical compound predominantly recognized for its potent and selective reducing capabilities in organic synthesis.[1][2] While its role as a stoichiometric reducing agent for esters, lactones, and amides is well-documented, recent research has unveiled its potential as a catalyst in specific chemical transformations.[1][3] This document provides detailed application notes and experimental protocols for the use of lithium tetrahydroborate in a catalytic capacity, with a focus on its application in hydrogen generation.

Physicochemical Properties

A summary of the key physicochemical properties of lithium tetrahydroborate is presented in Table 1.

Table 1: Physicochemical Properties of Lithium Tetrahydroborate

Property	Value	Reference
Chemical Formula	LiBH₄	[2]
Molecular Weight	21.78 g/mol	[2]
Appearance	White to gray-white crystalline powder	[1]
Melting Point	280 °C (decomposes)	[4]
Solubility	Soluble in ethers (e.g., THF, diethyl ether)	[1]
Reaction with Water	Reacts to produce hydrogen gas	[1]

Catalytic Applications

Catalysis of Hydrogen Generation from Ammonia-Lithium Hydride System

Lithium tetrahydroborate has been identified as an effective catalyst for improving the kinetics of hydrogen generation from a system composed of ammonia (B1221849) (NH₃) and lithium hydride (LiH).[3][5] In this system, LiBH₄ significantly enhances the reaction yield compared to the uncatalyzed reaction.[3]

Logical Relationship of Catalysis

Caption: Catalytic role of LiBH₄ in hydrogen generation.

Quantitative Data

The catalytic effect of lithium tetrahydroborate on the hydrogen generation reaction is summarized in Table 2.

Table 2: Effect of Catalysts on Hydrogen Generation from NH₃-LiH System

Catalyst	Reaction Yield (after 12 h)	Reference
None	< 50%	[3]
Lithium Tetrahydroborate (LiBH₄)	Significant catalytic effect	[3][5]
Sodium Borohydride (NaBH₄)	> 90%	[3][5]

Experimental Protocol: Hydrogen Generation Catalyzed by LiBH₄

Objective: To demonstrate the catalytic effect of lithium tetrahydroborate on hydrogen generation from ammonia and lithium hydride.

Materials:

• Lithium hydride (LiH)

• Ammonia (NH₃) gas

• Lithium tetrahydroborate (LiBH₄)

• Reaction vessel equipped with a gas outlet and pressure transducer

• High-purity inert gas (e.g., Argon)

• Schlenk line or glovebox for inert atmosphere handling

Procedure:

• Preparation of Reactants:

  • In an inert atmosphere (glovebox or Schlenk line), weigh the desired amount of lithium hydride and the catalytic amount of lithium tetrahydroborate into the reaction vessel.

• Reaction Setup:

  • Seal the reaction vessel and connect it to a gas line for the introduction of ammonia and an outlet for monitoring hydrogen evolution.

  • Evacuate the vessel to remove any residual air and moisture.

• Initiation of Reaction:

  • Introduce a known pressure of ammonia gas into the reaction vessel.

  • Monitor the reaction progress by measuring the increase in pressure due to hydrogen gas evolution over time.

• Data Collection:

  • Record the pressure at regular intervals to determine the reaction kinetics and the total yield of hydrogen generated.

• Termination and Analysis:

  • After the reaction is complete (no further pressure increase), vent the remaining gases safely.

  • The solid product can be analyzed using techniques such as X-ray diffraction (XRD) to identify the final products (e.g., lithium amide).

Safety Precautions:

• Lithium tetrahydroborate and lithium hydride are highly reactive with moisture and air.[2] All manipulations should be carried out under a dry, inert atmosphere.

• Ammonia is a corrosive and toxic gas. Handle with appropriate ventilation and personal protective equipment.

• The reaction generates hydrogen gas, which is highly flammable. Ensure the experimental setup is properly grounded and free from ignition sources.

Role in Borane-Catalyzed Hydroboration

Lithium tetrahydroborate can also be a key reagent in the hydroboration of alkenes, a reaction that is catalyzed by borane (B79455) (BH₃).[6] In this context, LiBH₄ is not the primary catalyst but rather the source of the active hydroborating species in a catalytic cycle.

Experimental Workflow: Borane-Catalyzed Hydroboration

Caption: Workflow for borane-catalyzed hydroboration using LiBH₄.

Reaction Mechanism Overview

The catalytic cycle involves the in-situ generation of borane from the reaction of LiBH₄ with a catalytic amount of a borane source. The borane then hydroborates the alkene, and the resulting alkylborane reacts with LiBH₄ to regenerate the borane catalyst and form the final product after workup.

Experimental Protocol: Hydroboration of Tetramethylethylene

Objective: To perform the hydroboration of a tetra-substituted alkene using lithium tetrahydroborate in the presence of a catalytic amount of borane.[6]

Materials:

• Tetramethylethylene

• Lithium tetrahydroborate (LiBH₄)

• Borane-dimethyl sulfide (B99878) complex (BH₃·SMe₂) as a catalyst

• Anhydrous tetrahydrofuran (B95107) (THF)

• Aqueous sodium hydroxide (B78521) (NaOH)

• 30% Hydrogen peroxide (H₂O₂)

• Standard glassware for organic synthesis under an inert atmosphere

Procedure:

• Reaction Setup:

  • To a flame-dried, three-necked flask equipped with a magnetic stirrer, a condenser, and a nitrogen inlet, add a solution of tetramethylethylene in anhydrous THF.

• Addition of Reagents:

  • Add lithium tetrahydroborate to the flask.

  • Introduce a catalytic amount of borane-dimethyl sulfide complex to initiate the reaction.

• Reaction Conditions:

  • Stir the reaction mixture at room temperature or gentle heating, monitoring the progress by an appropriate technique (e.g., GC-MS or TLC).

• Oxidative Workup:

  • Once the reaction is complete, cool the mixture in an ice bath.

  • Carefully add aqueous sodium hydroxide, followed by the slow, dropwise addition of 30% hydrogen peroxide.

• Isolation of Product:

  • After the oxidation is complete, extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude alcohol product.

  • Purify the product by distillation or column chromatography.

Conclusion

While primarily known as a reducing agent, lithium tetrahydroborate demonstrates catalytic activity in specific reactions, notably in enhancing hydrogen generation from ammonia-lithium hydride systems. It also plays a crucial role as a hydride source in borane-catalyzed hydroboration reactions. Understanding these catalytic and co-catalytic functions of LiBH₄ opens new avenues for its application in chemical synthesis and energy storage research. Researchers should adhere to strict safety protocols due to the high reactivity of this compound.

References

• 1. Borohydrides: Reducing Agents in Organic Synthesis | Borates Today [borates.today]
• 2. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 3. Catalysis of Lithium Chloride and Alkali Metal Borohydrides on Hydrogen Generation of Ammonia and Lithium Hydride System [agris.fao.org]
• 4. Lithium tetrahydridoborate：Properties，Production and Uses_Chemicalbook [chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. electronicsandbooks.com [electronicsandbooks.com]

Application Notes: Lithium Borohydride (LiBH₄) in Pharmaceutical Intermediate Synthesis

Introduction

Lithium borohydride (B1222165) (LiBH₄) is a versatile and powerful reducing agent employed in the synthesis of pharmaceutical intermediates.[1] It occupies a useful niche in terms of reactivity, being stronger than sodium borohydride (NaBH₄) but generally less reactive and safer to handle than lithium aluminum hydride (LiAlH₄).[1][2] Its excellent solubility in ethereal solvents like tetrahydrofuran (B95107) (THF) and diethyl ether further enhances its utility in organic synthesis.[1][3] These properties allow for highly selective reductions, which are critical in the multi-step synthesis of complex, high-value pharmaceutical compounds.

Key Advantages in Pharmaceutical Synthesis:

• High Chemoselectivity: LiBH₄ is renowned for its ability to selectively reduce esters and lactones to their corresponding alcohols in the presence of less reactive functional groups such as carboxylic acids, tertiary amides, and nitriles.[4] This selectivity is crucial for minimizing protection-deprotection steps, thereby streamlining synthetic routes and improving overall efficiency.

• Enhanced Reactivity over NaBH₄: Unlike NaBH₄, which is generally sluggish in reducing esters, LiBH₄ performs this transformation efficiently.[3] This enhanced reactivity is attributed to the polarization of the carbonyl substrate through complexation with the lithium cation (Li⁺), making the carbonyl carbon more electrophilic.[4]

• Milder and Safer than LiAlH₄: While LiAlH₄ is a powerful reducing agent that reduces a wide array of functional groups, its high reactivity can lead to a lack of selectivity and presents significant handling challenges due to its violent reaction with water.[5][6] LiBH₄ offers a safer alternative that does not reduce functional groups like nitro groups, alkyl halides, or secondary and tertiary amides, providing a more controlled reduction.[1]

• Application in Chiral Synthesis: LiBH₄ is utilized in diastereoselective reductions of ketones and other carbonyl-containing compounds, which is a cornerstone of synthesizing enantiomerically pure pharmaceutical intermediates. The generation of specific stereoisomers is often critical for the therapeutic efficacy and safety of a drug.[7][]

Comparative Reactivity of Hydride Reducing Agents

The choice of reducing agent is critical for the successful synthesis of complex molecules. The following table summarizes the comparative reactivity of LiBH₄ with other common hydride reagents.

Functional Group	Lithium Borohydride (LiBH₄)	Sodium Borohydride (NaBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Aldehydes & Ketones	Reduces	Reduces	Reduces
Esters & Lactones	Reduces	Slow/No Reaction	Reduces
Carboxylic Acids	No Reaction	No Reaction	Reduces
Amides (Primary)	Reduces	No Reaction	Reduces
Amides (Sec/Tert)	No Reaction	No Reaction	Reduces
Nitriles	Reduces	No Reaction	Reduces
Epoxides	Reduces	Slow/No Reaction	Reduces
Nitro Groups	No Reaction	No Reaction	Reduces
Alkyl Halides	No Reaction	No Reaction	Reduces

Featured Application: Synthesis of a β2-Adrenoceptor Agonist Intermediate

A practical application of LiBH₄ is in the synthesis of 2,2-difluoro-2-phenylethanol (B1279243), a key intermediate for the drug abediterol, which has been investigated for the treatment of asthma and COPD. The traditional synthesis often employed stoichiometric metal hydrides like LiAlH₄. The following protocol details a reduction using LiBH₄, which offers a balance of reactivity and safety.

Experimental Protocol: Reduction of Ethyl 2,2-difluoro-2-phenylacetate

This protocol describes the reduction of an ester to a primary alcohol using LiBH₄ in an ethereal solvent.

Materials:

• Ethyl 2,2-difluoro-2-phenylacetate

• Lithium Borohydride (LiBH₄)

• Tetrahydrofuran (THF), anhydrous

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Saturated Sodium Chloride (NaCl) solution (brine)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Ethyl Acetate (B1210297)

Equipment:

• Round-bottom flask with a magnetic stir bar

• Reflux condenser

• Inert atmosphere setup (Nitrogen or Argon)

• Ice-water bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Setup: Assemble a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere of nitrogen or argon.

• Reagent Addition: Dissolve ethyl 2,2-difluoro-2-phenylacetate (1 equivalent) in anhydrous THF. To this solution, carefully add LiBH₄ (1.5 - 2.0 equivalents) portion-wise at 0 °C using an ice-water bath to control any initial exotherm.

• Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir the mixture for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC). If the reaction is sluggish, it can be gently heated to reflux.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C in an ice-water bath. Slowly and carefully quench the reaction by the dropwise addition of 1 M HCl to neutralize excess LiBH₄ and decompose the borate (B1201080) complexes. Caution: Hydrogen gas is evolved during this step. Ensure adequate ventilation.

• Work-up: Transfer the mixture to a separatory funnel. Add ethyl acetate to dilute the mixture and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 2,2-difluoro-2-phenylethanol can be purified by column chromatography on silica (B1680970) gel if necessary.

Visualizing the Process

General Workflow for LiBH₄ Reduction

The following diagram illustrates the typical laboratory workflow for performing a reduction reaction using LiBH₄.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. jsynthchem.com [jsynthchem.com]
• 3. Ester to Alcohol - Common Conditions [commonorganicchemistry.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Metal Hydrid Reduction (NaBH4 and LiAlH4) | Pharmaguideline [pharmaguideline.com]
• 6. ch.ic.ac.uk [ch.ic.ac.uk]
• 7. Synthesizing Chiral Drug Intermediates by Biocatalysis - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming the Moisture Sensitivity of Lithium Tetrahydroborate

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance for handling the highly moisture-sensitive reagent, Lithium Tetrahydroborate (LiBH₄). Below you will find troubleshooting guides and frequently asked questions (FAQs) designed to address common challenges encountered during its use in experimental settings.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the storage, handling, and use of Lithium Tetrahydroborate.

Issue 1: Inconsistent or Lower than Expected Yield in Reduction Reactions

Possible Cause: Degradation of Lithium Tetrahydroborate due to moisture exposure.

Solution:

• Verify Reagent Quality: The most common cause of failed or low-yield reactions is compromised reagent quality. Lithium Tetrahydroborate reacts rapidly with moisture in the air to form inactive boron salts.[1][2] It is crucial to handle the reagent under a strictly inert atmosphere (e.g., argon or nitrogen) in a glovebox.[2][3]

• Use Anhydrous Solvents: Ensure that all solvents used in the reaction are rigorously dried. The presence of even trace amounts of water can quench the reagent.[1] Tetrahydrofuran (B95107) (THF) and diethyl ether are common solvents for LiBH₄ reductions and must be anhydrous.[3]

• Proper Storage: Store Lithium Tetrahydroborate in a tightly sealed container within a desiccator or a glovebox.[2] For long-term storage, refrigeration at 2-8°C under an inert atmosphere is recommended.[4]

Issue 2: Vigorous, Uncontrolled Reaction or Gas Evolution Upon Addition of Reagent

Possible Cause: Presence of excess moisture in the reaction flask or on the glassware.

Solution:

• Proper Glassware Preparation: All glassware must be thoroughly oven-dried (e.g., at 120°C for several hours) and cooled under a stream of dry, inert gas or in a desiccator immediately before use.[5]

• Inert Atmosphere: The reaction should be set up and carried out under a positive pressure of an inert gas (argon or nitrogen) using Schlenk line techniques or within a glovebox.[5]

Issue 3: Difficulty in Weighing and Transferring the Solid Reagent

Possible Cause: Rapid absorption of atmospheric moisture by the hygroscopic solid.

Solution:

• Glovebox Technique: All weighing and transfer of solid Lithium Tetrahydroborate should be performed inside a glovebox with a dry, inert atmosphere.[5]

• Pre-weighed Portions: If a glovebox is unavailable, consider preparing pre-weighed portions of the reagent in sealed vials within a glovebox for subsequent use.

• Solution Transfer: For frequent use, preparing a standardized solution of LiBH₄ in an anhydrous solvent (e.g., THF) within a glovebox and transferring the solution via syringe is a more reliable method than weighing out the solid for each reaction.

Experimental Protocols

Protocol 1: Weighing and Preparing a Solution of Lithium Tetrahydroborate in a Glovebox

Objective: To accurately weigh solid Lithium Tetrahydroborate and prepare a solution of a desired concentration in an anhydrous solvent.

Materials:

• Lithium Tetrahydroborate solid

• Anhydrous tetrahydrofuran (THF)

• Oven-dried volumetric flask with a septum-sealed cap

• Oven-dried spatula and weigh boat

• Analytical balance inside a glovebox

• Syringe and needle

Methodology:

• Ensure the glovebox has a dry, inert atmosphere (typically <1 ppm O₂ and H₂O).

• Place the sealed container of Lithium Tetrahydroborate, oven-dried glassware (volumetric flask, spatula, weigh boat), and a bottle of anhydrous THF into the antechamber of the glovebox.

• Evacuate and refill the antechamber with inert gas for at least three cycles.

• Bring all items into the main chamber of the glovebox. Allow them to equilibrate to the glovebox atmosphere for at least 30 minutes.

• Place the weigh boat on the analytical balance and tare it.

• Carefully open the Lithium Tetrahydroborate container and use the dry spatula to transfer the desired amount of solid to the weigh boat. Record the exact weight.

• Carefully transfer the weighed solid into the volumetric flask.

• Using a syringe, add a portion of the anhydrous THF to the volumetric flask, cap it, and gently swirl to dissolve the solid.

• Add anhydrous THF to the graduation mark of the volumetric flask.

• Cap the flask securely and invert it several times to ensure a homogeneous solution.

• The solution is now ready for use and can be transferred from the glovebox via a syringe.

Protocol 2: Quenching a Reaction Containing Lithium Tetrahydroborate

Objective: To safely neutralize unreacted Lithium Tetrahydroborate at the end of a reaction.

Materials:

• Reaction mixture containing LiBH₄

• Isopropanol (B130326) or ethanol

• Water

• Dilute hydrochloric acid (e.g., 1 M HCl)

• Ice bath

• Addition funnel

Methodology:

• Cool the reaction flask to 0°C using an ice bath.

• Under an inert atmosphere, slowly add a protic solvent with a relatively low reactivity, such as isopropanol or ethanol, dropwise via an addition funnel.[6] Be prepared for gas evolution (hydrogen).

• Continue the slow addition until the gas evolution ceases, indicating that the bulk of the unreacted hydride has been quenched.

• Once the initial vigorous reaction has subsided, slowly and cautiously add water dropwise to quench any remaining reactive species.

• Finally, to neutralize the reaction mixture and dissolve the resulting boron salts for easier extraction, slowly add dilute hydrochloric acid until the aqueous layer is acidic.[7]

• The reaction mixture is now ready for standard aqueous workup.

Data Presentation

Table 1: Solubility of Lithium Tetrahydroborate in Various Anhydrous Solvents

Solvent	Solubility ( g/100 g solvent) at 25°C
Tetrahydrofuran (THF)	28
Diethyl Ether	4.28
Isopropylamine	~8 (at 10°C)
Dimethylformamide (DMF)	3.5
Diglyme (B29089)	1.79

Data sourced from[8]. Note that LiBH₄ reacts with protic solvents like alcohols.

Visualizations

Caption: Workflow for the safe handling of Lithium Tetrahydroborate.

Caption: Decision tree for troubleshooting low-yield LiBH₄ reactions.

Frequently Asked Questions (FAQs)

Q1: What are the visible signs of Lithium Tetrahydroborate decomposition?

A: Solid Lithium Tetrahydroborate is a white crystalline powder.[2] If it appears discolored (e.g., gray or yellowish) or has a clumpy texture, it may have been exposed to moisture and partially decomposed. However, the absence of these signs does not guarantee its purity.

Q2: Can I use solvents other than THF or diethyl ether?

A: While other ethers like diglyme can be used, THF and diethyl ether are the most common due to their ability to dissolve LiBH₄ and their relative inertness.[3][8] Protic solvents such as alcohols and water will react with and decompose the reagent.[8]

Q3: Is it safe to handle Lithium Tetrahydroborate in a fume hood instead of a glovebox?

A: Handling solid Lithium Tetrahydroborate in a fume hood is strongly discouraged due to its extreme sensitivity to atmospheric moisture.[2] Weighing and transferring the solid should be done in a glovebox.[5] However, reactions involving solutions of LiBH₄ can be safely conducted in a fume hood using proper Schlenk techniques to maintain an inert atmosphere.

Q4: How do I dispose of excess Lithium Tetrahydroborate?

A: Small amounts of excess Lithium Tetrahydroborate should be quenched carefully following the protocol outlined above (Protocol 2). The resulting aqueous solution can then be neutralized and disposed of as aqueous waste in accordance with local regulations. Never dispose of solid, unquenched Lithium Tetrahydroborate directly.

Q5: What are the primary hazards associated with Lithium Tetrahydroborate?

A: The primary hazards are its high reactivity with water, which produces flammable hydrogen gas and can lead to spontaneous ignition.[2][9] It is also toxic if swallowed or inhaled and can cause severe skin and eye burns.[9] Always consult the Safety Data Sheet (SDS) before use and wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

Q6: My reaction is still sluggish even with fresh reagent and anhydrous conditions. What else could be the problem?

A: If you have ruled out reagent degradation and moisture contamination, consider the following:

• Reaction Temperature: Some reductions may require higher temperatures to proceed at a reasonable rate.[1]

• Substrate Steric Hindrance: Highly sterically hindered substrates may react slowly.

• Stoichiometry: Ensure you are using a sufficient molar excess of Lithium Tetrahydroborate, especially if there are other reactive functional groups on your substrate.

References

• 1. benchchem.com [benchchem.com]
• 2. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 3. Lithium tetrahydridoborate：Properties，Production and Uses_Chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. addgene.org [addgene.org]
• 6. researchgate.net [researchgate.net]
• 7. Weighing Procedure - Chromatography Forum [chromforum.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Reaction Temperature for Selective Reductions with LiBH₄

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing reaction temperatures for selective reductions using lithium borohydride (B1222165) (LiBH₄).

Frequently Asked Questions (FAQs)

Q1: What is lithium borohydride (LiBH₄) and what are its primary applications in selective reductions?

Lithium borohydride is a versatile and selective reducing agent used in organic synthesis. It is particularly valued for its ability to reduce esters and lactones to their corresponding alcohols, often in the presence of less reactive functional groups like carboxylic acids, tertiary amides, and nitriles.[1] It also effectively reduces aldehydes, ketones, and epoxides.[1]

Q2: How does the reactivity of LiBH₄ compare to sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄)?

LiBH₄ is a stronger reducing agent than NaBH₄ but weaker than LiAlH₄.[2] This intermediate reactivity allows for greater chemoselectivity. Unlike NaBH₄, which is generally unreactive towards esters, LiBH₄ can readily reduce them.[2][3] Compared to the highly reactive and less selective LiAlH₄, LiBH₄ is safer to handle and often allows for the selective reduction of one functional group in the presence of others.[2]

Q3: What functional groups can LiBH₄ reduce, and which are generally stable?

• Reducible Groups: Aldehydes, ketones, esters, lactones, and epoxides are readily reduced by LiBH₄.[1] Primary amides and nitriles can also be reduced, although this may require higher temperatures or the presence of additives.[2]

• Generally Stable Groups: Carboxylic acids, tertiary amides, and nitro groups are typically not reduced by LiBH₄ under standard conditions, allowing for selective reductions.[1][2]

Q4: How does reaction temperature influence the selectivity of LiBH₄?

Reaction temperature is a critical parameter for controlling the selectivity of LiBH₄ reductions. Lower temperatures (e.g., 0 °C to room temperature) generally favor higher selectivity, allowing for the reduction of more reactive functional groups (like esters) while leaving less reactive ones (like amides) untouched.[4] Elevated temperatures (e.g., reflux in THF) may be necessary for the reduction of sterically hindered or less reactive substrates, but this can also lead to a decrease in selectivity and the potential for side reactions.[4]

Q5: What is the effect of solvent on LiBH₄ reductions and the optimal temperature?

The choice of solvent significantly impacts the reactivity of LiBH₄. Ethereal solvents like tetrahydrofuran (B95107) (THF) and diethyl ether are most commonly used. The reactivity of LiBH₄ is solvent-dependent, following the general order: ether > THF > 2-propanol.[1] This is attributed to the ability of the lithium cation to coordinate with the carbonyl substrate, which is more pronounced in less coordinating solvents.[1] Reactions are often performed at room temperature in THF or may require reflux depending on the substrate's reactivity.

Q6: Can LiBH₄ be used in protic solvents like methanol (B129727)?

While LiBH₄ reacts with protic solvents like water and alcohols, the reaction is less violent than that of LiAlH₄.[2][5] In some cases, the addition of a small amount of methanol to a reaction in an ethereal solvent can enhance the reducing power of LiBH₄, allowing for the reduction of otherwise unreactive functional groups.[6] However, an excess of protic solvent will consume the reagent.

Q7: How should I handle and store LiBH₄ safely?

Lithium borohydride is a moisture-sensitive and flammable solid. It should be handled in a dry, inert atmosphere (e.g., a glovebox or under nitrogen/argon).[7] It should be stored in a tightly sealed container in a cool, dry place away from water and protic solvents. While less pyrophoric than LiAlH₄, appropriate personal protective equipment, including safety glasses, gloves, and a lab coat, should always be worn.[7]

Troubleshooting Guides

This section addresses common issues encountered during selective reductions with LiBH₄, with a focus on temperature optimization.

Problem: Incomplete or Slow Reduction

An incomplete or sluggish reaction is a frequent issue that can often be resolved by adjusting the reaction temperature.

Possible Cause	Troubleshooting Steps
Low Reaction Temperature	For sterically hindered or electronically deactivated substrates (e.g., some esters and amides), room temperature may be insufficient. Gradually increase the reaction temperature and monitor the progress by TLC or GC/LC-MS. Refluxing in THF (approx. 66 °C) is a common strategy for more challenging reductions.[4]
Insufficient Reagent	Ensure that a sufficient excess of LiBH₄ is used, especially if the reaction is run at a lower temperature where the rate is slower. A typical range is 1.5 to 3.0 equivalents.
Poor Solvent Choice	The reactivity of LiBH₄ is lower in more coordinating solvents. If the reaction is slow in THF, consider switching to a less coordinating solvent like diethyl ether.[1]
Reagent Quality	LiBH₄ can degrade upon exposure to moisture. Use a fresh bottle or a recently purchased solution to ensure maximum reactivity.

Problem: Lack of Selectivity / Over-reduction

The primary advantage of LiBH₄ is its selectivity, which can be compromised by inappropriate reaction conditions.

Possible Cause	Troubleshooting Steps
High Reaction Temperature	Elevated temperatures increase the reactivity of LiBH₄, potentially leading to the reduction of less reactive functional groups (e.g., amides, carboxylic acids) that are intended to be preserved. If over-reduction is observed, lower the reaction temperature. Conducting the reaction at 0 °C or even -78 °C can significantly enhance selectivity.
Extended Reaction Time	Even at lower temperatures, prolonged reaction times can lead to the slow reduction of less reactive groups. Monitor the reaction closely and quench it as soon as the desired starting material is consumed.
Solvent/Additive Effects	The presence of certain additives or co-solvents (e.g., methanol) can increase the reactivity of LiBH₄, leading to reduced selectivity.[6] If using such a system, carefully control the temperature and amount of additive.

Data Presentation: Selectivity and Reaction Conditions

The following tables summarize the general selectivity of LiBH₄ and recommended starting temperatures for the reduction of various functional groups.

Table 1: General Selectivity of LiBH₄ at Different Temperatures

Functional Group	Low Temperature (0 °C to RT)	Elevated Temperature (Reflux in THF)
Aldehydes & Ketones	Rapidly Reduced	Rapidly Reduced
Esters & Lactones	Readily Reduced	Rapidly Reduced
Epoxides	Reduced	Reduced
α,β-Unsaturated Carbonyls	1,2-Reduction (to allylic alcohol) is common	1,2-Reduction is common, risk of 1,4-reduction increases
Primary Amides	Very Slow to No Reaction	Slow Reduction
Tertiary Amides	Generally Unreactive	Very Slow to No Reaction
Carboxylic Acids	Generally Unreactive	Generally Unreactive
Nitro Groups	Generally Unreactive	Generally Unreactive

Table 2: Recommended Reaction Temperatures for the Reduction of Various Functional Groups with LiBH₄

Functional Group to be Reduced	Co-existing Functional Group to Preserve	Recommended Solvent	Recommended Temperature Range
Ester	Carboxylic Acid, Tertiary Amide	THF or Diethyl Ether	0 °C to Room Temperature
Aldehyde/Ketone	Ester	THF/Methanol	-78 °C to 0 °C
Lactone	Tertiary Amide	THF	Room Temperature to Reflux
Sterically Hindered Ester	---	THF	Reflux (approx. 66 °C)
Primary Amide	---	Diglyme/Methanol	Elevated Temperatures (e.g., >100 °C)

Experimental Protocols

Protocol 1: Selective Reduction of an Ester in the Presence of a Tertiary Amide

This protocol describes the selective reduction of an ester to a primary alcohol while leaving a tertiary amide group intact.

• Setup: Under an inert atmosphere (nitrogen or argon), add a solution of the substrate (1.0 eq) in anhydrous THF to a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Slowly add a solution of LiBH₄ in THF (1.5 - 2.0 eq) dropwise to the stirred solution of the substrate.

• Reaction: Stir the reaction mixture at 0 °C and monitor its progress by TLC or LC-MS. If the reaction is sluggish, allow it to slowly warm to room temperature.

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C and slowly add a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) to quench the excess LiBH₄.

• Workup: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or diethyl ether). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Protocol 2: Reduction of a Sterically Hindered Ester at Elevated Temperature

This protocol is suitable for the reduction of less reactive, sterically hindered esters.

• Setup: Under an inert atmosphere, add the sterically hindered ester (1.0 eq) and anhydrous THF to a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser.

• Reagent Addition: Add solid LiBH₄ (2.0 - 3.0 eq) portion-wise to the stirred solution at room temperature.

• Reaction: Heat the reaction mixture to reflux (approx. 66 °C in THF) and maintain this temperature. Monitor the reaction progress by TLC or GC/LC-MS.

• Quenching: After completion, cool the reaction to 0 °C and cautiously quench the excess reagent by the slow, dropwise addition of water, followed by 1 M HCl.

• Workup: Extract the mixture with an appropriate organic solvent. Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), and remove the solvent in vacuo.

• Purification: Purify the resulting alcohol via flash column chromatography.

Mandatory Visualizations

Caption: Troubleshooting workflow for incomplete LiBH₄ reductions.

Caption: Factors influencing the chemoselectivity of LiBH₄ reductions.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 3. quora.com [quora.com]
• 4. benchchem.com [benchchem.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. researchgate.net [researchgate.net]
• 7. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]

Troubleshooting incomplete reactions when using Lithium borohydride.

This guide provides troubleshooting assistance and frequently asked questions for researchers, scientists, and drug development professionals utilizing Lithium Borohydride (B1222165) (LiBH₄) in their synthetic workflows.

Troubleshooting Guide: Incomplete Reactions

This section addresses common issues encountered during reduction reactions with Lithium Borohydride.

Question: My reduction of an ester or lactone to an alcohol is incomplete or sluggish. What are the possible causes and solutions?

Answer:

Incomplete ester or lactone reductions are a frequent issue and can be traced back to several factors related to the reagent, reaction conditions, or the substrate itself. A systematic approach to troubleshooting is often the most effective.

Potential Causes & Solutions

• Reagent Quality and Stoichiometry:

  • Degradation: Lithium Borohydride is highly sensitive to moisture and can degrade if not stored and handled properly.[1][2] This leads to a lower concentration of active hydride. Always use a fresh bottle or a recently purchased reagent if degradation is suspected.

  • Insufficient Reagent: For reductions, especially with less reactive esters, a stoichiometric excess of LiBH₄ may be necessary. A typical starting point is 1.5 to 2.0 equivalents of the reagent.[3]

• Reaction Conditions:

  • Moisture: The presence of even trace amounts of water in the solvent or on the glassware will quench the reducing agent.[1] Ensure all glassware is oven-dried and reactions are conducted under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.[1]

  • Low Temperature: While many reductions proceed at room temperature, sterically hindered or electronically deactivated substrates may require elevated temperatures (e.g., heating to reflux in THF) to proceed at a reasonable rate.[3]

  • Insufficient Reaction Time: Some reductions are simply slow. Monitor the reaction's progress over an extended period using techniques like Thin Layer Chromatography (TLC) or Gas Chromatography (GC) before concluding it is incomplete.[3]

  • Solvent Choice: The reactivity of LiBH₄ is influenced by the solvent. Its reducing power generally follows the order: diethyl ether > THF.[4] This is attributed to the availability of the lithium cation to coordinate with and activate the carbonyl substrate.

• Substrate Issues:

  • Steric Hindrance: Highly hindered esters will react more slowly. Increasing the reaction temperature or time may be necessary to achieve full conversion.[3]

Below is a workflow to help diagnose the cause of an incomplete reaction.

Caption: Troubleshooting workflow for incomplete LiBH₄ reductions.

Frequently Asked Questions (FAQs)

Q1: What is Lithium Borohydride and what are its primary uses?

Lithium Borohydride (LiBH₄) is a powerful and selective reducing agent used in organic synthesis.[1] It is known for reducing esters, lactones, aldehydes, ketones, and epoxides to their corresponding alcohols.[4][5] Unlike the milder sodium borohydride, LiBH₄ is effective for ester reduction, and it is considered safer to handle than the more powerful lithium aluminum hydride (LiAlH₄).[6]

Q2: How does the reactivity of LiBH₄ compare to NaBH₄ and LiAlH₄?

LiBH₄ occupies a useful middle ground in reactivity. It is a stronger reducing agent than sodium borohydride (NaBH₄) but weaker and more selective than lithium aluminum hydride (LiAlH₄).[6] This intermediate reactivity allows for the reduction of esters, which NaBH₄ typically cannot do, while avoiding some of the side reactions associated with the highly reactive LiAlH₄.[6][7]

Q3: How must Lithium Borohydride be handled and stored?

Due to its high sensitivity to moisture, LiBH₄ must be handled and stored with care to maintain its reactivity.[1]

• Storage: The solid reagent should be kept in tightly sealed containers under an inert atmosphere (nitrogen or argon).[1][2]

• Handling: All manipulations should be performed under an inert atmosphere. It reacts violently with water, releasing flammable hydrogen gas.[1][6] Appropriate personal protective equipment (PPE), including gloves and safety glasses, is essential.[1]

Q4: What solvents are recommended for LiBH₄ reductions?

LiBH₄ is highly soluble in ethereal solvents, which are the preferred reaction media.[6] Tetrahydrofuran (THF) is the most commonly used solvent due to the high solubility of LiBH₄.[2] Diethyl ether is also a suitable solvent.[2] Protic solvents like water or alcohols will react with and decompose the reagent.[2]

Q5: How should a reaction with LiBH₄ be quenched and worked up?

Proper quenching and workup are critical for safety and for isolating a pure product, particularly for removing boron byproducts.[8]

• Cooling: The reaction mixture should be cooled in an ice bath (0 °C).

• Quenching: Excess LiBH₄ is carefully and slowly quenched by the dropwise addition of a dilute aqueous acid, such as 1M HCl.[3][9] This step should be performed with vigorous stirring to control the exothermic reaction and hydrogen gas evolution.[8]

• Extraction: Once quenching is complete, the product is typically extracted from the aqueous layer into an organic solvent like ethyl acetate (B1210297) or diethyl ether.[9]

• Washing: The combined organic layers are often washed with water, a saturated sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid, and finally with brine.[8]

• Drying and Concentration: The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed under reduced pressure to yield the crude product.[9]

Data Presentation

Table 1: Solubility of Lithium Borohydride in Common Ethereal Solvents

Solvent	Temperature (°C)	Solubility (g / 100 mL)
Tetrahydrofuran (THF)	25	24.9
Diethyl ether (Et₂O)	25	3.05
Dimethoxyethane (DME)	0	4.14
1,4-Dioxane	18	0.3

Data sourced from ScienceMadness Wiki.[2]

Table 2: Comparative Reactivity of Common Hydride Reagents

Functional Group	LiAlH₄ (Strongest)	LiBH₄ (Intermediate)	NaBH₄ (Mildest)
Aldehydes & Ketones	Yes	Yes	Yes
Esters & Lactones	Yes	Yes	No/Very Slow
Carboxylic Acids	Yes	No	No
Amides (Tertiary)	Yes	No	No
Nitriles	Yes	Yes	No
Epoxides	Yes	Yes	No/Very Slow

This table summarizes general reactivity trends.[6][7][10][11]

Experimental Protocols

General Protocol for the Reduction of an Ester to an Alcohol

This protocol is a general guideline and may require optimization for specific substrates.

• Setup:

  • Oven-dry all glassware and allow it to cool under a stream of nitrogen or argon.

  • Assemble the reaction apparatus (e.g., a round-bottom flask with a magnetic stir bar and a reflux condenser) under an inert atmosphere.

• Reagents:

  • Dissolve the ester (1.0 equivalent) in anhydrous THF in the reaction flask.

  • If using solid LiBH₄, it can be added in portions. If using a solution (e.g., 2.0 M in THF), it will be added via syringe.

• Reaction:

  • Cool the ester solution to 0 °C using an ice bath.

  • Slowly add the LiBH₄ (1.5–2.0 equivalents) to the stirred solution.

  • Allow the reaction to warm to room temperature and stir for several hours or until completion. For less reactive esters, the mixture may be heated to reflux.

  • Monitor the reaction progress by TLC or GC.[3]

• Quenching and Workup:

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Slowly and carefully add 1M HCl dropwise to quench the excess hydride until gas evolution ceases.[3]

  • If necessary, add an organic solvent like ethyl acetate to facilitate phase separation.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer multiple times with the organic solvent.

  • Combine the organic extracts and wash sequentially with water, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude alcohol.[8]

• Purification:

  • Purify the crude product by standard techniques such as flash column chromatography or distillation.[9]

Caption: General experimental workflow for an ester reduction using LiBH₄.

References

• 1. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 2. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 3. benchchem.com [benchchem.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Borohydrides: Reducing Agents in Organic Synthesis | Borates Today [borates.today]
• 6. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 7. 19.3. Reductions using NaBH4, LiAlH4 | Organic Chemistry II [courses.lumenlearning.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. nbinno.com [nbinno.com]
• 11. organicchemistrydata.org [organicchemistrydata.org]

Strategies to minimize side products in LiBH4 reductions.

Welcome to the technical support center for optimizing lithium borohydride (B1222165) (LiBH₄) reductions. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize side products and achieve desired outcomes in their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using LiBH₄ over other common hydride reducing agents like NaBH₄ and LiAlH₄?

Lithium borohydride (LiBH₄) offers a unique balance of reactivity and selectivity. It is a stronger reducing agent than sodium borohydride (NaBH₄) but generally less reactive and safer to handle than lithium aluminum hydride (LiAlH₄).[1][2]

Key Advantages:

• Enhanced Reactivity: Unlike NaBH₄, LiBH₄ can effectively reduce esters, lactones, and primary amides.[1][3] This enhanced reactivity is attributed to the Lewis acidic nature of the Li⁺ ion, which coordinates to and activates the carbonyl substrate.[4][5]

• Greater Selectivity: Compared to LiAlH₄, LiBH₄ is more selective. It typically does not reduce carboxylic acids, secondary and tertiary amides, nitro groups, or alkyl halides under standard conditions, allowing for the selective reduction of one functional group in the presence of others.[1][6]

• Safer Handling: LiBH₄ is less pyrophoric and reacts less violently with protic solvents than LiAlH₄, making it a safer alternative for many applications.[7]

Q2: Which functional groups can be reduced by LiBH₄?

LiBH₄ is a versatile reducing agent capable of reducing a variety of functional groups. Its primary applications include the reduction of:

• Aldehydes and Ketones to the corresponding alcohols.[6]

• Esters and Lactones to primary alcohols and diols, respectively.[1][6]

• Epoxides (ring opening to form alcohols).

• Nitriles and primary amides to primary amines.[1]

Q3: How do solvent and temperature affect the reactivity and selectivity of LiBH₄ reductions?

Solvent choice and temperature are critical parameters for controlling the outcome of a LiBH₄ reduction.

• Solvent Effects: The reactivity of LiBH₄ is highly dependent on the solvent. Ethereal solvents like tetrahydrofuran (B95107) (THF) and diethyl ether are most common, as they effectively solvate the lithium cation and stabilize the borohydride anion.[8] The general order of reactivity is: Ether > THF > 2-propanol.[6] Using mixed solvents containing methanol (B129727) can also lead to unique chemoselectivity.[9][10]

• Temperature Effects: Lowering the reaction temperature generally increases selectivity and helps prevent unwanted side reactions, which is particularly important for molecules with multiple functional groups.[7] Conversely, increasing the temperature enhances the reducing power of LiBH₄, which can be advantageous for less reactive substrates.

Q4: What are the best practices for storing and handling LiBH₄?

Proper storage and handling are crucial for safety and to maintain the reagent's activity.

• Storage: LiBH₄ is moisture-sensitive and should be stored in a cool, dry place under an inert atmosphere (e.g., nitrogen or argon).[7][11]

• Handling: Always handle LiBH₄ in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Ensure all glassware is oven-dried and reactions are run under anhydrous conditions to prevent violent quenching with water, which liberates flammable hydrogen gas.[11][12]

Troubleshooting Guides

Problem 1: My reaction is incomplete or shows low yield.

Possible Cause: Reagent Inactivity or Insufficient Reactivity

• Solution: LiBH₄ can degrade if not stored correctly. Use a fresh bottle or titrate the solution to determine its active hydride concentration.[7] If the substrate is particularly unreactive, consider increasing the reaction temperature or using a solvent that enhances reactivity, such as diglyme.

Possible Cause: Presence of Moisture

• Solution: LiBH₄ reacts vigorously with water.[11] Ensure all glassware is oven- or flame-dried and cooled under an inert atmosphere. Use anhydrous solvents and ensure the starting material is free of moisture.[7]

Problem 2: I am observing unexpected side products.

Possible Cause: Over-reduction of a sensitive functional group.

• Solution: Over-reduction can occur if the reaction is left for too long or at too high a temperature. Monitor the reaction progress closely using techniques like Thin Layer Chromatography (TLC). Once the starting material is consumed, quench the reaction promptly. Lowering the reaction temperature can significantly improve selectivity.[7]

Possible Cause: Reaction with the solvent.

• Solution: While ethereal solvents are generally compatible, protic solvents like alcohols will react with LiBH₄ and should be avoided during the reduction step.[7] Ensure your solvent is anhydrous and appropriate for the reaction.

Problem 3: The workup is difficult, and I have a fine, gelatinous precipitate that is hard to filter.

Possible Cause: Formation of insoluble metal salts and boron byproducts.

• Solution: This is a common issue when quenching hydride reductions with water. An acidic workup is often the best solution. After the reaction is complete, cool the mixture to 0 °C and cautiously quench by slowly adding dilute acid (e.g., 1M to 3M HCl). This procedure typically keeps the boron byproducts dissolved in the aqueous phase, allowing for a clean separation.[13]

Possible Cause: The product is acid-sensitive.

• Solution: If your product cannot tolerate acid, a modified Fieser-Fieser workup is recommended. This involves the sequential, dropwise addition of water, followed by a 15% aqueous NaOH solution, and finally more water. This method is designed to produce granular, easily filterable inorganic salts.[13]

Problem 4: My final product is contaminated with boron-containing impurities.

Possible Cause: Incomplete removal of boron species during workup.

• Solution 1: Acidic Wash: Re-dissolve the impure product in an organic solvent (e.g., diethyl ether or ethyl acetate) and perform several washes with dilute HCl. Follow this with a wash using saturated sodium bicarbonate solution to neutralize any remaining acid, and then a final wash with brine.[13]

• Solution 2: Methanol Treatment: Boron byproducts can be converted to volatile trimethyl borate (B1201080). After quenching the reaction, concentrate the crude mixture. Add methanol and stir for 15-30 minutes. The trimethyl borate can then be removed under reduced pressure.[7]

Data Presentation

Table 1: Reactivity Comparison of Common Hydride Reducing Agents

Reducing Agent	Reactivity Profile	Aldehydes / Ketones	Esters / Lactones	Carboxylic Acids	Amides	Nitriles
NaBH₄	Mild & Selective	Yes	No (Generally)	No	No	No
LiBH₄	Moderately Reactive	Yes	Yes	No	Primary Only	Yes
LiAlH₄	Highly Reactive	Yes	Yes	Yes	Yes (All)	Yes

Data compiled from multiple sources.[1][2][3]

Table 2: Influence of Solvent on LiBH₄ Reactivity

Solvent	Relative Reactivity	Common Applications	Notes
Diethyl Ether	High	Ester and lactone reductions	High reagent solubility and reactivity.[6][8]
Tetrahydrofuran (THF)	Medium-High	General purpose reductions	Most common solvent, balances reactivity and safety.
Diglyme	High	Reductions at room temperature	Can increase reactivity, allowing for milder conditions.
2-Propanol	Low	Selective reductions	Lower reactivity can improve selectivity.[6]
Ether/Methanol (mixed)	Variable	Chemoselective reductions	Can achieve unique selectivity for specific functional groups.[10]

Experimental Protocols

Protocol 1: Standard Acidic Workup for LiBH₄ Reductions

This protocol is recommended for acid-stable products and is effective at preventing the formation of gelatinous precipitates.

• Cooling: Once the reaction is deemed complete, cool the reaction flask to 0 °C using an ice-water bath.

• Dilution: Dilute the reaction mixture with an equal volume of an appropriate solvent (e.g., diethyl ether or THF) to maintain stirrability.

• Quenching: Slowly and carefully add 1M HCl dropwise with vigorous stirring. Monitor for gas evolution (H₂). Continue addition until the aqueous phase is acidic and no further gas is evolved.

• Extraction: Transfer the mixture to a separatory funnel. If two phases are not present, add more ether and water. Separate the layers.

• Washing: Extract the aqueous layer two more times with the organic solvent. Combine the organic layers.

• Neutralization and Drying: Wash the combined organic layer sequentially with water, saturated aqueous sodium bicarbonate (NaHCO₃) solution, and finally with brine. Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄).[13]

• Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the crude product, which can be purified by standard methods (e.g., column chromatography, recrystallization).

Protocol 2: Modified Fieser-Fieser Workup (for Acid-Sensitive Products)

This protocol is adapted from LiAlH₄ procedures and is designed to produce easily filterable inorganic salts.[13]

• Cooling and Dilution: As in Protocol 1, cool the reaction to 0 °C and dilute with an equal volume of diethyl ether or THF.

• Sequential Quench: For every 1 gram of LiBH₄ used in the reaction, add the following reagents dropwise and sequentially with vigorous stirring:

  • Step 1: Add 'x' mL of water.

  • Step 2: Add 'x' mL of 15% aqueous NaOH solution.

  • Step 3: Add '3x' mL of water.

  • (Note: The value 'x' corresponds to the grams of LiBH₄ used. For example, for 2g of LiBH₄, add 2 mL H₂O, then 2 mL 15% NaOH, then 6 mL H₂O).

• Stirring: Stir the resulting mixture at room temperature for 15-30 minutes until a granular, white precipitate forms.

• Filtration: Filter the mixture through a pad of Celite®. Wash the filter cake thoroughly with an organic solvent (e.g., ethyl acetate (B1210297) or ether).

• Isolation: The filtrate contains the desired product. Dry the filtrate with an anhydrous drying agent and concentrate under reduced pressure to yield the crude product.

Visualizations

Caption: General experimental workflow for a LiBH₄ reduction.

Caption: Troubleshooting decision tree for side products.

Caption: Comparison of functional group reactivity.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. nbinno.com [nbinno.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. reddit.com [reddit.com]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. benchchem.com [benchchem.com]
• 8. Specific Solvent Issues with Amide Reduction - Wordpress [reagents.acsgcipr.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Novel functional group selectivity in reductions with lithium borohydride in mixed solvents containing methanol - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 11. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Enhancing Stereoselectivity of Lithium Tetrahydroborate Reductions

Welcome to the technical support center for stereoselective reductions using Lithium Tetrahydroborate (LiBH₄). This guide is designed for researchers, scientists, and drug development professionals to provide answers to common questions and troubleshoot issues encountered during stereoselective reduction experiments.

Frequently Asked Questions (FAQs)

Q1: What is Lithium Tetrahydroborate (LiBH₄) and what are its primary applications in reductions?

Lithium Tetrahydroborate, also known as lithium borohydride (B1222165), is a versatile reducing agent used in organic synthesis.[1] While it is less reactive than lithium aluminum hydride (LiAlH₄), it is a stronger reducing agent than sodium borohydride (NaBH₄).[1] Its key advantage lies in its ability to selectively reduce esters and lactones to primary alcohols in the presence of less reactive functional groups like carboxylic acids or tertiary amides.[2][3] It is also highly soluble in ethereal solvents, making it a practical choice for many organic reactions.[1]

Q2: What are the key factors that influence the stereoselectivity of LiBH₄ reductions?

Several factors can be manipulated to control the stereochemical outcome of a LiBH₄ reduction. The most critical are:

• Temperature: Lowering the reaction temperature (e.g., to 0 °C, -20 °C, or -78 °C) generally increases stereoselectivity by favoring the transition state with the lowest activation energy.

• Solvent: The choice of solvent can significantly impact selectivity. Ethereal solvents such as Tetrahydrofuran (THF), diethyl ether (Et₂O), or dimethoxyethane (DME) are common. The coordinating ability of the solvent can influence the effective size of the reducing agent and its interaction with the substrate.

• Substrate Structure: The steric and electronic properties of the substrate are paramount. The size and nature of the groups adjacent to the carbonyl center will dictate the preferred face of hydride attack, often explained by predictive models.

• Additives and Chiral Modifiers: The addition of chiral ligands, such as amino alcohols or BINOL, can create a chiral environment around the achiral LiBH₄, leading to enantioselective reductions.[4] Lewis acids can also be used to enhance selectivity in some systems.[5]

Q3: How can I predict the stereochemical outcome of a LiBH₄ reduction?

For chiral ketones, particularly those with a stereocenter alpha to the carbonyl group, two primary models are used to predict the outcome:

• Felkin-Anh Model: This model is typically applied when no chelating group is present at the α-position. It predicts that the hydride will attack the carbonyl carbon from the face opposite the largest substituent at the alpha-carbon to minimize steric hindrance.[6][7][8]

• Cram's Chelation Model: If a Lewis basic group (e.g., -OR, -NR₂) is present at the α-position, it can form a five-membered ring chelate with the lithium cation of LiBH₄.[7][8] This locks the conformation of the substrate, and the hydride is delivered to the less hindered face of this rigid structure.[6][7] The ability to chelate is crucial; very bulky protecting groups on the heteroatom can prevent chelation, leading to a Felkin-Anh controlled outcome instead.[7]

Q4: What are the most direct methods to enhance the stereoselectivity of an existing LiBH₄ reduction?

If you are observing low stereoselectivity, consider the following stepwise optimizations:

• Lower the Temperature: This is often the simplest and most effective first step. Perform the reaction at progressively lower temperatures (-20 °C, -40 °C, -78 °C) and analyze the stereoisomeric ratio.

• Screen Solvents: If temperature modification is insufficient, conduct the reaction in a range of anhydrous ethereal solvents (e.g., THF, DME, Et₂O) to find the optimal medium for your specific substrate.

• Use a Modified Borohydride: For challenging substrates, consider using a more sterically demanding borohydride reagent, such as L-Selectride® (Lithium tri-sec-butylborohydride), which often provides significantly higher stereoselectivity due to its bulk.

• Incorporate Chiral Additives: For achieving high enantioselectivity in the reduction of prochiral ketones, the use of a chiral ligand that can coordinate to the lithium ion is necessary. This creates an in-situ chiral reducing agent.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low or No Stereoselectivity	1. Reaction temperature is too high.	Lower the reaction temperature systematically (e.g., 0 °C, -20 °C, -78 °C).
2. Inappropriate solvent.	Screen different anhydrous ethereal solvents like THF, DME, or diethyl ether.
3. Chelation control is not dominant.	If a chelating group is present but selectivity is poor, the Felkin-Anh pathway may be competing. Try different solvents or temperatures to favor the chelated transition state. In some cases, LiBH₄ may not show high diastereoselectivity even with chelating groups.[9]
4. Substrate lacks sufficient steric bias.	Consider using a bulkier, more selective reducing agent (e.g., L-Selectride). For enantioselective reductions, add a chiral ligand to the reaction.
Incomplete Reaction / Low Yield	1. Poor quality of LiBH₄.	Use a fresh bottle of LiBH₄ or a recently prepared standardized solution. The reagent can degrade upon exposure to moisture.
2. Moisture contamination.	Ensure all glassware is oven- or flame-dried and the reaction is performed under a dry, inert atmosphere (e.g., Nitrogen or Argon).
3. Insufficient reducing agent.	Increase the molar equivalents of LiBH₄. Typically, 1.1 to 2.0 equivalents are used.
4. Low reactivity at reduced temperature.	Find a balance between the temperature required for reactivity and that for selectivity. Consider adding the reagent at a low temperature and then slowly warming the reaction until consumption of the starting material is observed by TLC.
Inconsistent Results	1. Variable reagent quality or moisture.	Standardize the source and handling of LiBH₄. Always use anhydrous solvents.
2. Inconsistent temperature control.	Use a well-insulated cooling bath (e.g., dry ice/acetone) and monitor the internal reaction temperature.

Data Presentation

The stereoselectivity of borohydride reductions is highly dependent on the specific substrate, reagent, and conditions. In one study on the reduction of a chiral α-alkoxy ketone, LiBH₄ showed poor diastereoselectivity.

Table 1: Example of Diastereoselectivity in the Reduction of a Chiral α-Alkoxy Ketone

Entry	Reducing Agent	Diastereomeric Ratio (Chelate Product : Felkin-Anh Product)	Conversion (%)
1	LiBH₄	47 : 53	88
2	KBH₄	54 : 46	100

Data adapted from a study on α-alkoxy ketones, illustrating that standard borohydrides may not provide high selectivity for certain substrates.[9]

Experimental Protocols

General Protocol for Diastereoselective Reduction of a Ketone with LiBH₄

This protocol provides a general guideline. Molar equivalents, solvent, and temperature should be optimized for each specific substrate.

• Preparation: Under an inert atmosphere (Nitrogen or Argon), add a solution of the ketone (1.0 equiv) in anhydrous Tetrahydrofuran (THF, 5-10 mL per mmol of ketone) to a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a thermometer, and a nitrogen inlet.

• Cooling: Cool the solution to the desired temperature (e.g., -78 °C) using an appropriate cooling bath (e.g., dry ice/acetone).

• Reagent Addition: Slowly add a solution of LiBH₄ (1.5 equiv) in THF to the stirred ketone solution via syringe or dropping funnel. Ensure the internal temperature does not rise significantly during the addition.

• Reaction Monitoring: Stir the reaction mixture at the chosen temperature. Monitor the progress of the reaction by Thin-Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Once the reaction is complete, quench it by slowly and carefully adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl) or 1 M HCl at the reaction temperature. Allow the mixture to warm to room temperature.

• Workup: Transfer the mixture to a separatory funnel. Extract the aqueous layer three times with an appropriate organic solvent (e.g., diethyl ether or ethyl acetate).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired alcohol. Characterize the product and determine the diastereomeric ratio using ¹H NMR or other appropriate analytical techniques.

Visualizations

Workflow for Optimizing Stereoselectivity

Caption: Workflow for troubleshooting and enhancing stereoselectivity.

Decision Pathway for Stereochemical Models

Caption: Deciding between Felkin-Anh and Chelation-Control models.

General Experimental Setup for Anhydrous Reductions

Caption: Diagram of a typical inert atmosphere reaction setup.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. labs.utsouthwestern.edu [labs.utsouthwestern.edu]
• 4. Enantioselective reduction of ketones - Wikipedia [en.wikipedia.org]
• 5. EP1274666A1 - Increasing enantioselectivity in reductions with borane reagents - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. organic chemistry - Effect of protecting group on diastereoselectivity of LiAlH4 reduction of α-hydroxyketones - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 8. public.websites.umich.edu [public.websites.umich.edu]
• 9. thieme-connect.com [thieme-connect.com]

Technical Support Center: Safe Disposal of Lithium Borohydride (LiBH₄) Waste

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on the safe management and disposal of Lithium Borohydride (B1222165) (LiBH₄) waste. Adherence to these protocols is critical to ensure laboratory safety and environmental compliance.

Quantitative Data on Lithium Borohydride and Quenching Agents

For safe and effective neutralization of LiBH₄, it is essential to understand its properties and its reactivity with various quenching agents.

Property[1][2]	Value
Molecular Formula	LiBH₄
Molar Mass	21.78 g/mol
Appearance	White crystalline solid
Density	0.666 g/cm³
Melting Point	268 °C (decomposes)

Solvent[2]	Solubility ( g/100 mL at 25°C)
Diethyl ether	2.5
Tetrahydrofuran (THF)	22.5
Isopropanol (B130326)	Reacts
Ethanol (B145695)	Reacts
Methanol	Reacts
Water	Reacts violently

Experimental Protocol: Neutralization of LiBH₄ Waste

This protocol details the step-by-step procedure for quenching (neutralizing) reactive LiBH₄ waste in a laboratory setting. This process should be carried out in a chemical fume hood with appropriate personal protective equipment (PPE).

Objective: To safely neutralize residual LiBH₄ in reaction flasks and contaminated materials.

Materials:

• LiBH₄ waste (e.g., residual solid in a flask)

• Anhydrous isopropanol

• Anhydrous ethanol

• Anhydrous methanol

• Deionized water

• Inert solvent (e.g., heptane (B126788) or toluene)

• Stir plate and stir bar

• Ice bath

• Dropping funnel

• Nitrogen or Argon gas supply

• Appropriate PPE: safety goggles, face shield, flame-resistant lab coat, and chemical-resistant gloves.

Procedure:

• Preparation:

  • Ensure the reaction flask containing LiBH₄ waste is under an inert atmosphere (Nitrogen or Argon).

  • Cool the flask in an ice bath to 0°C.

  • If the waste is a solid, add an inert, high-boiling point solvent like heptane or toluene (B28343) to create a slurry. This helps to dissipate heat during quenching.

• Quenching with Isopropanol:

  • Slowly add anhydrous isopropanol dropwise to the stirred LiBH₄ slurry using a dropping funnel.[3]

  • Control the addition rate to maintain the temperature below 25°C. Vigorous gas evolution (hydrogen) will be observed.

  • Continue adding isopropanol until the gas evolution subsides.

• Sequential Quenching with Other Alcohols:

  • After the reaction with isopropanol is complete, slowly add anhydrous ethanol in the same dropwise manner.

  • Once the reaction with ethanol ceases, repeat the process with anhydrous methanol.[3]

• Final Quenching with Water:

  • After the sequential alcohol quenching is complete and no more gas is evolving, very cautiously add deionized water dropwise.[3]

  • Even after quenching with alcohols, residual LiBH₄ can react violently with water.[3] Maintain a slow addition rate and keep the flask in the ice bath.

• Neutralization and Disposal:

  • Once the addition of water is complete and gas evolution has completely stopped, the solution can be neutralized with a dilute acid (e.g., 1 M HCl) to a pH of 7.

  • The resulting aqueous solution containing lithium and borate (B1201080) salts can then be disposed of as hazardous waste according to your institution's guidelines.

Reaction Stoichiometry:

• With Methanol: LiBH₄ + 4CH₃OH → LiB(OCH₃)₄ + 4H₂[4]

• With Water: LiBH₄ + 4H₂O → LiOH + B(OH)₃ + 4H₂[2]

Visualized Workflows

Experimental Workflow for LiBH₄ Waste Neutralization

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. sciencemadness.org [sciencemadness.org]

Technical Support Center: Optimizing Reactions with Lithium Tetrahydroborate

This technical support center provides comprehensive guidance for researchers, scientists, and drug development professionals on improving the yield of reactions involving Lithium Tetrahydroborate (LiBH₄). The information is presented in a direct question-and-answer format to address specific experimental challenges.

I. Frequently Asked Questions (FAQs)

Q1: What is Lithium Tetrahydroborate and what are its primary applications in organic synthesis?

Lithium tetrahydroborate (also known as lithium borohydride) is a powerful and selective reducing agent.[1][2] It is a white solid that is highly soluble in ethers like tetrahydrofuran (B95107) (THF).[1][2] Its primary applications include the reduction of esters, lactones, aldehydes, ketones, and epoxides to their corresponding alcohols.[3][4] Due to the lithium cation's Lewis acidity, LiBH₄ is a stronger reducing agent than sodium borohydride (B1222165) (NaBH₄) and can selectively reduce esters in the presence of other functional groups like carboxylic acids and amides.[3][5]

Q2: How should Lithium Tetrahydroborate be handled and stored to ensure its stability and reactivity?

Lithium tetrahydroborate is highly sensitive to moisture and can react violently with water, releasing flammable hydrogen gas.[1][2][6] Therefore, it is crucial to handle and store it under a dry, inert atmosphere, such as nitrogen or argon.[6] Store the solid reagent in a tightly sealed container in a cool, dry place. Solutions of LiBH₄ in THF are also commercially available and should be stored under an inert atmosphere at 2-8°C to minimize degradation.[7]

Q3: What are the most suitable solvents for reactions involving Lithium Tetrahydroborate?

Ethereal solvents are the most common and recommended solvents for LiBH₄ reductions.[1] Tetrahydrofuran (THF) and diethyl ether are preferred due to the high solubility of LiBH₄ and its stability in these solvents.[1] The reactivity of LiBH₄ can be influenced by the solvent, with the general order being ether > THF.[3] Protic solvents like alcohols will react with the reagent and should be avoided during the reduction step.[1]

Q4: What are the common byproducts in Lithium Tetrahydroborate reductions and how can they be removed?

The primary byproducts of LiBH₄ reductions are lithium and borate (B1201080) salts. These are typically removed during the aqueous workup.[8] After quenching the reaction with a dilute acid, these inorganic salts are soluble in the aqueous phase and can be separated from the organic product through liquid-liquid extraction.[9]

II. Troubleshooting Guide

This guide addresses common issues encountered during reactions with Lithium Tetrahydroborate.

Problem 1: Low or No Yield of the Desired Product

Possible Cause	Troubleshooting Steps
Degraded Reagent	Use a fresh bottle of LiBH₄ or a recently purchased solution. The activity of LiBH₄ solutions can be determined by titration (see Experimental Protocols).[8]
Presence of Moisture	Ensure all glassware is thoroughly oven-dried and cooled under an inert atmosphere before use. Use anhydrous solvents and ensure the starting material is dry.[6]
Insufficient Reagent	Use a stoichiometric excess of LiBH₄ (typically 1.5-2.0 equivalents) to ensure complete reaction, especially for less reactive substrates.
Low Reaction Temperature	While many reductions proceed at room temperature, some less reactive substrates may require elevated temperatures. Gradually increase the reaction temperature and monitor the progress by TLC or GC.
Inappropriate Solvent	Ensure the use of a suitable ethereal solvent like THF or diethyl ether where LiBH₄ is sufficiently soluble and reactive.
Improper Work-up	Ensure the pH is acidic during the aqueous workup to effectively hydrolyze the borate complexes and facilitate product isolation.

Problem 2: Formation of Unexpected Side Products

Possible Cause	Troubleshooting Steps
Over-reduction	Monitor the reaction closely by TLC or GC and quench it as soon as the starting material is consumed. Lowering the reaction temperature can improve selectivity.
Reaction with Other Functional Groups	While LiBH₄ is selective, it can reduce other functional groups. Review the substrate for other reducible moieties and adjust reaction conditions (e.g., lower temperature, shorter reaction time) to enhance selectivity.
Side Reactions with Solvent	Ensure the solvent is inert to the reaction conditions. Avoid solvents with reactive functional groups.

III. Quantitative Data

Table 1: Solubility of Lithium Tetrahydroborate in Various Solvents

Solvent	Temperature (°C)	Solubility ( g/100 g of solvent)
Diethyl Ether	0	1.28[10]
25	4.28[10]
38.8	28.5[10]
Tetrahydrofuran (THF)	-23	15.5[10]
0	17.8[10]
25	28[10]
Dimethoxyethane	0	4.14
75	4.57[1]
Isopropylamine	10	8[10]

IV. Experimental Protocols

Protocol 1: General Procedure for the Reduction of an Ester to a Primary Alcohol

This protocol provides a general method for the reduction of an ester using a solution of LiBH₄ in THF.

Materials:

• Ester substrate

• Anhydrous Tetrahydrofuran (THF)

• Lithium Tetrahydroborate (LiBH₄) solution in THF (e.g., 2M)

• 1 M Hydrochloric Acid (HCl)

• Diethyl ether or Ethyl acetate (B1210297)

• Brine (saturated aqueous NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Under an inert atmosphere (nitrogen or argon), dissolve the ester substrate in anhydrous THF in a flame-dried round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C using an ice bath.

• Addition of LiBH₄: Slowly add the LiBH₄ solution in THF (typically 1.5-2.0 equivalents) dropwise to the stirred ester solution.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is typically stirred at room temperature overnight.[11]

• Quenching: Once the reaction is complete, cool the mixture back to 0 °C in an ice bath. Slowly and carefully quench the excess LiBH₄ by the dropwise addition of 1 M HCl. Caution: Hydrogen gas will be evolved. Continue adding 1 M HCl until the solution is acidic (test with pH paper).

• Work-up: Transfer the mixture to a separatory funnel and extract the aqueous layer with diethyl ether or ethyl acetate (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic extracts and wash with brine. Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to obtain the crude alcohol.

• Purification: Purify the crude product by flash column chromatography, recrystallization, or distillation as required.

Protocol 2: Titration of Lithium Tetrahydroborate Solution

This protocol allows for the determination of the active hydride concentration in a LiBH₄ solution.

Materials:

• Lithium Tetrahydroborate solution in THF

• Anhydrous THF

• p-Methoxybenzaldehyde

• Acetic acid

• NMR tube and spectrometer

Procedure:

• Under an inert atmosphere, accurately weigh a sample of p-methoxybenzaldehyde into a clean, dry vial.

• Dissolve the aldehyde in a known volume of anhydrous THF.

• To this solution, add a known volume of the LiBH₄ solution to be titrated. The aldehyde should be in excess.

• Allow the reaction to proceed for a few minutes.

• Quench the reaction by adding an excess of acetic acid.

• Transfer a sample of the homogeneous mixture to an NMR tube.

• Record the ¹H NMR spectrum.

• Determine the percentage conversion of the aldehyde to the corresponding alcohol by integrating the respective signals. From this, the concentration of the active hydride in the LiBH₄ solution can be calculated.[12]

V. Visualizations

Caption: General workflow for a Lithium Tetrahydroborate reduction.

Caption: Troubleshooting guide for low reaction yield.

Caption: Potential reaction pathways with Lithium Tetrahydroborate.

References

• 1. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]
• 2. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. rushim.ru [rushim.ru]
• 5. davuniversity.org [davuniversity.org]
• 6. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. lithium borohydride [chemister.ru]
• 11. chemistry.mdma.ch [chemistry.mdma.ch]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up LiBH₄-Mediated Reactions

This technical support center is designed for researchers, scientists, and drug development professionals to address the challenges encountered when scaling up reactions mediated by lithium borohydride (B1222165) (LiBH₄). Below you will find troubleshooting guides and frequently asked questions to navigate common issues during your experiments.

Troubleshooting Guide

This guide provides solutions to specific problems you may encounter during the scale-up of LiBH₄-mediated reactions.

Problem	Potential Cause	Troubleshooting Steps
1. Incomplete Reaction or Low Yield	Insufficient Reagent: The stoichiometry that worked on a small scale may not be sufficient for a larger reaction due to factors like moisture absorption or reagent degradation.	- Increase Stoichiometry: Gradually increase the molar equivalents of LiBH₄. For sluggish reactions, a moderate excess can be beneficial. - Reagent Quality: Use a freshly opened container of LiBH₄ or titrate an existing solution to determine its active hydride content.
Poor Solubility: LiBH₄ has varying solubility in different ethereal solvents, which can impact its effective concentration and reactivity.	- Solvent Selection: Tetrahydrofuran (THF) is a common choice due to the high solubility of LiBH₄. For less reactive substrates, diethyl ether (Et₂O) may be a better option as the reactivity of LiBH₄ is often higher in this solvent.[1][2] - Temperature: Gently warming the reaction mixture (if the substrate and product are stable) can improve solubility and reaction rate.
Inadequate Mixing: On a larger scale, inefficient stirring can lead to localized "hot spots" and incomplete mixing of reagents.	- Mechanical Stirring: Switch from magnetic stirring to overhead mechanical stirring for better agitation in larger reaction vessels.
Low Reaction Temperature: While lower temperatures can improve selectivity, they may not be sufficient for less reactive substrates on a larger scale.	- Temperature Optimization: Gradually increase the reaction temperature and monitor the progress by TLC or GC to find a balance between reaction rate and selectivity.
2. Formation of Side Products	Over-reduction: The higher reactivity of LiBH₄ compared to reagents like sodium borohydride can lead to the reduction of other functional groups.[3][4]	- Control Temperature: Perform the reaction at lower temperatures (e.g., 0 °C or -20 °C) to enhance selectivity. - Slow Addition: Add the LiBH₄ solution dropwise to the substrate solution to maintain a low concentration of the reducing agent.
Reaction with Solvent: Ethereal solvents can be cleaved by LiBH₄ at elevated temperatures over extended reaction times.	- Minimize Reaction Time: Monitor the reaction closely and quench it as soon as the starting material is consumed. - Use a More Stable Solvent: Consider using a higher-boiling ether if elevated temperatures are required.
3. Difficult Work-up and Product Isolation	Formation of Gels/Emulsions: Boron byproducts and metal salts can form gelatinous precipitates or persistent emulsions during aqueous quenching.	- Fieser Work-up: A sequential addition of water, aqueous sodium hydroxide (B78521), and then more water can produce granular salts that are easier to filter.[1] - Rochelle's Salt: Adding a saturated aqueous solution of Rochelle's salt (sodium potassium tartrate) can help break up aluminum or boron salt emulsions.
Exothermic Quenching: The reaction of excess LiBH₄ with a protic quenching agent is highly exothermic and can be dangerous on a large scale.	- Cooling: Ensure the reaction mixture is cooled to 0 °C or below in an ice or dry ice bath before quenching. - Slow Addition: Add the quenching agent (e.g., water, dilute acid) slowly and dropwise with vigorous stirring to control the exotherm. - Pre-quench with Ethyl Acetate (B1210297): For moisture-sensitive products, a pre-quench with ethyl acetate can consume excess hydride before the aqueous work-up.[1]
4. Thermal Runaway	Poor Heat Dissipation: The surface area-to-volume ratio decreases as the reaction scale increases, making it more difficult to dissipate the heat generated by the exothermic reaction.	- Efficient Cooling: Use a larger cooling bath and ensure good thermal contact with the reaction vessel. - Controlled Addition: Add the limiting reagent in portions or via an addition funnel to control the rate of heat generation. - Dilution: Using a larger volume of solvent can help to absorb and dissipate the heat more effectively.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety precautions for handling large quantities of LiBH₄?

A1: Lithium borohydride is a water-reactive and flammable solid. When handling larger quantities, always:

• Work in a well-ventilated fume hood, away from ignition sources.[5]

• Use personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and appropriate gloves.

• Ensure that all glassware is oven-dried and the reaction is conducted under an inert atmosphere (e.g., nitrogen or argon).

• Have appropriate fire extinguishing media readily available, such as a Class D fire extinguisher (for combustible metals) or dry sand. Do not use water or carbon dioxide extinguishers. [6]

Q2: Which solvent is best for scaling up LiBH₄ reductions?

A2: The choice of solvent depends on the substrate and desired reactivity.

• Tetrahydrofuran (THF): LiBH₄ is highly soluble in THF, making it a common choice for achieving high concentrations.[1]

• Diethyl ether (Et₂O): The reactivity of LiBH₄ is often enhanced in diethyl ether.[1][2]

• Protic solvents (e.g., alcohols): These should be avoided as they will react with LiBH₄.

Q3: How can I monitor the progress of a large-scale LiBH₄ reaction?

A3: For large-scale reactions, taking aliquots for analysis can be challenging.

• In-situ Monitoring: If available, in-situ monitoring techniques such as infrared (IR) spectroscopy can be used to track the disappearance of the starting material's carbonyl stretch.

• Careful Aliquoting: If you must take an aliquot, do so under a positive pressure of inert gas. Quench the aliquot carefully in a separate flask before preparing it for analysis by TLC, GC, or LC-MS.

Q4: My reaction generates a fine white precipitate that clogs filter paper during work-up. What can I do?

A4: This is likely due to the formation of finely divided boron salts.

• Use a Filter Aid: Filter the mixture through a pad of Celite® or diatomaceous earth. This provides a porous medium that helps to trap the fine particles without clogging.

• Centrifugation: For larger volumes, centrifugation followed by decantation of the supernatant can be an effective way to separate the solid byproducts.

Quantitative Data on Reaction Parameters

The following tables provide a general comparison of reaction parameters for the reduction of an ester to a primary alcohol using LiBH₄ at different scales. Actual conditions will vary depending on the specific substrate.

Table 1: Solvent and Temperature Considerations

Parameter	Lab Scale (e.g., 1-10 g)	Pilot Scale (e.g., 100 g - 1 kg)
Solvent	THF or Et₂O	THF often preferred for solubility and higher boiling point.
Temperature	0 °C to room temperature is common.	May require slightly elevated temperatures to ensure complete reaction, but careful monitoring of the exotherm is crucial.
Reaction Time	1-4 hours	May be longer due to slower addition rates for thermal control.

Table 2: Stoichiometry and Yield

Parameter	Lab Scale	Pilot Scale
LiBH₄ Equivalents	1.5 - 2.0	May need to be slightly increased (e.g., 2.0 - 2.5) to compensate for any moisture or handling losses.
Typical Yield	85-95%	80-90% (Yields may be slightly lower due to handling losses and more rigorous purification).

Detailed Experimental Protocols

Protocol 1: Large-Scale Reduction of an Ester to a Primary Alcohol

This protocol is a general guideline for the reduction of a generic ester on a multi-gram scale.

• Setup:

  • Assemble a multi-neck round-bottom flask equipped with an overhead mechanical stirrer, a thermocouple, a reflux condenser with a nitrogen/argon inlet, and an addition funnel.

  • Ensure all glassware is thoroughly oven-dried and assembled while hot under a stream of inert gas.

• Reaction:

  • Charge the flask with the ester (1.0 eq) dissolved in anhydrous THF (e.g., 5-10 mL per gram of ester).

  • Cool the solution to 0 °C using an ice-water bath.

  • Slowly add a solution of LiBH₄ in THF (e.g., 2.0 M solution, 2.2 eq) via the addition funnel over 1-2 hours, maintaining the internal temperature below 10 °C.

  • Once the addition is complete, allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC/GC analysis indicates complete consumption of the starting material.

• Work-up (Fieser Method):

  • Cool the reaction mixture back down to 0 °C.

  • Slowly and carefully add water (1 mL for every 1 g of LiBH₄ used) dropwise.

  • Add 15% aqueous sodium hydroxide (1 mL for every 1 g of LiBH₄ used).

  • Add water again (3 mL for every 1 g of LiBH₄ used).

  • Remove the cooling bath and stir the mixture vigorously for 1 hour. The resulting white precipitate should be granular and easy to filter.

  • Filter the mixture through a pad of Celite®, washing the filter cake with additional THF or ethyl acetate.

  • Combine the organic filtrates, dry over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude alcohol.

Visualizations

Caption: Experimental workflow for a large-scale LiBH₄-mediated ester reduction.

Caption: Troubleshooting logic for addressing low yield in LiBH₄ reactions.

References

• 1. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 2. researchgate.net [researchgate.net]
• 3. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 4. quora.com [quora.com]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. LITHIUM BOROHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

Lithium Borohydride (LiBH₄) Technical Support Center: Preventing Decomposition During Storage

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the storage and handling of lithium borohydride (B1222165) (LiBH₄). Our aim is to provide you with the necessary information to prevent its decomposition and ensure the integrity of your experiments.

Section 1: Frequently Asked Questions (FAQs)

Q1: My LiBH₄ powder appears clumpy and has a faint odor. Is it still usable?

A1: Clumping and a faint, slightly sweet or acrid odor are initial signs of decomposition, likely due to exposure to moisture. Lithium borohydride is highly hygroscopic and reacts with water to produce lithium hydroxide (B78521), boric acid, and hydrogen gas. While it may still retain some reactivity, its purity is compromised, which can significantly impact the stoichiometry and outcome of your reactions. It is strongly recommended to use fresh, free-flowing powder for optimal and reproducible results. For critical applications, quantifying the remaining active hydride content via titration is advised before use.

Q2: I stored my LiBH₄ in a desiccator with silica (B1680970) gel, but it still decomposed. Why?

A2: While a desiccator helps to reduce ambient moisture, it may not be sufficient to protect LiBH₄ in the long term, especially if the desiccant is not regularly regenerated or the desiccator seal is imperfect. Furthermore, LiBH₄ can also react with atmospheric oxygen over time. For long-term storage, it is imperative to store LiBH₄ under an inert atmosphere, such as argon or nitrogen, in a hermetically sealed container.

Q3: Can I store LiBH₄ in a standard laboratory freezer?

A3: Storing LiBH₄ at low temperatures (e.g., in a freezer) can slow down the rate of thermal decomposition. However, it is crucial to ensure the container is absolutely airtight before placing it in a cold environment. A non-hermetic container can "breathe" as the internal air cools and contracts, drawing in moist air from the freezer's atmosphere. This will lead to accelerated decomposition upon warming. Always allow the sealed container to return to room temperature before opening to prevent condensation of atmospheric moisture onto the cold powder.

Q4: What is the expected shelf-life of LiBH₄ under ideal storage conditions?

A4: When stored properly in a sealed container under a dry, inert atmosphere (e.g., in a glovebox or sealed under argon) at room temperature, high-purity lithium borohydride can be stable for several years. However, for quantitative applications, it is good practice to re-analyze the purity of the reagent after long-term storage.

Section 2: Troubleshooting Guide

This guide will help you identify and resolve common issues related to LiBH₄ decomposition.

Observed Issue	Potential Cause	Recommended Action
Gas evolution (hissing sound) upon opening the container.	Severe moisture contamination leading to hydrolysis and hydrogen gas production.	CAUTION: Hydrogen gas is flammable. Do not open the container in the presence of ignition sources. Handle in a well-ventilated fume hood. The material is significantly decomposed and should be disposed of safely.
Reduced reactivity or incomplete reaction in your experiment.	Partial decomposition of LiBH₄, leading to a lower active hydride content.	Quantify the purity of your LiBH₄ using the iodometric titration protocol (see Section 4). Adjust the amount of reagent used in your reaction based on the determined purity. For future experiments, use a fresh batch of LiBH₄ stored under an inert atmosphere.
Inconsistent results between different batches of LiBH₄.	Variation in the purity of different batches due to handling and storage history.	Implement a standard operating procedure for storing and handling LiBH₄. Always store it in a dedicated, inert-atmosphere environment (e.g., a glovebox). Quantify the purity of each new batch upon receipt and periodically thereafter.
Discoloration of the LiBH₄ powder (e.g., yellowing or graying).	Reaction with impurities or atmospheric components other than water.	The material is likely contaminated and should not be used for sensitive applications. Dispose of the material according to safety guidelines.

Section 3: Decomposition Pathways and Prevention

Understanding the mechanisms of LiBH₄ decomposition is key to preventing it. The two primary pathways are hydrolysis and thermolysis.

Hydrolysis Decomposition Pathway

Lithium borohydride reacts exothermically with water. This reaction can be vigorous and produce flammable hydrogen gas.

Reaction: LiBH₄ + 4H₂O → LiOH + B(OH)₃ + 4H₂

Below is a diagram illustrating the steps to prevent hydrolysis.

Caption: Workflow for preventing hydrolysis of LiBH₄.

Thermal Decomposition Pathway

While more stable than many hydrides, LiBH₄ will decompose upon heating, releasing hydrogen gas in a multi-step process. The presence of certain additives can significantly lower the decomposition temperature.

Decomposition Steps (simplified):

• LiBH₄ → 1/12 Li₂B₁₂H₁₂ + 5/6 LiH + 13/12 H₂ (Occurs at temperatures > 380 °C for pure LiBH₄)

• Further decomposition of Li₂B₁₂H₁₂ at higher temperatures.

The following diagram illustrates the thermal decomposition pathway and the influence of stabilizers.

Caption: Thermal decomposition pathways of pure and stabilized LiBH₄.

Impact of Stabilizers on Decomposition Temperature

Various additives can be used to lower the thermal decomposition temperature of LiBH₄, which is a key strategy in hydrogen storage research but a critical consideration for storage stability if impurities are present.

Compound	Onset Decomposition Temperature (°C)	Reference
Pure LiBH₄	~380-400 °C	[1]
LiBH₄-LiOH (3:1)	~220 °C	[1][2]
LiBH₄-LiOH-NiCl₂ (5 wt%)	~80 °C	[2][3]
LiBH₄-TiO₂	~150 °C

Section 4: Experimental Protocols

Protocol: Purity Assessment of LiBH₄ by Iodometric Titration

This method determines the concentration of active hydride in a LiBH₄ sample. The borohydride reduces iodine to iodide, and the excess iodine is back-titrated with a standard sodium thiosulfate (B1220275) solution.

Materials:

• LiBH₄ sample (approx. 100-150 mg)

• Standardized 0.1 M Sodium Thiosulfate (Na₂S₂O₃) solution

• 0.1 M Iodine (I₂) solution in potassium iodide (KI)

• 1 M Sulfuric Acid (H₂SO₄)

• Starch indicator solution (1%)

• Deionized water

• 250 mL Erlenmeyer flasks

• 50 mL burette

• Analytical balance

Procedure:

• Sample Preparation (in an inert atmosphere, e.g., glovebox): a. Accurately weigh approximately 100-150 mg of the LiBH₄ sample into a 250 mL Erlenmeyer flask. b. Record the exact mass. c. Add 50 mL of a freshly prepared, degassed 0.5 M NaOH solution to dissolve the sample.

• Reaction with Iodine: a. To the dissolved LiBH₄ solution, add a precise volume (e.g., 50.00 mL) of the 0.1 M iodine solution. The solution should turn dark brown, indicating an excess of iodine. b. Swirl the flask and allow it to react for 5-10 minutes.

• Titration: a. Acidify the solution by slowly adding 20 mL of 1 M H₂SO₄. b. Titrate the excess iodine with the standardized 0.1 M Na₂S₂O₃ solution. c. As the brown color of the iodine fades to a pale yellow, add 2-3 mL of the starch indicator solution. The solution will turn a deep blue-black. d. Continue the titration dropwise with constant swirling until the blue-black color disappears completely. This is the endpoint. e. Record the volume of Na₂S₂O₃ solution used.

• Blank Titration: a. Perform a blank titration by repeating steps 2 and 3 without the LiBH₄ sample.

• Calculation: a. Calculate the moles of I₂ that reacted with LiBH₄: Moles of reacted I₂ = (Volume of Na₂S₂O₃ for blank - Volume of Na₂S₂O₃ for sample) × Molarity of Na₂S₂O₃ / 2 b. The reaction stoichiometry is: BH₄⁻ + 4I₂ + 10OH⁻ → B(OH)₄⁻ + 8I⁻ + 6H₂O c. Calculate the moles of LiBH₄ in the sample: Moles of LiBH₄ = Moles of reacted I₂ / 4 d. Calculate the purity of LiBH₄: Purity (%) = (Moles of LiBH₄ × Molar mass of LiBH₄) / Mass of sample × 100

Protocol: Thermal Stability Analysis by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, allowing for the determination of decomposition temperatures.

Equipment:

• Thermogravimetric Analyzer (TGA)

• Inert atmosphere (high purity Argon or Nitrogen)

• Alumina or platinum crucibles

• Analytical balance

Procedure:

• Sample Preparation (in an inert atmosphere): a. Tare an appropriate TGA crucible. b. Accurately weigh 5-10 mg of the LiBH₄ sample into the crucible.

• Instrument Setup: a. Place the sample crucible in the TGA furnace. b. Purge the furnace with the inert gas at a flow rate of 50-100 mL/min for at least 30 minutes to ensure an oxygen-free environment.

• TGA Measurement: a. Set the temperature program: i. Equilibrate at 30 °C for 10 minutes. ii. Ramp the temperature from 30 °C to 600 °C at a heating rate of 10 °C/min. b. Start the measurement and record the mass loss as a function of temperature.

• Data Analysis: a. Plot the percentage mass loss versus temperature. b. The onset temperature of decomposition is determined from the initial point of significant mass loss.

Protocol: Analysis of Thermal Transitions by Differential Scanning Calorimetry (DSC)

DSC measures the heat flow into or out of a sample as it is heated or cooled, identifying phase transitions and decomposition events.

Equipment:

• Differential Scanning Calorimeter (DSC)

• Inert atmosphere (high purity Argon or Nitrogen)

• Hermetically sealable aluminum or high-pressure stainless steel pans

• Crimper for sealing pans

Procedure:

• Sample Preparation (in an inert atmosphere): a. Tare a DSC pan and lid. b. Accurately weigh 2-5 mg of the LiBH₄ sample into the pan. c. Hermetically seal the pan using the crimper. This is critical to contain any evolved hydrogen. For higher temperature studies, use high-pressure pans.

• Instrument Setup: a. Place the sealed sample pan and an empty, sealed reference pan into the DSC cell. b. Purge the cell with the inert gas at a flow rate of 20-50 mL/min.

• DSC Measurement: a. Set the temperature program: i. Equilibrate at 25 °C. ii. Ramp the temperature from 25 °C to 450 °C at a heating rate of 10 °C/min. b. Start the measurement and record the heat flow.

• Data Analysis: a. Plot the heat flow versus temperature. b. Identify endothermic (heat absorbing) and exothermic (heat releasing) peaks. For LiBH₄, you will typically observe: i. An endotherm around 110-115 °C corresponding to a phase transition. ii. An endotherm around 275-280 °C corresponding to melting. iii. A broad endotherm at higher temperatures (>380 °C) corresponding to decomposition.

Disclaimer: These protocols are intended as a general guide. Specific parameters may need to be optimized for your particular instrument and experimental objectives. Always follow the safety guidelines provided by your institution and the instrument manufacturer.

References

• 1. Investigating the dehydrogenation pathway for lithium borohydride / hydroxide system - Nottingham ePrints [eprints.nottingham.ac.uk]
• 2. Understanding the reaction pathway of lithium borohydride-hydroxide-based multi-component systems for enhanced hydrogen storage - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA05368K [pubs.rsc.org]
• 3. Understanding the reaction pathway of lithium borohydride-hydroxide-based multi-component systems for enhanced hydrogen storage - Journal of Materials Chemistry A (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Enhancing LiBH₄ Reactivity and Selectivity

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for modifying Lithium Borohydride (LiBH₄) to enhance its reactivity and selectivity.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses common issues encountered during the modification of LiBH₄.

1. Synthesis and Modification

• Question: My ball milling process for doping LiBH₄ with a metal halide seems ineffective, with poor dispersion of the additive. What are the common causes and solutions?

  • Answer: Ineffective ball milling can stem from several factors. Firstly, an inappropriate ball-to-powder ratio can lead to inefficient milling; a ratio of 10:1 is often effective. Secondly, the milling time might be insufficient. For many systems, milling for several hours (e.g., up to 72 hours) is necessary to ensure proper mixing and particle size reduction. Lastly, for certain additives, wet ball milling using a solvent like THF can improve dispersion and prevent agglomeration. However, ensure the solvent is anhydrous and does not react with your materials.

• Question: During the nanoconfinement of LiBH₄ via melt infiltration into a carbon scaffold, I observe low infiltration efficiency. How can I improve this?

  • Answer: Low infiltration efficiency in melt infiltration is often due to poor wetting of the carbon scaffold by molten LiBH₄. Ensure the scaffold is properly dried and degassed under vacuum at elevated temperatures (e.g., 300 °C for 24 hours) to remove any adsorbed species that might hinder wetting. Applying a hydrogen backpressure (e.g., 60 bar) during the infiltration process at a temperature above the melting point of LiBH₄ (around 300 °C) can also facilitate better infiltration into the pores.

• Question: I am using solvent impregnation for nanoconfinement, but the resulting material shows poor hydrogen storage performance. What could be the issue?

  • Answer: The choice of solvent is critical in solvent impregnation. The solvent should effectively dissolve LiBH₄ without reacting with it. Ethers like THF and diethyl ether are commonly used. Incomplete removal of the solvent after impregnation can negatively impact the material's properties. Ensure a thorough drying process under vacuum. Additionally, the surface tension of the solvent can affect the infiltration process; lower surface tension solvents may lead to better pore filling.

2. Reactivity and Hydrogen Storage

• Question: The onset temperature for hydrogen desorption of my modified LiBH₄ is still high. How can I further reduce it?

  • Answer: If the desorption temperature remains high, consider the following:

    • Additive Choice: Not all additives are equally effective. Metal halides like TiCl₃, TiF₃, and ZnF₂ have been shown to significantly reduce the dehydrogenation temperature.[1] In contrast, some halides like MgF₂, MgCl₂, and CaCl₂ have a negligible effect.[1]

    • Nanoconfinement: Confining LiBH₄ in nanoporous scaffolds can drastically lower the decomposition temperature. The pore size of the scaffold plays a crucial role; smaller pores generally lead to a greater reduction in the desorption temperature.

    • Reactive Composites: Creating a reactive hydride composite, for instance with MgH₂, can thermodynamically destabilize LiBH₄, lowering its decomposition temperature.

• Question: My modified LiBH₄ shows poor reversibility for hydrogen storage. What are the likely causes and how can I improve it?

  • Answer: Poor reversibility is a common challenge and can be attributed to several factors:

    • Formation of Stable Intermediates: The formation of highly stable intermediates like Li₂B₁₂H₁₂ during dehydrogenation can hinder the rehydrogenation process. Applying a hydrogen backpressure (e.g., 3-10 bar) during dehydrogenation can suppress the formation of such species.[2][3]

    • Diborane (B8814927) Emission: The loss of boron through the emission of diborane (B₂H₆) during dehydrogenation leads to irreversible capacity loss. Nanoconfinement has been shown to suppress or eliminate diborane release.[4]

    • Phase Segregation: In composite materials, the separation of the constituent phases after cycling can lead to a loss of the synergistic effects that promote reversibility. High-energy ball milling can help to create and maintain an intimate mixture of the components.

• Question: I am observing the release of diborane (B₂H₆) during dehydrogenation. How can I prevent this?

  • Answer: Diborane emission is a significant contributor to the irreversibility of LiBH₄. Nanoconfinement of LiBH₄ within a porous scaffold is a highly effective strategy to suppress or eliminate B₂H₆ release, likely by altering the decomposition pathway.[4]

3. Characterization

• Question: The XRD pattern of my ball-milled LiBH₄ with an additive is difficult to interpret due to broad peaks. What can I do?

  • Answer: Peak broadening in XRD patterns after ball milling is expected and indicates a reduction in crystallite size and an increase in lattice strain. To aid interpretation, you can:

    • Compare the pattern with standard XRD patterns for LiBH₄ and the additive.

    • Perform Rietveld refinement to analyze the phase composition and microstructure.

    • Use complementary characterization techniques like Nuclear Magnetic Resonance (NMR) spectroscopy to probe the local environment of lithium and boron.

• Question: How can I confirm that LiBH₄ has been successfully infiltrated into the pores of my scaffold material?

  • Answer: Successful infiltration can be confirmed through a combination of techniques:

    • Nitrogen Adsorption-Desorption: A significant reduction in the surface area and pore volume of the scaffold after infiltration indicates that the pores have been filled.

    • Differential Scanning Calorimetry (DSC): The disappearance or shift of the melting and phase transition peaks of bulk LiBH₄ is a strong indicator of nanoconfinement.

    • Transmission Electron Microscopy (TEM) with Energy-Dispersive X-ray Spectroscopy (EDS): TEM can provide visual evidence of the scaffold's pores being filled, and EDS mapping can confirm the presence and distribution of lithium and boron within the scaffold.

Quantitative Data Summary

The following tables summarize key quantitative data from various studies on modified LiBH₄.

Table 1: Effect of Additives on Hydrogen Desorption Properties of LiBH₄

Additive (molar ratio)	Onset Desorption Temperature (°C)	Hydrogen Release (wt.%)	Conditions
Pristine LiBH₄	>380	~13.8 (total)	1 bar pressure
0.1 TiF₃	150	3.5	-
0.1 TiCl₃	Room Temperature	-	-
0.5 ZnCl₂	Room Temperature	-	-
NbF₅ (5LiBH₄–NbF₅)	60	4	Below 255 °C
MgH₂ (2LiBH₄-MgH₂)	265	8.3	High-energy ball milling
La₂Mg₁₇ (LiBH₄–0.083La₂Mg₁₇)	<330	6.1	400 min at 330 °C

Table 2: Effect of Nanoconfinement on Hydrogen Storage Properties of LiBH₄

Scaffold Material	Pore Size (nm)	Onset Desorption Temperature (°C)	Rehydrogenation Conditions	Key Findings
Nanoporous Carbon	2.0	220	-	Suppression of diborane release.
Carbon Aerogel	13	-	400 °C, 100 bar H₂	Significantly improved rehydrogenation conditions.
Nanoporous Carbon	4.0	-	250 °C, 60 bar H₂	Reversible hydrogen storage below the melting point of bulk LiBH₄.
Hollow Carbon Spheres	-	100	300 °C, 6 MPa H₂	Solvent impregnation led to lower desorption temperatures than melt infiltration.[5]

Experimental Protocols

1. Modification of LiBH₄ by Ball Milling with Metal Halide Additives

• Objective: To prepare a homogeneous mixture of LiBH₄ and a metal halide additive to enhance its reactivity.

• Materials: LiBH₄ powder, metal halide additive (e.g., TiCl₃), anhydrous solvent (optional, e.g., THF), milling vials and balls (e.g., tungsten carbide).

• Procedure:

  • All handling of materials must be performed in an inert atmosphere (e.g., an argon-filled glovebox) due to the air and moisture sensitivity of LiBH₄.

  • Weigh the desired amounts of LiBH₄ and the metal halide additive to achieve the target molar ratio.

  • Place the powders into the milling vial along with the milling balls. A typical ball-to-powder weight ratio is 10:1.

  • (Optional for wet milling) Add a small amount of anhydrous solvent to the vial.

  • Seal the vial tightly inside the glovebox.

  • Perform ball milling for the desired duration and at the specified speed. Milling times can range from a few hours to over 72 hours, depending on the materials and desired outcome.

  • After milling, return the vial to the glovebox before opening to retrieve the modified LiBH₄ powder.

2. Nanoconfinement of LiBH₄ by Melt Infiltration

• Objective: To infiltrate molten LiBH₄ into the pores of a nanoporous scaffold.

• Materials: LiBH₄ powder, nanoporous scaffold (e.g., carbon aerogel), high-pressure vessel.

• Procedure:

  • Thoroughly dry and degas the nanoporous scaffold under high vacuum at an elevated temperature (e.g., 300 °C) for several hours to remove any adsorbed moisture and gases.

  • In an inert atmosphere, physically mix the dried scaffold with LiBH₄ powder in the desired weight ratio.

  • Load the mixture into a high-pressure vessel.

  • Seal the vessel and purge with inert gas before pressurizing with hydrogen to the desired backpressure (e.g., 60 bar).

  • Heat the vessel to a temperature above the melting point of LiBH₄ (e.g., 300 °C) and hold for a sufficient time to allow for complete infiltration (e.g., 1-2 hours).

  • Cool the vessel to room temperature before slowly releasing the pressure.

  • Handle the resulting composite material in an inert atmosphere.

3. Nanoconfinement of LiBH₄ by Solvent Impregnation

• Objective: To infiltrate a solution of LiBH₄ into the pores of a nanoporous scaffold.

• Materials: LiBH₄ powder, nanoporous scaffold, anhydrous solvent (e.g., THF).

• Procedure:

  • Dry and degas the nanoporous scaffold as described in the melt infiltration protocol.

  • In an inert atmosphere, prepare a saturated or known concentration solution of LiBH₄ in the chosen anhydrous solvent.

  • Add the scaffold to the LiBH₄ solution.

  • Allow the mixture to stir for several hours to ensure complete impregnation of the pores.

  • Slowly evaporate the solvent under vacuum, initially at room temperature and then with gentle heating if necessary, to obtain the dry composite.

  • Store and handle the final product in an inert atmosphere.

Visualizations

References

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Tuning LiBH4 for Hydrogen Storage: Destabilization, Additive, and Nanoconfinement Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chalcogen.ro [chalcogen.ro]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Reduction of Esters and Lactones: LiBH₄ vs. LiAlH₄

For researchers, scientists, and drug development professionals, the selection of an appropriate reducing agent is a critical decision that dictates the efficiency, selectivity, and safety of a synthetic route. Among the myriad of available hydrides, lithium borohydride (B1222165) (LiBH₄) and lithium aluminum hydride (LiAlH₄) are two of the most prominent reagents for the reduction of esters and lactones to their corresponding alcohols or diols. This guide provides an objective comparison of their performance, supported by experimental data, to aid in the rational selection of the optimal reagent for a given synthetic challenge.

At a Glance: Key Differences

Feature	Lithium Borohydride (LiBH₄)	Lithium Aluminum Hydride (LiAlH₄)
Reactivity	Strong, but less reactive than LiAlH₄	Very strong and highly reactive
Chemoselectivity	High	Low
Functional Group Tolerance	Tolerates amides, carboxylic acids, nitro groups	Reduces a wide range of functional groups
Safety	Safer to handle, reacts slowly with protic solvents	Pyrophoric, reacts violently with water
Solvents	Ethers (e.g., THF, diethyl ether)	Ethers (e.g., THF, diethyl ether)
Workup	Generally simpler aqueous workup	Requires careful quenching and filtration

Performance in Ester and Lactone Reduction

Both LiBH₄ and LiAlH₄ are highly effective in reducing esters and lactones. However, their differing reactivity and selectivity profiles make them suitable for different synthetic scenarios.

Lithium Aluminum Hydride (LiAlH₄) is a powerful, non-selective reducing agent capable of reducing a broad spectrum of functional groups, including esters, carboxylic acids, amides, nitiles, and more.[1] This broad reactivity can be a significant drawback when other sensitive functional groups are present in the molecule. However, for the straightforward reduction of simple esters or lactones on robust substrates, LiAlH₄ provides excellent yields. For example, the reduction of diethyl phthalate (B1215562) to 1,2-benzenedimethanol (B1213519) has been reported with a 93% yield.[1]

Lithium Borohydride (LiBH₄) , while still a potent reducing agent, offers a milder and more selective alternative to LiAlH₄.[1] It readily reduces esters and lactones but is significantly less reactive towards other functional groups such as amides, carboxylic acids, and nitro groups. This enhanced chemoselectivity makes LiBH₄ the reagent of choice for the reduction of esters and lactones in complex molecules where the preservation of other functionalities is paramount.

Quantitative Data on Ester and Lactone Reduction

Substrate	Reagent	Product	Yield (%)	Reference
Diethyl phthalate	LiAlH₄	1,2-Benzenedimethanol	93	[1]
γ-Butyrolactone	LiBH₄	1,4-Butanediol	High (not specified)	General procedure
A generic ester (RCOOR')	LiBH₄	RCH₂OH + R'OH	High (not specified)	General procedure
A generic lactone	LiAlH₄	Diol	High (not specified)	General procedure

Reaction Mechanisms

The reduction of esters and lactones by both LiBH₄ and LiAlH₄ proceeds via nucleophilic acyl substitution, where a hydride ion (H⁻) attacks the electrophilic carbonyl carbon.

With LiAlH₄ , the initial hydride addition forms a tetrahedral intermediate which then collapses, expelling an alkoxide leaving group to form an aldehyde. This aldehyde is subsequently reduced to the primary alcohol. Due to the high reactivity of LiAlH₄, the intermediate aldehyde is not isolable.[2][3] In the case of a lactone, the ring is opened to form a hydroxy aldehyde which is then reduced to the corresponding diol.

The mechanism with LiBH₄ is analogous. However, its reduced reactivity can sometimes allow for better control over the reaction. The Lewis acidic lithium cation is believed to play a crucial role in activating the carbonyl group towards nucleophilic attack by the borohydride.[1]

General mechanism for ester reduction.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide to Validating the Purity of Synthesized Lithium Tetrahydroborate

For Researchers, Scientists, and Drug Development Professionals

Lithium tetrahydroborate (LiBH₄), a potent and versatile reducing agent, is a cornerstone in synthetic chemistry. However, its efficacy and the reproducibility of experimental results are intrinsically linked to its purity. This guide provides a comprehensive comparison of analytical techniques for validating the purity of synthesized LiBH₄, alongside a comparative analysis with common alternative reducing agents. Detailed experimental protocols and supporting data are presented to assist researchers in selecting the most appropriate analytical strategy for their needs.

Comparison of Analytical Techniques for LiBH₄ Purity

The purity of synthesized Lithium tetrahydroborate can be assessed through a combination of techniques, each offering unique insights into the nature and quantity of impurities. A multi-faceted approach is often recommended for a comprehensive evaluation.

Analytical Technique	Information Provided	Typical Purity Level Detected	Common Impurities Detected
Iodometric Titration	Quantitative determination of the active hydride content, providing the overall purity of the LiBH₄ sample.	> 95%[1]	Does not identify specific impurities, but a lower-than-expected purity indicates the presence of non-reducing species.
Fourier-Transform Infrared (FTIR) Spectroscopy	Qualitative and semi-quantitative identification of functional groups. Confirms the presence of the B-H bond in the [BH₄]⁻ anion and can detect oxygen-containing impurities.	Primarily qualitative, but can detect impurities at levels of ~1-5%.	Lithium hydroxide (B78521) (LiOH), Lithium oxide (Li₂O), residual solvents (e.g., THF), and borate (B1201080) species (LiBO₂) resulting from degradation.[2][3]
Powder X-ray Diffraction (PXRD)	Identification of crystalline phases. Can detect crystalline impurities and verify the crystal structure of LiBH₄. Quantitative analysis is possible through Rietveld refinement.	Can detect crystalline impurities at levels of ~1-5%.	Unreacted starting materials (e.g., LiCl, LiH), and crystalline degradation products.[4]

Experimental Protocols

Accurate purity determination is contingent on rigorous adherence to validated experimental protocols. The following sections detail the methodologies for the key analytical techniques.

Iodometric Titration for Active Hydride Content

This method provides a quantitative measure of the reducing capacity of the LiBH₄ sample, which is directly correlated to its purity.

Principle: Lithium tetrahydroborate reacts with an excess of a standard iodine solution in a basic medium. The unreacted iodine is then back-titrated with a standard sodium thiosulfate (B1220275) solution using starch as an indicator.

Procedure:

• Sample Preparation: In an inert atmosphere (e.g., a glovebox), accurately weigh approximately 100-150 mg of the synthesized LiBH₄ into a dry, stoppered flask.

• Reaction with Iodine: Add 50 mL of a standardized 0.1 N iodine solution in a potassium iodide solution, followed by 20 mL of a 2 N sodium hydroxide solution. Stopper the flask, swirl to dissolve the sample, and allow the reaction to proceed for 10-15 minutes in the dark.

• Titration: Acidify the solution with 25 mL of 2 N sulfuric acid. Immediately titrate the excess iodine with a standardized 0.1 N sodium thiosulfate solution until the solution becomes pale yellow.

• Endpoint Detection: Add 2-3 mL of starch indicator solution. The solution will turn a deep blue-black color. Continue the titration with sodium thiosulfate until the blue color disappears, marking the endpoint.

• Calculation: The purity of LiBH₄ is calculated based on the amount of iodine consumed in the reaction.

FTIR Spectroscopy for Impurity Identification

FTIR spectroscopy is a rapid and sensitive technique for identifying functional groups and is particularly useful for detecting common oxygen-containing impurities.

Principle: Infrared radiation is passed through the sample, and the absorption of specific frequencies corresponds to the vibrational frequencies of the chemical bonds present.

Procedure:

• Sample Preparation: Due to the hygroscopic nature of LiBH₄, all sample handling must be performed in a dry, inert atmosphere. Prepare a solid sample as a KBr pellet or as a mull in Nujol oil.

• Data Acquisition: Record the FTIR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis:

  • LiBH₄ Confirmation: The presence of strong absorption bands in the region of 2200-2400 cm⁻¹ (B-H stretching) and around 1125 cm⁻¹ (B-H bending) confirms the presence of the tetrahydroborate anion.

  • Impurity Detection:

    • LiOH: A broad absorption band around 3670 cm⁻¹ is indicative of the O-H stretching vibration of lithium hydroxide.[3][5]

    • Li₂O: The presence of lithium oxide can be inferred from broad absorptions in the lower frequency region (around 500-700 cm⁻¹).[3]

    • LiBO₂: The formation of borate species due to oxidation can be identified by strong absorptions around 1400 cm⁻¹.[2]

    • Water: A very broad band in the region of 3200-3500 cm⁻¹ indicates the presence of moisture.

Powder X-ray Diffraction (PXRD) for Crystalline Impurity Analysis

PXRD is an essential tool for identifying crystalline phases and can be used for quantitative analysis of crystalline impurities using the Rietveld refinement method.

Principle: A crystalline sample diffracts X-rays at specific angles, creating a unique diffraction pattern that serves as a fingerprint for that crystalline phase. The intensity of the diffraction peaks is proportional to the amount of the phase present.

Procedure:

• Sample Preparation: The LiBH₄ sample must be protected from air and moisture during sample preparation and measurement. This is typically achieved by loading the powdered sample into a capillary tube or a specialized air-sensitive sample holder inside a glovebox.

• Data Collection: Collect the powder diffraction pattern using a diffractometer with Cu Kα radiation. A typical 2θ range for analysis is 10-90°.[4]

• Qualitative Analysis: Compare the experimental diffraction pattern to standard diffraction patterns from databases (e.g., ICDD) to identify the crystalline phases present.

• Quantitative Analysis (Rietveld Refinement):

  • Rietveld refinement is a powerful technique that involves fitting a calculated diffraction pattern to the experimental data.[6][7] The calculated pattern is generated from the crystal structure models of all identified phases.

  • The refinement process adjusts various parameters, including the scale factor for each phase, until the best fit is achieved.

  • The weight fraction of each crystalline phase in the mixture is then calculated from the refined scale factors.[6][8] This allows for the quantification of crystalline impurities.

Comparison with Alternative Reducing Agents

The choice of reducing agent is critical in synthetic chemistry. The following table compares LiBH₄ with other commonly used borohydride (B1222165) and aluminohydride reducing agents.

Reducing Agent	Typical Purity	Common Impurities	Purity Validation Methods
Lithium Tetrahydroborate (LiBH₄)	≥ 95%	LiOH, Li₂O, LiCl, residual solvents	Titration, FTIR, PXRD
Sodium Borohydride (NaBH₄)	97-99%	Sodium metaborate, water	Titration, FTIR, NMR[9]
Lithium Aluminium Hydride (LiAlH₄)	> 95%	Aluminum hydroxides	Titration with iodine, Thermal Analysis (TGA/DSC)[10]
Sodium Cyanoborohydride (NaBH₃CN)	≥ 95-97%	Borate salts, Dimethyl Sulfide	Titration, NMR[9][11]
Borane-Tetrahydrofuran Complex (BH₃·THF)	~1 M solution in THF	Stabilizer (NaBH₄), THF degradation products	Titration, NMR
Catecholborane	High purity available	Disproportionation products	NMR

Visualizing the Purity Validation Workflow

The following diagram illustrates a logical workflow for the comprehensive purity validation of synthesized Lithium tetrahydroborate.

Caption: Workflow for validating the purity of synthesized Lithium tetrahydroborate.

References

• 1. media.msanet.com [media.msanet.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative analysis using Rietveld refinement [crystalimpact.com]
• 7. researchgate.net [researchgate.net]
• 8. bib-pubdb1.desy.de [bib-pubdb1.desy.de]
• 9. chemimpex.com [chemimpex.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. sodium cyanoborohydride SCBH [boron.com]

A Comparative Guide to Spectroscopic Methods for Confirming LiBH₄ Reaction Products

This guide provides a detailed comparison of common spectroscopic methods used to identify and characterize the products of reactions involving lithium borohydride (B1222165) (LiBH₄). Aimed at researchers, scientists, and professionals in drug development, this document outlines the principles, experimental protocols, and data interpretation for Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FTIR), and Raman spectroscopy.

Lithium borohydride is a versatile reducing agent in organic synthesis and a material of interest in hydrogen storage research.[1][2] Its reactivity leads to a variety of potential products depending on the substrate and reaction conditions. For instance, in organic reductions, esters are converted to alcohols, and primary amides to amines.[1] In the context of hydrogen storage, thermal decomposition can yield species such as lithium hydride (LiH), elemental boron (B), and intermediate compounds like Li₂B₁₂H₁₂.[2][3] Accurate confirmation of these products is crucial for reaction optimization, mechanistic studies, and quality control.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful, non-destructive technique for obtaining detailed structural information about molecules in solution and the solid state. For LiBH₄ reactions, multinuclear NMR (¹¹B, ¹H, ⁷Li) provides comprehensive insight into the fate of the boron reagent, the structure of the organic products, and the lithium environment.

¹¹B NMR Spectroscopy

¹¹B NMR is the most direct method for observing the boron center. The chemical shift and multiplicity of the boron signal are highly sensitive to its chemical environment. The parent [BH₄]⁻ anion typically appears as a characteristic quintet in proton-coupled spectra due to coupling with four equivalent hydrogens.[4]

Key Identifiers:

• LiBH₄: Appears at a high-field chemical shift, typically between -26 and -45 ppm.[4]

• Reaction Intermediates: Species like diborane (B8814927) or other borane (B79455) adducts will have distinct chemical shifts. The formation of Li₂B₁₂H₁₂ during decomposition is identified by a signal around -15.6 ppm.[3]

• Boron-Oxygen Species: Oxidation or hydrolysis byproducts containing B-O bonds, such as borate (B1201080) esters or boric acid, generally appear at lower fields (more positive ppm values). For instance, boronate esters can give signals around 27-30 ppm.[5]

• Amorphous Boron: Broad signals around -12 ppm can indicate the formation of amorphous boron species during decomposition reactions.[3]

¹H and ⁷Li NMR Spectroscopy

• ¹H NMR: Essential for confirming the structure of organic products from LiBH₄ reductions. For example, the reduction of an ester to an alcohol will show the disappearance of ester α-protons and the appearance of new signals corresponding to the alcohol's α-protons and the hydroxyl proton.

• ⁷Li NMR: While less common, ⁷Li NMR can be used to probe changes in the coordination environment of the lithium cation during the reaction.

Comparative Data: NMR Spectroscopy

Species/Product Type	Nucleus	Typical Chemical Shift (δ, ppm)	Multiplicity (¹H-coupled for ¹¹B)	Reference(s)
LiBH₄	¹¹B	-26 to -45	Quintet	[4]
Li₂B₁₂H₁₂	¹¹B	~ -15.6	Singlet	[3]
Amorphous Boron	¹¹B	~ -12	Broad Singlet	[3]
Boronate Esters	¹¹B	27 - 30	Singlet	[5]
Lithium Aminoborohydrides	¹¹B	-	J-coupling: 82-87 Hz	[6]

Vibrational Spectroscopy: FTIR and Raman

Both FTIR and Raman spectroscopy probe the vibrational modes of molecules, providing a "fingerprint" based on the types of chemical bonds present. They are highly complementary techniques. FTIR is sensitive to polar bonds and is excellent for identifying functional groups like O-H and N-H. Raman spectroscopy is more sensitive to non-polar, symmetric bonds and is particularly useful for analyzing B-H and B-B bonds without interference from aqueous solvents.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR is widely used to monitor LiBH₄ reactions by tracking the disappearance of B-H vibrations and the appearance of new functional groups in the product.

Key Identifiers:

• B-H Vibrations: LiBH₄ and other borohydrides exhibit strong, characteristic B-H stretching bands between 2000 and 2500 cm⁻¹ and B-H bending modes around 1100-1300 cm⁻¹.[7][8] The exact position depends on the cation and the crystal structure. For LiBH₄, a strong, broad absorption is typically centered around 2300 cm⁻¹.[9]

• Product Functional Groups:

  • O-H Stretch: The appearance of a broad band in the 3200-3600 cm⁻¹ region signifies the formation of an alcohol.

  • N-H Stretch: The formation of amines is indicated by peaks in the 3300-3500 cm⁻¹ region.

  • B-O Stretch: Borate byproducts show strong absorptions in the 1300-1450 cm⁻¹ region.[10]

  • Bridged B-H-B Bonds: The formation of intermediates with bridged hydrogens can be identified by peaks between 2000-2200 cm⁻¹.[11]

Raman Spectroscopy

Raman spectroscopy is particularly advantageous for studying reactions in aqueous media and for identifying symmetric vibrations that may be weak or absent in FTIR spectra.

Key Identifiers:

• B-H Vibrations: Similar to FTIR, B-H stretching and bending modes are readily observed.

• Intermediate Species: Raman is effective for identifying decomposition intermediates and products.[12] For example, it can be used to track the formation of metal borides (MₓBᵧ) and boranes (BₓHᵧ).[12]

• Low-Frequency Modes: Raman can access low-energy lattice vibrations (<600 cm⁻¹), providing information on the crystalline structure of solid products.[13]

Comparative Data: Vibrational Spectroscopy

Functional Group / Bond	Technique	Typical Wavenumber/Raman Shift (cm⁻¹)	Reference(s)
B-H Stretch (Terminal)	FTIR	2200 - 2500	[7][9]
B-H Bend	FTIR	1090 - 1300	[7][14]
B-H-B Stretch (Bridged)	FTIR	2075 - 2130	[11]
B-O Stretch	FTIR	1325 - 1450	[10]
O-H Stretch (Alcohol)	FTIR	3200 - 3600 (broad)	-
N-H Stretch (Amine)	FTIR	3300 - 3500	[7]
B-H Vibrations	Raman	Correlates with FTIR regions	[12][15]

Experimental Protocols

NMR Sample Preparation and Analysis

• Reaction Quenching: Carefully quench the LiBH₄ reaction mixture. For organic reductions, this often involves a slow, dropwise addition of an acidic solution (e.g., 1M HCl) at low temperature to neutralize any remaining hydride and hydrolyze borate complexes.[6]

• Extraction: Extract the organic products into a suitable solvent (e.g., diethyl ether, ethyl acetate). Wash the organic layer with brine and dry it over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

• Solvent Removal: Remove the solvent under reduced pressure using a rotary evaporator.

• Sample Preparation for NMR: Dissolve a small amount of the crude or purified product in a deuterated solvent (e.g., CDCl₃, DMSO-d₆). For ¹¹B NMR, an external standard like BF₃·Et₂O may be used.[9]

• Data Acquisition: Acquire ¹H and ¹¹B NMR spectra. For ¹¹B, both proton-coupled and decoupled spectra can be informative. Standard acquisition parameters for a 400 MHz spectrometer are generally sufficient.[5]

FTIR Sample Preparation and Analysis

• Sample Isolation: Isolate the product of interest. This can be a solid residue after solvent evaporation or a purified solid.

• Sample Preparation:

  • KBr Pellet (for solids): Grind 1-2 mg of the solid sample with ~100 mg of dry KBr powder using a mortar and pestle. Press the mixture into a transparent pellet using a hydraulic press.

  • Nujol Mull (for solids): Grind a few milligrams of the solid sample and add a drop of Nujol (mineral oil).[16] Sandwich the resulting paste between two KBr or NaCl plates.[16] A reference spectrum of Nujol should be taken.

  • Thin Film (for liquids/oils): Place a small drop of the liquid product between two salt plates (KBr or NaCl).[16]

  • ATR-FTIR: For Attenuated Total Reflectance (ATR) FTIR, place a small amount of the solid or liquid sample directly onto the ATR crystal. This method requires minimal sample preparation.

• Data Acquisition: Place the sample holder in the FTIR spectrometer and acquire the spectrum. Collect a background spectrum of the empty spectrometer (or pure KBr pellet/salt plates) first.

Raman Sample Preparation and Analysis

• Sample Placement: Place a small amount of the solid or liquid sample into a glass vial, NMR tube, or onto a microscope slide.

• Data Acquisition: Place the sample in the Raman spectrometer. Focus the laser on the sample and acquire the spectrum. The choice of laser wavelength (e.g., 514.5 nm, 785 nm) can be critical to avoid fluorescence from the sample or impurities.[9][13]

Visualized Workflows and Relationships

The following diagrams illustrate the experimental workflow for product analysis and the logical relationship between the spectroscopic techniques.

Caption: Experimental workflow for LiBH₄ reaction product confirmation.

Caption: Logical relationship of spectroscopic techniques.

Conclusion: Choosing the Right Method

The choice of spectroscopic method depends on the specific goals of the analysis.

• For comprehensive structural elucidation of organic products, ¹H and ¹¹B NMR are indispensable. They provide unambiguous information about the carbon skeleton and the boron-containing byproducts.

• For rapid reaction monitoring and functional group identification, FTIR is often the most convenient and fastest method. Its ability to quickly confirm the appearance of O-H or N-H bands and the disappearance of B-H bands is invaluable.

• For analyzing solid-state products, decomposition pathways, or reactions in aqueous media, Raman spectroscopy offers significant advantages over FTIR, providing clear spectra of symmetric bonds with minimal interference from water.

In practice, a combination of these techniques provides the most robust and reliable confirmation of LiBH₄ reaction products. NMR confirms the precise molecular structure, while FTIR and Raman offer complementary and rapid verification of the functional groups and bonding present in the final material.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. Tuning LiBH4 for Hydrogen Storage: Destabilization, Additive, and Nanoconfinement Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemistry.sdsu.edu [chemistry.sdsu.edu]
• 5. A 11B-NMR Method for the In Situ Monitoring of the Formation of Dynamic Covalent Boronate Esters in Dendrimers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. unige.ch [unige.ch]
• 9. rsc.org [rsc.org]
• 10. In situ infrared (FTIR) study of the mechanism of the borohydride oxidation reaction - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 11. mdpi.com [mdpi.com]
• 12. daneshyari.com [daneshyari.com]
• 13. digital.library.unt.edu [digital.library.unt.edu]
• 14. researchgate.net [researchgate.net]
• 15. Lithium boro-hydride LiBH4: II. Raman spectroscopy | Semantic Scholar [semanticscholar.org]
• 16. eng.uc.edu [eng.uc.edu]

Benchmarking the performance of LiBH4 against other reducing agents.

In the landscape of synthetic organic chemistry, the choice of a reducing agent is critical to the successful transformation of functional groups. This guide provides a detailed comparison of lithium borohydride (B1222165) (LiBH₄) against other widely used reducing agents: sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄), and diisobutylaluminum hydride (DIBAL-H). This comparison is intended for researchers, scientists, and professionals in drug development to facilitate informed decisions in reagent selection.

Reactivity and Selectivity Overview

The reactivity of these hydride donors varies significantly, which in turn dictates their selectivity towards different functional groups. LiAlH₄ is the most powerful and least selective of the group, capable of reducing a wide array of functional groups.[1][2] In contrast, NaBH₄ is a much milder agent, typically used for the selective reduction of aldehydes and ketones.[2][3]

Lithium borohydride (LiBH₄) occupies an intermediate position in terms of reactivity. It is a more potent reducing agent than sodium borohydride but is generally less reactive and safer to handle than lithium aluminum hydride.[4][5] The enhanced reactivity of LiBH₄ compared to NaBH₄ is attributed to the smaller ionic radius of the lithium cation, which leads to a stronger interaction with the borohydride ion and facilitates the polarization of the carbonyl substrate. DIBAL-H is a versatile reagent whose reactivity can be modulated by temperature, offering unique selectivity, such as the partial reduction of esters to aldehydes.

Data Presentation: Functional Group Reactivity

The following table summarizes the reactivity of LiBH₄ and its common alternatives with various organic functional groups under standard conditions.

Functional Group	LiBH₄	NaBH₄	LiAlH₄	DIBAL-H
Aldehydes	++	++	++	++
Ketones	++	++	++	++
Esters	+[4]	-[6]	++	+/- (aldehyde/alcohol)
Carboxylic Acids	-[7]	-[6]	++	+
Amides (Primary)	+[4]	-[8]	++	+
Amides (Sec/Tert)	-[4]	-	++	+
Nitriles	+[4]	-[8]	++	+ (amine/aldehyde)
Epoxides	+[7]	-	++	+
Nitro Groups	-[4]	-	++	-
Alkyl Halides	-[4]	-	++	-

Legend:

• ++ : High reactivity, reaction proceeds efficiently.

• + : Moderate reactivity, reaction proceeds under specific conditions.

• - : Low to no reactivity under standard conditions.

• +/- : Product depends on reaction conditions (e.g., temperature).

Experimental Protocols

Below are generalized methodologies for the reduction of an ester to a primary alcohol, highlighting the procedural differences required for each reducing agent.

Objective: Reduction of Ethyl Benzoate (B1203000) to Benzyl Alcohol.

1. Reduction with Lithium Borohydride (LiBH₄)

• Apparatus: A dry, nitrogen-flushed, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, and a dropping funnel.

• Procedure:

  • To a solution of ethyl benzoate (1 equiv.) in anhydrous tetrahydrofuran (B95107) (THF) at 0 °C, add a solution of LiBH₄ (2 equiv.) in THF dropwise.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for 12-16 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction to 0 °C and cautiously quench by the slow, dropwise addition of 1 M HCl.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

  • Purify the crude product by column chromatography.

2. Reduction with Lithium Aluminum Hydride (LiAlH₄)

• Apparatus: Same as for LiBH₄, ensuring all glassware is rigorously dried.

• Procedure:

  • Suspend LiAlH₄ (1.5 equiv.) in anhydrous diethyl ether or THF in the reaction flask at 0 °C.

  • Add a solution of ethyl benzoate (1 equiv.) in the same anhydrous solvent dropwise via the dropping funnel. Caution: The reaction is highly exothermic.

  • After addition, stir the reaction at room temperature for 1-2 hours, monitoring by TLC.

  • Upon completion, cool the flask to 0 °C and quench with extreme care by the sequential, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with ether.

  • Dry the combined organic filtrate over anhydrous sodium sulfate, filter, and concentrate to yield the product.

3. Reduction with Sodium Borohydride (NaBH₄)

• Standard NaBH₄ is generally not reactive enough to reduce esters.[6] However, the reaction can sometimes be forced by using a large excess of NaBH₄ in a high-boiling solvent like diglyme (B29089) at elevated temperatures, or by using additives like LiCl.[9]

Visualizations

The following diagrams illustrate a typical experimental workflow for a reduction reaction and the relative reactivity of the discussed reducing agents.

Caption: A generalized workflow for a typical chemical reduction experiment.

Caption: Relative reactivity hierarchy of common hydride reducing agents.

Conclusion

Lithium borohydride serves as a valuable reducing agent with a reactivity profile that bridges the gap between the mild sodium borohydride and the powerful lithium aluminum hydride. Its ability to reduce esters and some amides, while being less reactive towards other functional groups, offers a useful degree of selectivity.[4][7] The choice between LiBH₄ and other reducing agents will ultimately depend on the specific substrate, the desired transformation, and the presence of other functional groups within the molecule. Careful consideration of the relative reactivities and handling requirements presented in this guide will aid researchers in designing efficient and selective synthetic routes.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. nbinno.com [nbinno.com]
• 3. Common reducing agents their condition and example of its uses - askIITians [askiitians.com]
• 4. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 5. academic.oup.com [academic.oup.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 8. quora.com [quora.com]
• 9. tandfonline.com [tandfonline.com]

Economic Viability of LiBH4 and Other Hydrides for Hydrogen Storage: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for a safe, efficient, and cost-effective hydrogen storage solution is a critical bottleneck in the advancement of a hydrogen-based economy. Complex hydrides, with their high gravimetric and volumetric hydrogen densities, represent a promising class of materials. Among these, lithium borohydride (B1222165) (LiBH4) has garnered significant attention due to its exceptionally high hydrogen content. However, its practical application is hindered by unfavorable thermodynamics and kinetics, alongside economic considerations. This guide provides an objective comparison of the economic viability of LiBH4 with other leading hydride alternatives, namely sodium alanate (NaAlH4) and magnesium hydride (MgH2), supported by experimental data and detailed methodologies.

Comparative Economic and Performance Data

The economic viability of a hydrogen storage material is not solely dependent on the raw material cost but also encompasses synthesis, processing, and the overall system complexity required for its operation. The following table summarizes key quantitative data for LiBH4, NaAlH4, and MgH2 to facilitate a comprehensive comparison.

Parameter	LiBH4	NaAlH4	MgH2
Theoretical Gravimetric H2 Capacity (wt%)	18.5[1][2]	5.6	7.6
Practical Gravimetric H2 Capacity (wt%)	~13.8[3][4]	~4.5	~6.5
Volumetric H2 Capacity (kg H2/m³)	121[1][2]	~95	~110
Decomposition Temperature (°C)	>380[3][4][5][6]	~180 (catalyzed)	~300
Rehydrogenation Conditions	>600°C, >100 bar H2[3][4]	~150°C, ~100 bar H2	~300-400°C, 24-40 bar H2
Raw Material Cost	High (Li and B)	Moderate (Na and Al)	Low (Mg)
Synthesis Complexity	High	Moderate	Low
System Cost Considerations	High due to high operating temperatures and pressures, and complex thermal management.	Moderate, requires catalysts and thermal management.	Low to moderate, simpler system but requires higher temperatures for hydrogen release.

Experimental Protocols

Detailed and reproducible experimental protocols are paramount for the accurate assessment of hydrogen storage materials. Below are standardized methodologies for the synthesis of the discussed hydrides and the characterization of their hydrogen storage properties.

Synthesis of Hydrogen Storage Materials

1. Lithium Borohydride (LiBH4) Synthesis via Ball Milling:

• Materials: Lithium hydride (LiH) and amorphous boron (B) powders (e.g., 95% purity).

• Procedure:

  • Inside an argon-filled glovebox, load LiH and B powders in a 1:1 molar ratio into a hardened steel milling vial containing steel balls (ball-to-powder ratio of 40:1).

  • Seal the vial and transfer it to a high-energy planetary ball mill.

  • Mill the mixture at 400 rpm for 2 hours under a hydrogen atmosphere (e.g., 100 bar).

  • After milling, handle the resulting LiBH4 powder inside the glovebox to prevent contamination.

2. Sodium Alanate (NaAlH4) Synthesis via Wet Chemistry:

• Materials: Sodium hydride (NaH), activated aluminum (Al) powder, and a catalyst precursor (e.g., TiCl3).

• Procedure:

  • In an inert atmosphere, suspend NaH and Al in a suitable solvent (e.g., tetrahydrofuran, THF).

  • Add a catalytic amount of TiCl3 (e.g., 2-4 mol%).

  • Stir the suspension under a high hydrogen pressure (e.g., 150 bar) at an elevated temperature (e.g., 150°C) for several hours.

  • After the reaction, cool the mixture and evaporate the solvent to obtain the catalyzed NaAlH4 powder.

3. Magnesium Hydride (MgH2) Synthesis via Direct Hydrogenation:

• Materials: Fine magnesium powder (e.g., < 44 µm).

• Procedure:

  • Place the magnesium powder in a high-pressure reactor.

  • Activate the magnesium by heating it to 400°C under a high vacuum for 2 hours to remove the surface oxide layer.

  • Introduce high-purity hydrogen gas into the reactor up to a pressure of 30 bar.

  • Maintain the temperature at 350-400°C for several hours to allow for complete hydrogenation.

  • Cool the reactor to room temperature under a hydrogen atmosphere before handling the MgH2 powder in an inert environment.

Measurement of Hydrogen Storage Properties

Volumetric Method (Sieverts' Apparatus):

• Apparatus: A Sieverts-type apparatus consisting of a calibrated gas reservoir, a sample holder, pressure transducers, and a temperature control system.

• Procedure:

  • Load a known mass of the hydride sample into the sample holder inside a glovebox.

  • Evacuate the entire system to a high vacuum.

  • Introduce a known amount of hydrogen gas from the reservoir into the sample holder.

  • Monitor the pressure change as the sample absorbs or desorbs hydrogen at a set temperature.

  • Calculate the amount of hydrogen exchanged based on the pressure, volume, and temperature changes, applying real gas equations of state for accuracy.

  • Repeat the process at different pressures to construct a pressure-composition-temperature (PCT) isotherm.

Factors Influencing Economic Viability

The economic feasibility of a hydride for hydrogen storage is a complex interplay of various factors. The following diagram illustrates the logical relationships between these key considerations.

Caption: Key factors influencing the economic viability of hydride-based hydrogen storage.

Conclusion

While LiBH4 offers the highest theoretical hydrogen storage capacity, its economic viability is currently challenged by high material and processing costs, coupled with the demanding conditions required for hydrogen release and uptake.[7] In contrast, MgH2 presents a more economically attractive option due to its low-cost raw materials and simpler synthesis, although it operates at relatively high temperatures. NaAlH4, particularly when catalyzed, strikes a balance between performance and cost, operating under more moderate conditions than LiBH4.

Future research and development efforts should focus on reducing the synthesis cost of high-capacity hydrides like LiBH4, improving the kinetics of low-cost materials like MgH2, and developing more efficient and cost-effective system components for thermal management and high-pressure containment. A holistic approach that considers not only the material properties but also the entire system design and life cycle cost will be crucial in identifying the most economically viable hydride for widespread hydrogen storage applications.

References

• 1. scispace.com [scispace.com]
• 2. researchgate.net [researchgate.net]
• 3. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 4. Tuning LiBH4 for Hydrogen Storage: Destabilization, Additive, and Nanoconfinement Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Titanium Hydride Nanoplates Enable 5 wt% of Reversible Hydrogen Storage by Sodium Alanate below 80°C - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. research.lancaster-university.uk [research.lancaster-university.uk]

A Comparative Guide: Cross-Validation of Experimental and Computational Analyses of Lithium Borohydride (LiBH4)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimental data and computational predictions for Lithium Borohydride (LiBH4), a material of significant interest for hydrogen storage applications. By cross-validating experimental results with theoretical calculations, we aim to offer a deeper understanding of its properties and decomposition behavior.

Quantitative Data Comparison

The following tables summarize key quantitative data obtained from both experimental measurements and computational models for LiBH4.

Table 1: Hydrogen Storage Properties of LiBH4

Property	Experimental Value	Computational (DFT) Prediction
Gravimetric Hydrogen Density	18.5 wt%[1]	N/A (Theoretical value based on composition)
Volumetric Hydrogen Density	~121 kg H₂/m³[1]	N/A (Theoretical value based on composition)
Enthalpy of Dehydrogenation (ΔH)	~74 kJ/mol H₂[1]	-52 to -76.1 kJ/mol H₂[2]

Table 2: Decomposition and Phase Transition Temperatures of LiBH4

Thermal Event	Experimental Temperature (°C)	Computational Prediction (°C)
Orthorhombic to Hexagonal Phase Transition	~112 °C[3]	N/A
Onset of Hydrogen Release (Pristine)	>400 °C[4]	Varies with cluster size and model
Major Hydrogen Release	380 - 680 °C (under 1 bar)[1]	N/A

Table 3: Crystal Structure Parameters of Orthorhombic LiBH4 at Room Temperature

Lattice Parameter	Experimental (XRD)	Computational (DFT)
a	7.1730 Å[5]	7.214 Å[2]
b	4.4340 Å[5]	N/A
c	6.7976 Å[5]	N/A

Experimental and Computational Methodologies

A detailed understanding of the methodologies employed in gathering and predicting the data is crucial for a critical evaluation.

Experimental Protocols

1. Thermal Analysis: Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC)

• Objective: To determine the thermal stability, decomposition temperatures, and phase transitions of LiBH4.

• Instrumentation: A simultaneous TGA/DSC instrument (e.g., Netzsch STA 409) is commonly used.

• Sample Preparation: A few milligrams of LiBH4 powder are loaded into an alumina (B75360) or platinum crucible inside an argon-filled glovebox to prevent oxidation.

• Experimental Conditions:

  • Atmosphere: The experiment is conducted under an inert gas flow (e.g., argon) at a constant flow rate (e.g., 50 mL/min) to prevent reactions with air.[3]

  • Heating Rate: A controlled heating rate, typically between 2 to 10 °C/min, is applied.[4][5]

  • Temperature Range: The sample is heated from room temperature to a final temperature, for instance, 600 °C, to observe the complete decomposition.

• Data Acquisition: The instrument simultaneously records the change in mass of the sample (TGA) and the heat flow into or out of the sample (DSC) as a function of temperature. Endothermic and exothermic events are identified by peaks in the DSC curve, while mass loss is quantified by the TGA curve.

2. Structural Analysis: X-ray Diffraction (XRD)

• Objective: To identify the crystal structure and phase purity of LiBH4 before and after thermal treatment.

• Instrumentation: A powder X-ray diffractometer with a Cu-Kα radiation source is typically employed.

• Sample Preparation: The LiBH4 powder is mounted on a sample holder. To prevent air exposure, the sample is often sealed with a protective film (e.g., Kapton) or measured in a specialized airtight holder.

• Data Acquisition: The sample is irradiated with X-rays at various angles (2θ), and the diffraction pattern is recorded.

• Data Analysis: The resulting diffraction peaks are compared with standard diffraction patterns from databases (e.g., ICDD) to identify the crystalline phases present.[6][7] The lattice parameters are calculated from the peak positions.

Computational Methodology

Density Functional Theory (DFT) Calculations

• Objective: To predict the structural, electronic, and thermodynamic properties of LiBH4, including its stability and decomposition pathways.

• Software: Quantum chemistry software packages like VASP (Vienna Ab initio Simulation Package) or CRYSTAL are commonly used.

• Methodology:

  • Functional: The choice of exchange-correlation functional is critical. The Generalized Gradient Approximation (GGA) with functionals like PW91 or the Local Density Approximation (LDA) are frequently used for LiBH4.[2]

  • Basis Set: A plane-wave basis set is often employed with a defined energy cutoff to ensure computational accuracy. For localized basis sets, Gaussian-type orbitals like 6-311++G(d,p) are used.[8]

  • Pseudopotentials: To simplify the calculation, the interaction of the core electrons with the nucleus is represented by a pseudopotential (e.g., ultrasoft pseudopotential).[9]

• Calculations Performed:

  • Structural Optimization: The atomic positions and lattice parameters of the LiBH4 crystal structure are varied until the minimum energy configuration is found.

  • Energy Calculations: The total energies of the reactants (e.g., LiBH4) and possible products (e.g., LiH, B, H₂) are calculated to determine the enthalpy of reaction.[2]

  • Phonon Calculations: These are performed to assess the vibrational stability of the predicted crystal structures.

Visualization of the Decomposition Pathway

The decomposition of LiBH4 is a multi-step process. The following diagram, generated using the DOT language, illustrates a proposed logical relationship in the thermal decomposition of LiBH4.

Caption: Logical workflow of the thermal decomposition of LiBH4.

References

• 1. Tuning LiBH4 for Hydrogen Storage: Destabilization, Additive, and Nanoconfinement Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Hydrogen Desorption Properties of LiBH4/xLiAlH4 (x = 0.5, 1, 2) Composites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Understanding the reaction pathway of lithium borohydride-hydroxide-based multi-component systems for enhanced hydrogen storage - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA05368K [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.rsc.org [pubs.rsc.org]
• 8. rroij.com [rroij.com]
• 9. researchgate.net [researchgate.net]

Analysis of reaction kinetics: LiBH4 compared to other borohydrides.

A Comparative Analysis of the Reaction Kinetics of Lithium Borohydride (B1222165) and Other Borohydrides for Hydrogen Storage Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reaction kinetics of lithium borohydride (LiBH₄) with other prominent borohydrides, namely sodium borohydride (NaBH₄), potassium borohydride (KBH₄), and magnesium borohydride (Mg(BH₄)₂). The focus is on two primary hydrogen release methods: hydrolysis and thermolysis. This document aims to furnish researchers with the necessary data and experimental context to evaluate these materials for hydrogen storage and other applications where controlled hydrogen release is critical.

Overview of Borohydrides for Hydrogen Storage

Metal borohydrides are a class of chemical hydrides that have garnered significant attention for their high gravimetric and volumetric hydrogen densities. Among them, LiBH₄ stands out due to its exceptionally high hydrogen content of 18.5 wt%. However, the practical application of these materials is often hindered by their reaction kinetics and the conditions required for hydrogen release. This guide delves into a comparative analysis of the hydrolysis and thermolysis kinetics of LiBH₄ against NaBH₄, KBH₄, and Mg(BH₄)₂.

Hydrolysis Reaction Kinetics

Hydrolysis is a chemical reaction in which a compound reacts with water to produce hydrogen gas. The general reaction for an alkali metal borohydride is:

MBH₄ + 4H₂O → MBO₂ + 4H₂

The kinetics of this reaction are influenced by factors such as temperature, pH, concentration, and the presence of catalysts.

Comparative Hydrolysis Data

The following table summarizes key kinetic parameters for the hydrolysis of different borohydrides.

Borohydride	Activation Energy (Ea) (kJ/mol)	Reaction Conditions	Observations
LiBH₄	Not typically measured due to violent reaction	Reacts vigorously with water	The reaction is often too rapid and exothermic to be easily controlled, sometimes leading to incomplete hydrolysis due to the formation of passivating layers.[1]
NaBH₄	65 - 162 (uncatalyzed, conversion dependent)[2][3]	10-20 wt% solutions, 25-80 °C[2]	The reaction rate is highly dependent on pH, with alkaline solutions showing greater stability.[4][5] Catalysts like ruthenium and cobalt can significantly enhance the reaction rate.[6][7]
KBH₄	14.7 - 57.86 (catalyzed and uncatalyzed)[8][9]	Aqueous solutions, often with catalysts like Co-Schiff Base complexes or boric acid.[8]	Generally more stable in aqueous solutions than NaBH₄.[9] The reaction order is often found to be around 0.7-0.8.[8][9]
Mg(BH₄)₂	9.05 (with MgH₂ core-shell)[10]	Catalyst-free hydrolysis is rapid.	Can generate a high yield of hydrogen without a catalyst, but the rate can be too fast for controlled applications.[11]

Experimental Protocol: Catalytic Hydrolysis of Sodium Borohydride

This protocol describes a typical setup for measuring the hydrogen generation rate from the catalytic hydrolysis of NaBH₄.

Materials:

• Sodium borohydride (NaBH₄)

• Deionized water

• Sodium hydroxide (B78521) (NaOH) for stabilization

• Ruthenium on carbon (Ru/C) catalyst

• Jacketed glass reactor

• Magnetic stirrer and stir bar

• Water bath with temperature controller

• Gas burette or mass flow meter

• Data acquisition system

Procedure:

• Prepare an alkaline solution of NaBH₄ (e.g., 10 wt% NaBH₄ in 1 wt% NaOH) in the jacketed reactor.

• Set the desired reaction temperature using the water bath.

• Allow the solution to thermally equilibrate while stirring.

• Introduce a known amount of the Ru/C catalyst into the reactor to initiate the hydrolysis reaction.

• Measure the volume of hydrogen gas evolved over time using the gas burette or mass flow meter.

• Record the data and calculate the hydrogen generation rate.

• The experiment can be repeated at different temperatures to determine the activation energy using the Arrhenius equation.

Thermolysis Reaction Kinetics

Thermolysis involves the decomposition of the borohydride upon heating to release hydrogen. The decomposition pathways can be complex and may involve the formation of various intermediates.

Comparative Thermolysis Data

The table below presents a comparison of the thermal decomposition characteristics of the selected borohydrides.

Borohydride	Onset Decomposition Temperature (°C)	Activation Energy (Ea) (kJ/mol)	Observations
LiBH₄	~270 - 400[12][13]	Varies with additives	Pure LiBH₄ has high thermal stability. Additives like LiOH or catalysts such as NiCl₂ can significantly reduce the decomposition temperature to as low as 75-80 °C.[12][13][14]
NaBH₄	> 400	High	NaBH₄ is thermally very stable, making it less suitable for hydrogen release via thermolysis alone. Additives like ZnF₂ can lower the dehydrogenation temperature to below 100 °C.[15]
KBH₄	> 500	Very High	KBH₄ is the most thermally stable among the alkali metal borohydrides, requiring high temperatures for decomposition.
Mg(BH₄)₂	~155 - 285[16][17]	155.2 - 311[18]	Decomposition occurs in multiple steps and can be influenced by pressure and additives.[19][20] It can release a significant amount of hydrogen below 300 °C.[18]

Experimental Protocol: Temperature-Programmed Desorption (TPD)

TPD is a common technique to study the thermal decomposition of materials.

Apparatus:

• TPD system equipped with a mass spectrometer (MS)

• High-purity inert gas (e.g., Argon)

• Sample holder (e.g., quartz tube)

• Furnace with a programmable temperature controller

Procedure:

• A small, known amount of the borohydride sample is placed in the sample holder.

• The sample is loaded into the TPD system, and the system is purged with the inert gas to remove any atmospheric contaminants.

• The temperature of the sample is ramped up at a constant heating rate (e.g., 5 °C/min).

• The gases evolved from the sample are carried by the inert gas stream to the mass spectrometer.

• The mass spectrometer monitors the intensity of specific mass-to-charge ratios (e.g., m/z = 2 for H₂) as a function of temperature.

• The resulting TPD profile shows peaks corresponding to the temperatures at which hydrogen is released.

• Kinetic parameters like the activation energy can be determined by performing experiments at different heating rates and applying kinetic models.

Visualizing Reaction Pathways and Experimental Workflows

General Reaction Pathways for Borohydride Hydrogen Release

Caption: General reaction pathways for hydrogen release from metal borohydrides via hydrolysis and thermolysis.

Experimental Workflow for Kinetic Analysis

Caption: A typical experimental workflow for the kinetic analysis of borohydride decomposition.

Conclusion

The choice of a suitable borohydride for a specific application depends on the desired hydrogen release characteristics.

• LiBH₄ offers the highest theoretical hydrogen capacity, but its reactivity with water necessitates careful control for hydrolysis applications. Thermolytically, its high stability requires the use of destabilizing additives or catalysts to lower the decomposition temperature.

• NaBH₄ is a well-studied and versatile material, particularly for catalytic hydrolysis, where its reaction rate can be readily controlled.

• KBH₄ is more stable than NaBH₄, making it a safer option for applications where stability is paramount, though this comes at the cost of slower reaction kinetics.

• Mg(BH₄)₂ is a promising candidate for thermolysis due to its lower decomposition temperature compared to alkali metal borohydrides. Its hydrolysis is also very rapid.

This guide provides a foundational understanding of the comparative reaction kinetics of these important hydrogen storage materials. Further research into novel catalysts and composite systems will continue to be crucial in overcoming the current limitations and unlocking the full potential of borohydrides for a hydrogen-based economy.

References

• 1. researchgate.net [researchgate.net]
• 2. scholarcommons.sc.edu [scholarcommons.sc.edu]
• 3. researchgate.net [researchgate.net]
• 4. repositorio.lneg.pt [repositorio.lneg.pt]
• 5. Hydrogen Storage in Complex Metal Hydrides NaBH4: Hydrolysis Reaction and Experimental Strategies [mdpi.com]
• 6. scholars.lib.ntu.edu.tw [scholars.lib.ntu.edu.tw]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. Investigating the dehydrogenation pathway for lithium borohydride / hydroxide system - Nottingham ePrints [eprints.nottingham.ac.uk]
• 13. pubs.rsc.org [pubs.rsc.org]
• 14. Understanding the reaction pathway of lithium borohydride-hydroxide-based multi-component systems for enhanced hydrogen storage - Journal of Materials Chemistry A (RSC Publishing) DOI:10.1039/D4TA05368K [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. osti.gov [osti.gov]
• 18. An Overview of the Recent Advances of Additive-Improved Mg(BH4)2 for Solid-State Hydrogen Storage Material [mdpi.com]
• 19. docs.nrel.gov [docs.nrel.gov]
• 20. pubs.acs.org [pubs.acs.org]

A Comparative Environmental Impact Assessment: Lithium Tetrahydroborate vs. Alternatives in Reduction Reactions

For Researchers, Scientists, and Drug Development Professionals: A Guide to Greener Reduction Chemistry

In the landscape of organic synthesis, the choice of a reducing agent carries significant implications not only for reaction efficiency but also for environmental sustainability. This guide provides a comparative evaluation of the environmental impact of Lithium tetrahydroborate (LiBH₄) against its common alternatives, primarily Sodium Borohydride (B1222165) (NaBH₄) and catalytic hydrogenation. By presenting quantitative data, detailed experimental protocols, and visual workflows, this document aims to empower researchers to make more informed and environmentally conscious decisions in their synthetic endeavors.

Executive Summary

Lithium tetrahydroborate is a powerful reducing agent, capable of reducing a wider range of functional groups than sodium borohydride.[1] However, its higher reactivity is associated with greater hazards and more stringent handling requirements. Catalytic hydrogenation presents a greener alternative by often utilizing molecular hydrogen and recyclable catalysts, thereby reducing waste generation.[2] This comparison delves into the lifecycle of each alternative, from synthesis to disposal, to provide a holistic view of their environmental footprints.

Data Presentation: A Quantitative Comparison

The following tables summarize key environmental and performance metrics for Lithium tetrahydroborate, Sodium Borohydride, and a representative catalytic hydrogenation system (Platinum on Carbon).

Table 1: Comparative Hazard Profile

Hazard Statement (GHS)	Lithium Tetrahydroborate (LiBH₄)	Sodium Borohydride (NaBH₄)	Platinum on Carbon (Pt/C)
Physical Hazards	H260: In contact with water releases flammable gases which may ignite spontaneously.[3]	H260: In contact with water releases flammable gases which may ignite spontaneously.[4]	H228: Flammable solid.
Health Hazards	H301: Toxic if swallowed.[3] H314: Causes severe skin burns and eye damage.[3]	H301: Toxic if swallowed.[4] H314: Causes severe skin burns and eye damage.[4] H360: May damage fertility or the unborn child.[4]	H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Environmental Hazards	Not explicitly classified, but reacts violently with water.	H402: Harmful to aquatic life.[4]	Not explicitly classified, but Platinum Group Metals can have environmental impacts.[5]

Table 2: Green Chemistry Metrics for a Representative Reduction

Metric	Lithium Tetrahydroborate (Ester Reduction)	Sodium Borohydride (Ketone Reduction)	Catalytic Hydrogenation (Ester Reduction)
Atom Economy	Lower (due to borate (B1201080) byproducts)	Lower (due to borate byproducts)	High (approaches 100% with H₂)[6]
Process Mass Intensity (PMI)	High (typically >50)[4]	High (can be >100)[4]	Lower (typically <20)[4]
E-Factor	High	High	Low
Solvent Use	Typically requires anhydrous ethers (e.g., THF)	Can be used in protic solvents (e.g., ethanol, methanol)	Varies, can use greener solvents
Energy Consumption	Moderate (for synthesis and reaction conditions)	Lower (synthesis is energy-intensive but milder reaction conditions)[7]	Varies (depends on pressure and temperature)

Note: The values for PMI and E-Factor are illustrative and can vary significantly based on the specific reaction and workup procedure.

Experimental Protocols

To provide a practical context for comparison, the following are detailed methodologies for representative reduction reactions.

Protocol 1: Reduction of a Ketone with Sodium Borohydride

Objective: To reduce 9-fluorenone (B1672902) to 9-fluorenol.

Materials:

• 9-fluorenone

• Sodium borohydride (NaBH₄)

• 95% Ethanol

• Water

• Ice bath

• Standard laboratory glassware

Procedure:

• In a suitable flask, dissolve 0.1 g of 9-fluorenone in 1 mL of 95% ethanol.

• Cool the solution in an ice bath.

• Carefully add 20 mg of sodium borohydride to the cooled solution. The reaction mixture will warm up.

• After stirring for 15 minutes, add 1 mL of water.

• Heat the solution to boiling and then add hot water until the solution becomes cloudy.

• Allow the solution to cool to room temperature, which will induce crystallization.

• Collect the crystalline product by vacuum filtration.

Protocol 2: Reduction of an Ester with Lithium Tetrahydroborate

Objective: To reduce ethyl benzoate (B1203000) to benzyl (B1604629) alcohol.

Materials:

• Ethyl benzoate

• Lithium tetrahydroborate (LiBH₄)

• Anhydrous tetrahydrofuran (B95107) (THF)

• 1 M Hydrochloric acid (HCl)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Standard laboratory glassware for anhydrous reactions

Procedure:

• In a flame-dried, two-necked round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl benzoate (1 equivalent) in anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of Lithium tetrahydroborate (1.5 equivalents) in anhydrous THF to the stirred solution of the ester.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to 0 °C and cautiously quench the excess LiBH₄ by the slow, dropwise addition of 1 M HCl.

• Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure to obtain the crude benzyl alcohol.

• Purify the product by flash column chromatography if necessary.

Visualizing the Workflows

The following diagrams, generated using Graphviz, illustrate the key stages in the synthesis and disposal of Lithium tetrahydroborate and Sodium Borohydride, as well as the lifecycle of a catalyst in hydrogenation.

Synthesis of Lithium Tetrahydroborate.

Disposal Workflow for LiBH₄ Waste.

Lifecycle of a Hydrogenation Catalyst.

Discussion of Environmental Impacts

Lithium Tetrahydroborate and Sodium Borohydride:

The primary environmental concerns associated with metal hydrides like LiBH₄ and NaBH₄ stem from their synthesis, reactivity, and the disposal of their byproducts.

• Synthesis: The production of both borohydrides is energy-intensive.[7] The Brown-Schlesinger process, a common method for NaBH₄ synthesis, involves high temperatures and pressures and generates significant CO₂ emissions. The synthesis of LiBH₄ often starts from NaBH₄, inheriting its upstream environmental burdens.[8]

• Reactivity and Handling: The violent reaction of these hydrides with water to produce flammable hydrogen gas poses significant safety and environmental risks if not properly managed.[3][4] This necessitates the use of anhydrous solvents and inert atmospheres, which can increase the overall environmental footprint of the process.

• Waste and Disposal: The borate byproducts generated after the reduction must be treated before disposal. Improper disposal can be harmful to aquatic life.[4] The quenching and neutralization steps in the workup procedure also contribute to the waste stream.[9][10]

Catalytic Hydrogenation:

Catalytic hydrogenation is often considered a greener alternative due to several factors:

• Atom Economy: When using molecular hydrogen as the reductant, the atom economy can be very high, with water being the only theoretical byproduct.[6]

• Waste Reduction: The use of a catalyst, which can often be recovered and reused, significantly reduces the amount of stoichiometric waste generated compared to metal hydride reductions.[2]

• Catalyst Lifecycle: The environmental impact of catalytic hydrogenation is closely tied to the lifecycle of the catalyst itself. The production of platinum-group metal (PGM) catalysts, for instance, involves energy-intensive mining and refining processes.[11] However, the high value and potential for recycling of these metals can mitigate their overall environmental footprint.[12] The deactivation and eventual disposal of the catalyst also need to be considered.

Conclusion and Recommendations

The selection of a reducing agent requires a careful balance of reactivity, selectivity, cost, and environmental impact.

• For reductions where milder conditions are sufficient (e.g., aldehydes and ketones), Sodium Borohydride in a protic solvent often represents a more environmentally benign choice compared to Lithium Tetrahydroborate due to its lower reactivity and the avoidance of hazardous anhydrous solvents.

• For reductions requiring a more powerful reagent (e.g., esters), catalytic hydrogenation should be strongly considered as a greener alternative to Lithium Tetrahydroborate. The high atom economy, potential for catalyst recycling, and reduction in hazardous waste make it an attractive option, despite the initial environmental cost of the catalyst.

• Researchers are encouraged to consult green chemistry metrics, such as Process Mass Intensity (PMI) and E-Factor, to quantify and compare the environmental performance of different reduction methods for their specific application. [13]

By integrating these considerations into the experimental design process, the scientific community can contribute to the development of more sustainable and environmentally responsible chemical syntheses.

References

• 1. Lithium borohydride - Wikipedia [en.wikipedia.org]
• 2. oa.tib.eu [oa.tib.eu]
• 3. Life cycle assessment of fine chemical production: a case study of pharmaceutical synthesis - RERO DOC [doc.rero.ch]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. books.rsc.org [books.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. US6524542B2 - Processes for synthesizing borohydride compounds - Google Patents [patents.google.com]
• 8. Lithium tetrahydridoborate：Properties，Production and Uses_Chemicalbook [chemicalbook.com]
• 9. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 10. wcu.edu [wcu.edu]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 12. Closing the loop: life cycle assessment and optimization of a PEMFC platinum-based catalyst recycling process - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. www1.eere.energy.gov [www1.eere.energy.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling Lithium tetrahydroborate

Essential Safety and Handling Guide for Lithium Tetrahydroborate

This guide provides critical safety, handling, and disposal information for researchers, scientists, and drug development professionals working with Lithium tetrahydroborate (also known as lithium borohydride (B1222165), LiBH₄). Adherence to these protocols is essential for ensuring laboratory safety and operational integrity.

Hazard Summary

Lithium tetrahydroborate is a highly reactive and hazardous compound.[1] Its primary dangers include violent reactivity with water to produce flammable gases, and the potential to cause severe burns to skin and eyes.[1][2][3][4] It is also harmful if swallowed and may cause respiratory irritation.[1][2][3]

Hazard Type	Description	Citations
Reactivity	Reacts violently with water, moisture, and alcohols to release extremely flammable hydrogen gas, which can ignite spontaneously.[1][2][3][4][5]	[1][2][3][4][5]
Flammability	The hydrogen gas evolved upon contact with water can create an explosion hazard.[5][6]	[5][6]
Health Hazards	Causes severe skin and eye burns.[1][2][3][4][6][7] Toxic if swallowed or inhaled, causing irritation to the digestive and respiratory tracts.[1][2][3][6] Chronic exposure may lead to liver and kidney damage.[3][6] Some sources indicate it is suspected of causing cancer.[2][3]	[1][2][3][4][6][7]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory when handling Lithium tetrahydroborate. Engineering controls, such as a chemical fume hood, are the primary line of defense, with PPE serving as essential secondary protection.

| Body Part | Required PPE | Specifications and Best Practices | Citations | | :--- | :--- | :--- | | Eyes/Face | Chemical Splash Goggles & Face Shield | Goggles must be worn at all times. A face shield should be worn over the goggles, especially when handling larger quantities or during operations with a higher risk of splashing. |[6] | | Skin | Chemical-Resistant Gloves | Natural rubber gloves are suggested.[6] Always consult the glove manufacturer's compatibility chart for specific breakthrough times. Double gloving is recommended. |[6] | | Body | Flame-Resistant Lab Coat & Chemical Apron | A flame-resistant lab coat is essential. A chemical-resistant apron should be worn over the lab coat.[6][7] Avoid static-producing clothing.[8] |[6][7][8] | | Respiratory | NIOSH/MSHA-Approved Respirator | Required when dusts are generated or if working outside of a fume hood.[6][9][10] A full-face respirator may be necessary depending on the potential for exposure.[9] All respirator use requires prior training and fit-testing.[9] |[6][9][10] |

Operational and Disposal Plans

Handling and Storage

• Work Area: All manipulations of Lithium tetrahydroborate must be conducted within a certified chemical fume hood.[6][9] The work area must be kept scrupulously dry.[10]

• Inert Atmosphere: Handle and store under an inert atmosphere, such as nitrogen or argon, to prevent reaction with moisture.[1][2][4]

• Ignition Sources: Exclude all sources of ignition, including heat, sparks, and open flames from the storage and handling areas.[4][5][9]

• Tools: Use only non-sparking tools for handling and transferring the material.[2][8]

• Storage: Store in a tightly closed, properly labeled container in a cool, dry, well-ventilated area designated for flammable and water-reactive materials.[4][6][9] Ensure the storage area is separate from incompatible materials such as acids, water, and strong oxidizing agents.[4]

Spill Management

• Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the immediate area.

• Control Ignition Sources: Eliminate all ignition sources.

• Ventilation: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Containment: Do NOT use water or combustible materials.[6] Cover the spill with a dry, non-combustible material like dry sand, sodium chloride, or clay.[4][6][8][11]

• Collection: Using non-sparking tools, carefully scoop the contained material into a dry, sealable container for disposal.[6][8]

• Decontamination: Decontaminate the spill area with an appropriate solvent (e.g., ethanol), followed by a thorough cleaning.[9] All materials used for cleanup should be treated as hazardous waste.

Waste Disposal

• Spent Material: All unreacted Lithium tetrahydroborate and contaminated materials are considered hazardous waste.[9]

• Containers: Collect waste in designated, clearly labeled, and sealed containers. Do not mix with other waste streams, especially aqueous waste.

• Procedure: Disposal must be handled by a licensed waste disposal company in accordance with all local, state, and federal regulations.[3][4]

• Neutralization: While neutralization by slowly adding the material to a large volume of alcohol is possible, this is a hazardous procedure that generates flammable hydrogen gas and should only be performed by highly trained personnel with appropriate safety measures in place.[12]

Emergency First Aid Procedures

Immediate medical attention is required for any exposure.[6] Facilities must be equipped with an eyewash station and a safety shower.[6][9]

Exposure Route	First Aid Protocol	Citations
Inhalation	Move the individual to fresh air immediately. If breathing is difficult, administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.	[6]
Skin Contact	Brush off any loose solid particles.[4] Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing all contaminated clothing and shoes. Seek immediate medical attention.	[6]
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, making sure to lift the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.	[6]
Ingestion	Do NOT induce vomiting.[6] If the person is conscious and alert, rinse their mouth with water and have them drink 2-4 cups of water or milk. Never give anything by mouth to an unconscious person. Seek immediate medical attention.	[6]

Experimental Protocol: Reduction of an Ester with Lithium Tetrahydroborate

This protocol outlines a general procedure for the reduction of an ester to its corresponding alcohol. All steps must be performed in a chemical fume hood over a spill tray.

• Apparatus Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser topped with a nitrogen or argon inlet, and a rubber septum.

  • Ensure all glassware is completely dry before use.

• Reagent Preparation:

  • Under a positive pressure of inert gas, dissolve the ester substrate in a dry, ethereal solvent (e.g., tetrahydrofuran, THF) and add it to the reaction flask via cannula or syringe.

  • In a separate, dry flask, prepare a solution of Lithium tetrahydroborate in dry THF. Note: LiBH₄ is often sold as a solution in THF.[2][3][7]

• Reaction Execution:

  • Cool the ester solution to 0°C using an ice-water bath.

  • Slowly add the Lithium tetrahydroborate solution to the stirred ester solution via syringe through the septum. The addition should be dropwise to control the reaction rate and temperature.

  • After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for the time determined by the specific substrate (monitor by TLC).

• Reaction Quench (CRITICAL STEP):

  • Cool the reaction mixture back down to 0°C in an ice-water bath.

  • Extremely cautiously and slowly, add a quenching agent dropwise. A common method is the slow addition of ethyl acetate (B1210297), followed by a saturated aqueous solution of sodium potassium tartrate (Rochelle's salt) or dilute HCl. This step will generate hydrogen gas and must be done slowly to avoid a dangerous pressure buildup and uncontrolled effervescence.

• Workup and Isolation:

  • Once the quenching is complete and gas evolution has ceased, transfer the mixture to a separatory funnel.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or diethyl ether).

  • Combine the organic layers, wash with brine, dry over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to isolate the crude alcohol product.

• Purification:

  • Purify the crude product using an appropriate technique, such as flash column chromatography or distillation.

Visual Workflow for Safe Handling

Caption: Logical workflow for the safe handling of Lithium tetrahydroborate.

References

• 1. Lithium borohydride | Lithium tetrahydroborate | LiBH4 – Ereztech [ereztech.com]
• 2. fishersci.com [fishersci.com]
• 3. tcichemicals.com [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. ereztech.com [ereztech.com]
• 6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. datasheets.scbt.com [datasheets.scbt.com]
• 9. research.uga.edu [research.uga.edu]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. LITHIUM BOROHYDRIDE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 12. Lithium borohydride - Sciencemadness Wiki [sciencemadness.org]